Fmoc-His(DNP)-OH

• CAS: 83999-94-4

Core Science & Biosynthesis

An In-Depth Technical Guide to Fmoc-His(DNP)-OH: A Cautionary Analysis for Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Fmoc-His(DNP)-OH, or Nα-(9-Fluorenylmethoxycarbonyl)-Nim-(2,4-dinitrophenyl)-L-histidine, is a commercially available amino acid derivative developed for peptide synthesis. The 2,4-dinitrophenyl (DNP) moiety is a strong electron-withdrawing group designed to protect the imidazole side chain of histidine, effectively mitigating the notorious risk of racemization during peptide coupling. However, a critical and often overlooked incompatibility renders this reagent unsuitable for standard iterative Solid-Phase Peptide Synthesis (SPPS) using the popular Fmoc/tBu strategy.

This guide provides a comprehensive technical analysis of Fmoc-His(DNP)-OH, moving beyond a simple datasheet to explain the underlying chemical principles that govern its use and, critically, its limitations. We will explore the mechanistic challenge of histidine incorporation, the theoretical advantages of DNP protection, and the definitive experimental evidence demonstrating the lability of the DNP group to the standard Fmoc deprotection reagent, piperidine. This document serves as an expert, field-proven guide to prevent failed syntheses, offering clear, actionable recommendations and protocols for researchers navigating the complexities of histidine chemistry.

The Foundational Challenge: Histidine Racemization in Peptide Synthesis

The incorporation of histidine into a growing peptide chain is one of the most persistent challenges in SPPS. The root cause lies in the chemical nature of its imidazole side chain. The π-nitrogen of the imidazole ring is sufficiently basic to act as an intramolecular catalyst for epimerization.

During the coupling step, the C-terminal carboxylic acid of the incoming amino acid is activated (e.g., as an HOBt/DIC active ester). This activation enhances the acidity of the α-proton. The nearby imidazole π-nitrogen can then abstract this proton, leading to the formation of a planar, achiral enolate intermediate. Subsequent reprotonation can occur from either face, resulting in a mixture of the desired L-isomer and the undesired D-isomer. This loss of stereochemical integrity can drastically alter or eliminate the biological activity of the final peptide.[1][2]

Figure 1: General mechanism of histidine racemization during peptide coupling.

The most effective strategy to suppress this side reaction is to decrease the basicity of the imidazole nitrogen by attaching a strong electron-withdrawing protecting group. This is the primary role of the 2,4-dinitrophenyl (DNP) group.

Fmoc-His(DNP)-OH: Physicochemical Profile

The core concept of Fmoc-His(DNP)-OH is to combine the base-labile Fmoc group for Nα-protection with the DNP group for side-chain protection, theoretically making it amenable to the Fmoc/tBu SPPS strategy.

Property	Value	Source
CAS Number	83999-94-4	[2]
Molecular Formula	C₂₇H₂₁N₅O₈	[2]
Molecular Weight	543.5 g/mol	[2]
IUPAC Name	(2S)-3-[1-(2,4-dinitrophenyl)imidazol-4-yl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid	[2]
Appearance	Typically a pale yellow solid	-
Solubility	Soluble in DMF, NMP	-

Figure 2: Chemical structure of Fmoc-His(DNP)-OH.

Core Directive: The Critical Incompatibility with Standard Fmoc-SPPS

While the DNP group is effective at preventing racemization and is stable to the acidic conditions of Boc-SPPS, its use in Fmoc-SPPS is fundamentally flawed. The standard procedure for removing the Nα-Fmoc protecting group involves treating the peptide-resin with a 20% solution of piperidine in DMF. Crucially, the DNP group is not stable to this reagent.

Piperidine is a nucleophilic secondary amine that can attack the electron-deficient aromatic ring of the DNP group, leading to its cleavage from the imidazole side chain. This is a nucleophilic aromatic substitution reaction. Experimental evidence has shown that treatment with 20% piperidine/DMF can cleave as much as 84% of the DNP group from a histidine-containing pentapeptide.[3]

This premature deprotection of the side chain is a catastrophic failure within the logic of orthogonal protection schemes. It negates the very purpose of the protecting group, exposing the reactive imidazole nitrogen to subsequent coupling and acylation steps, leading to a host of potential side reactions and failed sequences.

Figure 3: Workflow illustrating the failure of DNP protection in a standard Fmoc-SPPS cycle.

Due to this critical flaw, Fmoc-His(DNP)-OH is not recommended for the iterative synthesis of peptides via standard Fmoc/tBu chemistry. Its commercial availability may be a historical legacy from its utility in Boc-based strategies, where its Nα-Boc counterpart, Boc-His(DNP)-OH, is a well-established reagent.[4]

Protocol: Thiolytic Cleavage of the DNP Group

In the rare circumstance where a DNP-protected histidine has been incorporated and must be deprotected (e.g., in a fragment condensation strategy), the correct method for its removal is thiolysis. This procedure should be performed on the resin-bound peptide before final cleavage from the support. The most common reagent is thiophenol.

Safety Precaution: Thiophenol has a highly noxious and persistent odor and is toxic. It must be handled exclusively in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses). All waste must be quenched and disposed of according to institutional safety guidelines.

Step-by-Step Methodology:

• Resin Preparation: Swell the DNP-protected peptide-resin in anhydrous, peptide-grade DMF (approx. 10 mL per gram of resin) for 30-60 minutes in a suitable SPPS reaction vessel.

• Deprotection Cocktail: Prepare the deprotection solution. A common cocktail consists of:

  • 20% (v/v) Thiophenol in DMF.

• Reaction: Drain the DMF from the swollen resin. Add the thiophenol solution to the resin.

• Incubation: Gently agitate the resin slurry at room temperature for 1-2 hours. The reaction progress can be monitored by taking a small sample of resin, washing it thoroughly, cleaving the peptide, and analyzing by HPLC-MS. The reaction often results in a yellow-orange solution.

• Washing: After the reaction is complete, drain the deprotection cocktail. Wash the resin extensively to remove all traces of thiophenol and the colored byproducts. A typical wash cycle is:

  • DMF (5x)

  • DCM (3x)

  • Methanol (3x)

  • DCM (3x)

• Drying: Dry the deprotected peptide-resin under vacuum before proceeding to the next step (e.g., final cleavage from the resin).

Authoritative Recommendations and Viable Alternatives

Given the incompatibility of the DNP group with piperidine, researchers employing Fmoc-SPPS should utilize alternative histidine protection strategies. The choice depends on the specific requirements of the synthesis, such as the peptide sequence, length, and sensitivity to racemization.

Derivative	Side-Chain Group	Key Features & Recommendations
Fmoc-His(Trt)-OH	Trityl (Trt)	Workhorse Reagent. Most commonly used. Provides good steric hindrance to reduce racemization. Trt group is acid-labile and removed during final TFA cleavage. Can still be susceptible to racemization with strong activation or long pre-activation times.
Fmoc-His(Boc)-OH	tert-Butoxycarbonyl (Boc)	Excellent Racemization Suppression. The Boc group on the imidazole nitrogen effectively prevents racemization, even at elevated temperatures. It is fully compatible with Fmoc chemistry and is removed during final TFA cleavage. A superior choice for critical or racemization-prone sequences.
Fmoc-His(Mtt)-OH	4-Methyltrityl (Mtt)	Orthogonal Protection. The Mtt group is highly acid-labile and can be removed selectively on-resin with a dilute solution of TFA (e.g., 1-2% in DCM) while other acid-labile groups (like Boc, tBu) remain intact. Useful for on-resin side-chain modification.

Expert Recommendation: For routine Fmoc-SPPS, Fmoc-His(Trt)-OH is the standard choice. For sequences that are particularly prone to racemization or for high-value therapeutic peptides where minimizing D-isomer impurities is paramount, Fmoc-His(Boc)-OH is the superior and strongly recommended alternative. Fmoc-His(DNP)-OH should be avoided for iterative Fmoc-SPPS.

References

• Garay, H., et al. (1997). Cleavage of dinitrophenyl side chain protecting group of histidine under fmoc- deprotection conditions. Biotecnología Aplicada, 14, 193-195. [Link]

• Aapptec. (n.d.). Technical Support Information Bulletin 1150 - Removal of Dnp Protecting Groups. Aapptec. [Link]

• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. CEM Corporation. [Link]

• Aapptec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Aapptec. [Link]

• Shaltiel, S., & Fridkin, M. (1970). Thiolysis of dinitrophenylimidazoles and its use during synthesis of histidine peptides. Biochemistry, 9(26), 5122-7. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. [Link]

• PubChem. (n.d.). Fmoc-His(DNP)-OH. National Center for Biotechnology Information. [Link]

• Jones, J. H., & Ramage, W. I. (1980). Mechanism of racemisation of histidine derivatives in peptide synthesis. International Journal of Peptide and Protein Research, 15(3), 301-303. [Link]

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• 4. benchchem.com [benchchem.com]

Navigating the Labyrinth: A Technical Guide to the Solubility of Fmoc-His(DNP)-OH in Peptide Synthesis

Abstract

For researchers, scientists, and professionals in drug development, the seamless incorporation of protected amino acids is a cornerstone of successful solid-phase peptide synthesis (SPPS). Among these building blocks, Fmoc-His(DNP)-OH presents a unique set of challenges, primarily centered around its solubility. This in-depth technical guide provides a comprehensive exploration of the solubility of Nα-Fmoc-Nτ-(2,4-dinitrophenyl)-L-histidine in dimethylformamide (DMF) and other pertinent solvents. Moving beyond a simple recitation of data, this document delves into the underlying chemical principles, offers field-proven protocols for dissolution and handling, and provides robust troubleshooting strategies to navigate the complexities of this critical reagent.

Introduction: The Duality of the DNP Group in Histidine Protection

Histidine, with its imidazole side chain, is a frequent participant in the catalytic and binding activities of peptides and proteins. Its unique properties, however, necessitate robust protection during SPPS to prevent undesirable side reactions. The 2,4-dinitrophenyl (DNP) group, an electron-withdrawing moiety, effectively shields the imidazole nitrogen, suppressing its basicity and minimizing the risk of racemization during activation.[1]

However, the introduction of the bulky and aromatic Fmoc and DNP groups significantly impacts the molecule's physicochemical properties, most notably its solubility.[2][3] Inadequate dissolution of Fmoc-His(DNP)-OH can lead to incomplete coupling reactions, resulting in truncated or deletion peptide sequences that are challenging and costly to purify. A thorough understanding of its solubility characteristics is therefore not merely advantageous, but essential for achieving high-yield, high-purity peptide products.

The Solubility Profile of Fmoc-His(DNP)-OH: A Comparative Analysis

While precise quantitative solubility data (mg/mL) for Fmoc-His(DNP)-OH is not extensively documented in publicly available literature, we can infer its behavior by examining its structural analogues and the general principles of solubility in SPPS.

Primary Solvents in Fmoc-SPPS

The workhorses of Fmoc-based peptide synthesis are polar aprotic solvents capable of solvating the growing peptide chain and the activated amino acids.[4]

• N,N-Dimethylformamide (DMF): DMF is the most widely used solvent in SPPS due to its excellent solvating properties for a broad range of Fmoc-amino acids and its compatibility with polystyrene-based resins.[4] However, DMF is not without its drawbacks. It is known to degrade over time, releasing dimethylamine, which can cause premature deprotection of the Fmoc group.[4] For sensitive applications, the use of high-purity, amine-free DMF is paramount.

• N-Methyl-2-pyrrolidone (NMP): NMP is a common alternative to DMF, offering slightly higher polarity and often superior solvating power, particularly for aggregating sequences.[4] However, some studies suggest that Fmoc-amino acids may exhibit greater decomposition over extended periods when dissolved in NMP compared to DMF.[4]

Factors Influencing the Solubility of Fmoc-His(DNP)-OH

The solubility of Fmoc-His(DNP)-OH is a complex interplay of several factors:

• The Fmoc Group: The large, planar, and hydrophobic fluorenylmethyloxycarbonyl group can lead to π-π stacking and intermolecular aggregation, reducing solubility.[2]

• The DNP Group: The dinitrophenyl group adds to the aromatic character and bulk of the molecule, further influencing its interaction with solvents.

• Solvent Quality: The purity of the solvent is critical. The presence of water or degradation products in DMF can significantly impact its ability to dissolve the protected amino acid.[5]

Table 1: Comparative Solubility of Histidine Derivatives and General Solvent Considerations

Compound/Solvent	Key Considerations & Inferred Solubility	Source(s)
Fmoc-His(DNP)-OH in DMF	Expected to have moderate to good solubility, but may require assistance (sonication, gentle warming) for complete dissolution. High-purity DMF is essential.	Inferred from[4][5]
Fmoc-His(DNP)-OH in NMP	Likely to exhibit good solubility, potentially better than in DMF for preventing aggregation.	[4]
Fmoc-His(Trt)-OH in DMF/NMP	Known for its poor solubility, often requiring co-solvents or vigorous dissolution methods.[6]	[6]
Fmoc-His(Boc)-OH in DMF	Generally exhibits good solubility and stability in solution.[7]	[7]
Alternative "Greener" Solvents	Solvents like N-butyl-2-pyrrolidinone (NBP) and mixtures containing DMSO or 2-Me-THF are being explored as replacements for DMF.[8][9] Their efficacy for dissolving Fmoc-His(DNP)-OH would require specific evaluation.	[8][9]

Experimental Protocols: From Powder to Activated Solution

The following protocols provide a systematic approach to the preparation of Fmoc-His(DNP)-OH solutions for SPPS, incorporating best practices to ensure optimal dissolution and minimize potential degradation.

Protocol for Dissolution of Fmoc-His(DNP)-OH

Materials:

• Fmoc-His(DNP)-OH

• High-purity, amine-free DMF or NMP

• Vortex mixer

• Ultrasonic bath (optional)

• Clean, dry reaction vessel

Procedure:

• Weighing: Accurately weigh the required amount of Fmoc-His(DNP)-OH into the reaction vessel.

• Solvent Addition: Add the calculated volume of DMF or NMP to achieve the desired concentration (typically 0.2 M to 0.5 M for SPPS).[7]

• Initial Dissolution: Vortex the mixture vigorously for 2-3 minutes at room temperature.

• Visual Inspection: Carefully inspect the solution. If any particulate matter remains, proceed to the next step.

• Assisted Dissolution (if required):

  • Sonication: Place the vessel in an ultrasonic bath for 5-10 minutes. This is often sufficient to break up aggregates and achieve a clear solution.[2]

  • Gentle Warming: If sonication is ineffective, gently warm the solution to 30-40°C with continued agitation. Avoid excessive or prolonged heating, as this can lead to degradation.[5]

• Final Inspection: Once the solution is clear and homogenous, it is ready for the activation step.

Caption: Workflow for the dissolution of Fmoc-His(DNP)-OH.

Troubleshooting Common Solubility Issues

Encountering solubility challenges is not uncommon in peptide synthesis. The following diagram outlines a logical approach to troubleshooting these issues with Fmoc-His(DNP)-OH.

Caption: Decision tree for troubleshooting solubility issues.

The DNP Group: Stability and Deprotection Considerations

A critical aspect of using Fmoc-His(DNP)-OH is understanding the stability of the DNP group. While stable to the acidic conditions of Boc-deprotection (e.g., TFA), the DNP group is susceptible to nucleophilic attack.[5]

Notably, research has shown that the DNP group can be partially or fully cleaved under the standard Fmoc-deprotection conditions of 20% piperidine in DMF.[1] This is a crucial consideration, as unintended deprotection of the histidine side chain can lead to side reactions in subsequent coupling steps. The primary method for DNP removal is treatment with a thiol, such as thiophenol, in DMF.[1][5]

Conclusion: A Pathway to Successful Synthesis

The solubility of Fmoc-His(DNP)-OH, while presenting a potential hurdle, can be effectively managed through a combination of high-quality reagents, optimized dissolution protocols, and a systematic approach to troubleshooting. By understanding the interplay of the Fmoc and DNP protecting groups with common SPPS solvents, researchers can confidently incorporate this valuable building block into their synthetic workflows. The insights and protocols provided in this guide serve as a robust framework for navigating the complexities of Fmoc-His(DNP)-OH, ultimately paving the way for the successful synthesis of high-purity peptides.

References

• Molecular Solvents – Replacements for DMF, DMAC, NMP. Green Chemistry & Catalysis. [Link]

• Total wash elimination for solid phase peptide synthesis. ResearchGate. [Link]

• Greening the synthesis of peptide therapeutics: an industrial perspective. National Center for Biotechnology Information. [Link]

• Fmoc-His(DNP)-OH | C27H21N5O8. PubChem. [Link]

• What solvent systems would be effective at dissolving Fmoc-lysine-OH? Reddit. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. [Link]

• Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases. Alma Mater Studiorum Università di Bologna Archivio istituzionale della ricerca. [Link]

• 83999-94-4 | Fmoc-His(1-Dnp)-OH. Next Peptide. [Link]

• Replacing DMF in solid-phase peptide synthesis: Varying the composition of green binary solvent mixtures as a tool to mitigate common side-reactions. ResearchGate. [Link]

• Solubility of Fmoc-His(Trt)-OH amino acid in mixture NMP/DMM. ResearchGate. [Link]

• Boc-His(Dnp)-OH IPA [25024-53-7]. Aapptec Peptides. [Link]

• Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. CEM Corporation. [Link]

• Cleavage of dinitrophenyl side chain protecting group of histidine under fmoc-deprotection. Biotecnología Aplicada. [Link]

• Fmoc-His(Boc)-OH [81379-52-4]. Aapptec Peptides. [Link]

• Boc-His(Dnp)-OH IPA [25024-53-7]. Aapptec Peptides. [Link]

• Research on the Synthesis Method and Application Prospects of Fmoc-His(Mtt)-Oh. Peptides. [Link]

• Fmoc-Dap(Dnp)-OH. RayBiotech. [Link]

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• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Purification of Fmoc-His(DNP)-OH

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Imperative for Histidine Side-Chain Protection in Peptide Synthesis

Histidine, with its unique imidazole side chain, presents a formidable challenge in solid-phase peptide synthesis (SPPS). The nucleophilic and basic nature of the imidazole ring can catalyze undesirable side reactions, most notably racemization at the α-carbon during activation, which can compromise the stereochemical integrity and biological activity of the final peptide. Consequently, the strategic protection of the histidine side chain is paramount to the successful synthesis of high-purity, biologically active peptides. Among the arsenal of protecting groups, the 2,4-dinitrophenyl (DNP) group has historically been a robust choice for imidazole protection, particularly in conjunction with the base-labile fluorenylmethoxycarbonyl (Fmoc) group for Nα-protection. This guide provides a comprehensive technical overview of the synthesis, purification, and characterization of Fmoc-His(DNP)-OH, a key building block for the incorporation of DNP-protected histidine in Fmoc-based SPPS.

The Dinitrophenyl Group: A Bulwark Against Racemization

The 2,4-dinitrophenyl group is a strong electron-withdrawing group that effectively suppresses the nucleophilicity and basicity of the imidazole ring of histidine. This electronic effect is the primary reason for its efficacy in preventing racemization during peptide coupling reactions. By attaching the DNP group to the imidazole nitrogen, the lone pair of electrons on the nitrogen is delocalized into the aromatic ring, rendering it significantly less available to participate in the abstraction of the α-proton of the activated amino acid—the key step in the racemization pathway.

While highly effective, it is crucial to note that the DNP group is not compatible with the standard Fmoc deprotection conditions (20% piperidine in DMF) and requires a separate deprotection step, typically thiolysis, prior to final cleavage of the peptide from the resin.[1]

Synthesis of Fmoc-His(DNP)-OH: A Step-by-Step Protocol

The synthesis of Fmoc-His(DNP)-OH is achieved through the nucleophilic aromatic substitution reaction between Nα-Fmoc-L-histidine (Fmoc-His-OH) and 1-fluoro-2,4-dinitrobenzene (FDNB). The imidazole side chain of histidine acts as the nucleophile, attacking the electron-deficient aromatic ring of FDNB to displace the fluoride ion.

Caption: Synthetic pathway for Fmoc-His(DNP)-OH.

Experimental Protocol: Synthesis of Fmoc-His(DNP)-OH

Materials:

• Nα-Fmoc-L-histidine (Fmoc-His-OH)

• 1-Fluoro-2,4-dinitrobenzene (FDNB)

• Sodium bicarbonate (NaHCO₃)

• Dimethylformamide (DMF)

• Deionized water

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolution: In a round-bottom flask, dissolve Fmoc-His-OH (1 equivalent) in a mixture of DMF and water.

• Basification: Add sodium bicarbonate (2-3 equivalents) to the solution to deprotonate the imidazole ring, creating a more potent nucleophile. Stir the mixture until the Fmoc-His-OH is fully dissolved and the solution is basic.

• Addition of FDNB: Slowly add a solution of FDNB (1.1 equivalents) in a minimal amount of DMF to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature overnight. Protect the reaction from light, as dinitrophenyl compounds can be light-sensitive.

• Work-up:

  • Quench the reaction by adding water.

  • Acidify the aqueous solution to a pH of approximately 2-3 with 1 M HCl. The product will precipitate out of the solution.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification of Fmoc-His(DNP)-OH: Achieving High Purity

The crude Fmoc-His(DNP)-OH obtained from the synthesis typically requires purification to remove unreacted starting materials and byproducts. The two most common methods for purification are recrystallization and column chromatography.

Caption: Purification workflow for Fmoc-His(DNP)-OH.

Protocol 1: Recrystallization

Recrystallization is a cost-effective method for purifying solid compounds. The choice of solvent is critical for successful recrystallization.

Recommended Solvent System:

A mixture of ethyl acetate and hexane is a good starting point for the recrystallization of Fmoc-His(DNP)-OH.

Procedure:

• Dissolution: Dissolve the crude product in a minimal amount of hot ethyl acetate.

• Crystallization: Slowly add hexane to the hot solution until it becomes slightly cloudy. Allow the solution to cool slowly to room temperature, and then place it in a refrigerator to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold ethyl acetate/hexane mixture, and dry them under vacuum.

Protocol 2: Silica Gel Column Chromatography

For higher purity or when recrystallization is not effective, silica gel column chromatography is the preferred method.

Recommended Mobile Phase:

A gradient of ethyl acetate in hexane or dichloromethane in methanol is typically effective for the separation.

Procedure:

• Column Packing: Pack a silica gel column with a slurry of silica gel in the initial mobile phase (e.g., 100% hexane or dichloromethane).

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and load it onto the column.

• Elution: Elute the column with a gradient of increasing polarity (e.g., increasing the percentage of ethyl acetate or methanol).

• Fraction Collection and Analysis: Collect fractions and analyze them by thin-layer chromatography (TLC) to identify the fractions containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Fmoc-His(DNP)-OH.

Characterization of Fmoc-His(DNP)-OH

Confirmation of the identity and purity of the synthesized Fmoc-His(DNP)-OH is crucial. This is typically achieved through a combination of spectroscopic and chromatographic techniques.

Property	Value
Molecular Formula	C₂₇H₂₁N₅O₈[2]
Molecular Weight	543.49 g/mol [3]
Appearance	Yellow to orange solid
Purity (HPLC)	>98%

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum is expected to show characteristic signals for the Fmoc group (aromatic protons between 7.3 and 7.8 ppm), the dinitrophenyl group (aromatic protons in the downfield region, typically between 8.0 and 9.0 ppm), the histidine side chain protons, and the α-proton.

• ¹³C NMR: The spectrum will display resonances for the carbonyl carbons of the carboxylic acid and the Fmoc group, as well as the aromatic carbons of the Fmoc and DNP groups, and the aliphatic carbons of the histidine backbone.

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is used to confirm the molecular weight of the synthesized compound. The expected mass-to-charge ratio (m/z) for the protonated molecule [M+H]⁺ is approximately 544.15.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is the standard method for assessing the purity of Fmoc-His(DNP)-OH.

Typical HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Gradient: A linear gradient from a low to a high percentage of mobile phase B over a specified time (e.g., 5% to 95% B over 20 minutes).

• Flow Rate: 1.0 mL/min

• Detection: UV absorbance at 220 nm and 265 nm.

Conclusion and Best Practices

The synthesis and purification of Fmoc-His(DNP)-OH are critical steps for its successful application in peptide synthesis. Careful execution of the synthetic protocol and rigorous purification are essential to obtain a high-purity product. The DNP group provides excellent protection against racemization, but its removal requires a specific thiolysis step. As with all chemical syntheses, proper safety precautions, including working in a well-ventilated fume hood and wearing appropriate personal protective equipment, are mandatory. The characterization data provided in this guide will serve as a valuable reference for researchers to confirm the identity and purity of their synthesized Fmoc-His(DNP)-OH, ensuring the integrity of their subsequent peptide synthesis endeavors.

References

• BenchChem. A Comparative Guide to Histidine Protection: Fmoc-His(Dnp)-OH vs. Boc-His(Dnp)-OH in Peptide Synthesis. BenchChem. Accessed January 17, 2026.
• PubChem. Fmoc-His(DNP)-OH.
• PubChem. Fmoc-His(DNP)-OH.
• Sigma-Aldrich. Fmoc-His(DNP)-OH. Merck KGaA. Accessed January 17, 2026.
• Sigma-Aldrich. Fmoc-His(DNP)-OH. Merck KGaA. Accessed January 17, 2026.

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A Historical Guide to DNP as a Histidine Protecting Group: From Protein Sequencing to Peptide Synthesis

This technical guide provides an in-depth exploration of the 2,4-dinitrophenyl (DNP) group, tracing its historical journey from a pivotal tool in protein sequencing to its application as a side-chain protecting group for histidine in chemical peptide synthesis. We will examine the chemical principles, methodologies, and the strategic reasoning that defined its use, offering a valuable perspective for researchers, scientists, and professionals in drug development.

The Histidine Challenge in Peptide Synthesis

Histidine presents a unique and persistent challenge in peptide synthesis.[1] Its imidazole side chain is a locus of multiple potential side reactions. The nucleophilic nature of the imidazole ring can lead to unwanted acylation during coupling steps, and its basicity can catalyze the epimerization of the activated amino acid, compromising the stereochemical integrity of the final peptide.[2] Consequently, the effective and reversible masking of the imidazole functionality is a critical prerequisite for the successful synthesis of histidine-containing peptides.[1]

An Accidental Beginning: Sanger's Reagent and the Dawn of Protein Sequencing

The story of the DNP group in peptide chemistry begins not with synthesis, but with analysis. In his groundbreaking work to determine the amino acid sequence of insulin, Frederick Sanger introduced 1-fluoro-2,4-dinitrobenzene (FDNB), now famously known as Sanger's reagent.[3][4][5]

The core principle of Sanger's method was to label the free N-terminal amino group of a polypeptide chain.[4] FDNB reacts with this primary amine via a nucleophilic aromatic substitution (SNAr) mechanism, forming a highly stable dinitrophenyl (DNP) derivative.[5][6] Subsequent acid hydrolysis of the peptide breaks all the peptide bonds, but leaves the robust DNP-N-terminal amino acid bond intact.[5] This yellow-colored DNP-amino acid could then be isolated and identified, revealing the identity of the N-terminal residue.[5] This seminal work provided the first-ever sequence of a protein and laid the foundation for modern proteomics.

The Pivot to Protection: DNP in Peptide Synthesis

The very property that made the DNP group ideal for N-terminal analysis—its stability to acid hydrolysis—also made it an attractive candidate for a side-chain protecting group in the then-nascent field of solid-phase peptide synthesis (SPPS), particularly within the Boc/Bzl (tert-butoxycarbonyl/benzyl) strategy.

The imidazole ring of histidine, being nucleophilic, could also react with FDNB. This led to the development of Nim-DNP-histidine, where the DNP group masks one of the imidazole nitrogens, effectively preventing its participation in side reactions during peptide synthesis.[2][7] The key advantage was its orthogonality; the DNP group was stable to the acidic conditions (e.g., trifluoroacetic acid, TFA) used to remove the temporary Nα-Boc group at each step of the synthesis.[2]

Chemical Properties and Strategic Advantages

The use of DNP as a histidine protecting group offered several key benefits in the context of Boc-SPPS:

• Acid Stability: The DNP group is exceptionally stable to the strong acids like TFA and even hydrogen fluoride (HF) used for final cleavage from the resin in Boc chemistry.[2]

• Racemization Suppression: By masking the basic imidazole ring, the DNP group effectively suppresses the base-catalyzed side reactions that lead to racemization during amino acid activation and coupling.[8]

• Orthogonality: The unique removal condition (thiolysis) meant it could be cleaved without disturbing other acid-labile protecting groups, a cornerstone of a successful protecting group strategy.[9][10]

The Chemistry of Protection and Deprotection

Protection Mechanism

The protection of histidine's imidazole ring is achieved by reacting it with 1-fluoro-2,4-dinitrobenzene (FDNB). The reaction is a classic nucleophilic aromatic substitution (SNAr). The electron-withdrawing nature of the two nitro groups makes the phenyl ring highly electron-deficient and susceptible to attack by the nucleophilic imidazole nitrogen.

Figure 2: Thiolysis of DNP-Histidine.

Experimental Protocols

The following protocols are representative of the methodologies used for DNP protection and deprotection in the context of Boc-SPPS.

Protocol: DNP Deprotection using Thiophenol

This procedure is a critical step performed on the peptide-resin prior to final cleavage.

Materials:

• Nim-DNP-histidine containing peptide-resin

• N,N-Dimethylformamide (DMF)

• Thiophenol

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Methanol

• Solid-phase synthesis vessel

• Mechanical shaker

Procedure:

• Swell the peptide-resin in DMF (approx. 10 mL per gram of resin) for 30 minutes. [7]2. Drain the DMF.

• Prepare the deprotection solution. For each gram of resin, use a solution containing Thiophenol, a base (like TEA), and DMF. A common ratio is 20% thiophenol in DMF. [8]Another protocol suggests 2 mL of thiophenol and 2 mL of TEA per gram of resin in 10 mL of DMF. [7][11]4. Add the deprotection solution to the resin and shake the mixture at room temperature for 60-90 minutes. [7]5. Repeat the deprotection step with a fresh solution for another 60 minutes to ensure complete removal.

• Filter the resin and perform extensive washes to remove the cleaved DNP-thioether and excess reagents. A typical wash cycle is:

  • DMF (3x)

  • DCM (3x)

  • Methanol (2x) [7]7. Dry the deprotected peptide-resin under vacuum to a constant weight. [7]The resin is now ready for N-terminal Boc deprotection and/or final HF cleavage.

Historical Context and Limitations

While effective, the DNP group was not without its drawbacks. The deprotection conditions, requiring the use of noxious and odorous thiophenol, were harsh. Furthermore, it was discovered that the DNP group is not entirely stable to the conditions used for Fmoc (9-fluorenylmethyloxycarbonyl) removal (20% piperidine in DMF), making it unsuitable for the increasingly popular Fmoc/tBu orthogonal strategy. [8] The following table provides a comparative overview of DNP with other historical and contemporary histidine protecting groups.

Protecting Group	Introduction Method	Removal Conditions	Key Advantage(s)	Key Disadvantage(s)
DNP	SNAr with FDNB	Thiolysis (e.g., Thiophenol in DMF)	Excellent acid stability (TFA, HF); Suppresses racemization [2][8]	Harsh/odorous deprotection; Unstable to Fmoc removal conditions [8]
Tosyl (Tos)	Reaction with Tosyl Chloride	HOBt; HF	Good for Boc-SPPS	Can be prematurely removed by HOBt used in coupling reactions [2]
Benzyloxymethyl (Bom)	Reaction with Bom-Cl	Strong Acid (HF, TFMSA)	Suppresses racemization effectively	Requires strong acid for removal
Trityl (Trt)	Reaction with Trityl Chloride	Mildly acidic (e.g., 90% TFA)	Widely used; Good protection against acylation	Prone to significant racemization [12]

Conclusion and Legacy

The 2,4-dinitrophenyl group holds a significant place in the history of biochemistry and peptide chemistry. Its journey from an indispensable reagent for protein sequencing with Sanger to a workhorse protecting group in the early days of solid-phase peptide synthesis is a testament to scientific ingenuity. [5]While it has been largely superseded by groups like Trityl (Trt) and Benzyloxymethyl (Bom) that offer milder deprotection pathways compatible with modern synthetic strategies, the DNP group was a critical stepping stone. [2][12]It provided a robust, orthogonal solution for the "histidine problem" within the Boc/Bzl framework, enabling the synthesis of complex peptides and teaching the field valuable lessons about protecting group strategy, stability, and orthogonality that continue to inform the development of novel synthetic methodologies today.

References

• A Comparative Guide to Protected Histidine Derivatives in Peptide Synthesis. (n.d.). BenchChem. Retrieved January 17, 2026.
• N-terminal analysis of peptides using Sanger's reagent (FDNB) - structure of insulin. (2025, January 26). YouTube. Retrieved January 17, 2026.
• Application Notes and Protocols for Thiophenol-Mediated Deprotection of the Dnp Group from Histidine. (n.d.). BenchChem. Retrieved January 17, 2026.
• Cleavage of dinitrophenyl side chain protecting group of histidine under fmoc-deprotection. (1997). Biotecnología Aplicada, 14, 193-195.
• Amino Acid Derivatives for Peptide Synthesis. (n.d.).
• Protein sequencing. (2019, June 2). Biology LibreTexts. Retrieved January 17, 2026.
• FDNB Explained: Definition, Examples, Practice & Video Lessons. (n.d.). Pearson. Retrieved January 17, 2026.
• A Comparative Guide to N-Terminal Protein Sequencing: 1-Chloro-2,4-dinitronaphthalene vs. Sanger's Reagent (FDNB). (n.d.). BenchChem. Retrieved January 17, 2026.
• Technical Support Information Bulletin 1150 - Removal of Dnp Protecting Groups. (n.d.). Aapptec Peptides. Retrieved January 17, 2026.
• DNFB-Sanger's reagent for detection of free amino acids. (2019, August 20). G-Biosciences. Retrieved January 17, 2026.
• Protecting Groups in Peptide Synthesis: A Detailed Guide. (n.d.). Retrieved January 17, 2026.
• Advancing Peptide Synthesis with D-Histidine: Properties and Methodologies. (n.d.). Retrieved January 17, 2026.
• Stewart, J. M., & Young, J. D. (1978). Thiolysis of Nim-2,4-dinitrophenyl-histidine peptides with 2-mercaptoethanol. An explanation for the pH optimum. International Journal of Peptide and Protein Research, 11(1), 1-8.
• The 2,4-dinitrophenyl group for protection of hydroxyl function of tyrosine during solid-phase peptide synthesis. (1995). International Journal of Peptide and Protein Research, 45(2), 116-121.
• Protecting Groups in Peptide Synthesis. (n.d.). PubMed. Retrieved January 17, 2026.
• The Strategic Incorporation of D-Histidinamide in Modern Peptide Synthesis: An In-depth Technical Guide. (n.d.). BenchChem. Retrieved January 17, 2026.
• Protecting Groups in Peptide Synthesis. (n.d.). Springer Nature Experiments. Retrieved January 17, 2026.
• Shaltiel, S., & Fridkin, M. (1970). Thiolysis of dinitrophenylimidazoles and its use during synthesis of histidine peptides. Biochemistry, 9(26), 5122-5127.

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A Technical Guide to the Spectroscopic Characterization of Fmoc-His(DNP)-OH

This guide provides an in-depth analysis of the spectroscopic data for Nα-9-fluorenylmethoxycarbonyl-N(im)-2,4-dinitrophenyl-L-histidine (Fmoc-His(DNP)-OH), a critical building block in solid-phase peptide synthesis (SPPS). Designed for researchers, scientists, and professionals in drug development, this document offers a comprehensive examination of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data integral to verifying the structure and purity of this essential amino acid derivative.

Introduction: The Role and Importance of Fmoc-His(DNP)-OH

Histidine presents a unique challenge in peptide synthesis due to the nucleophilic nature of its imidazole side chain, which can lead to undesirable side reactions and racemization. The protection of this side chain is therefore paramount for the successful synthesis of histidine-containing peptides. The 2,4-dinitrophenyl (DNP) group is a robust protecting group for the imidazole nitrogen of histidine.[1] It is stable under the mildly basic conditions used for the removal of the Nα-Fmoc protecting group, a cornerstone of modern SPPS.

The Fmoc group, in turn, provides temporary protection of the alpha-amino group, allowing for the sequential addition of amino acids to the growing peptide chain. The combination of the base-labile Fmoc group and the thiolysis-removable DNP group offers a strategic advantage in complex peptide synthesis.

Accurate spectroscopic characterization is non-negotiable for ensuring the quality and integrity of Fmoc-His(DNP)-OH prior to its use in synthesis. This guide elucidates the expected spectroscopic signatures of this compound, providing a reliable reference for its identification and quality control.

Molecular Structure and Key Spectroscopic Features

A thorough understanding of the molecular structure of Fmoc-His(DNP)-OH is fundamental to interpreting its spectroscopic data. The molecule can be dissected into three key components: the Fmoc protecting group, the histidine core, and the DNP protecting group. Each of these moieties possesses distinct structural features that give rise to characteristic signals in NMR, IR, and Mass spectra.

Figure 1: Molecular structure of Fmoc-His(DNP)-OH highlighting the key functional groups.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of Fmoc-His(DNP)-OH in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD-d₄). The choice of solvent can influence chemical shifts.[2]

• Instrumentation: Acquire the spectrum on a 300 MHz or higher field NMR spectrometer.[3]

• Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse sequence.

  • Number of Scans: 16-64 scans to achieve a good signal-to-noise ratio.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: 0-12 ppm.

• Referencing: Reference the spectrum to the residual solvent peak or an internal standard like tetramethylsilane (TMS).[3]

Data Interpretation and Expected Chemical Shifts

The ¹H NMR spectrum of Fmoc-His(DNP)-OH will exhibit characteristic signals corresponding to the protons of the Fmoc, histidine, and DNP moieties. The expected chemical shifts are summarized in the table below.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Notes
Fmoc Group
Aromatic Protons	7.20 - 7.90	Multiplet	The eight aromatic protons of the fluorenyl group will appear as a complex multiplet.
CH (Fmoc)	~4.20	Triplet	The methine proton of the fluorenyl group.
CH₂ (Fmoc)	~4.40	Doublet	The methylene protons adjacent to the oxygen.
Histidine Core
α-CH	~4.50 - 4.70	Multiplet	The alpha-proton of the amino acid backbone.
β-CH₂	~3.10 - 3.40	Multiplet	The two beta-protons, which are diastereotopic.
Imidazole C2-H	~8.00 - 8.20	Singlet	The proton on the C2 position of the imidazole ring.
Imidazole C4-H	~7.30 - 7.50	Singlet	The proton on the C4 position of the imidazole ring.
DNP Group
DNP H3	~8.80 - 9.00	Doublet	The proton ortho to both nitro groups.
DNP H5	~8.40 - 8.60	Doublet of doublets	The proton meta to one nitro group and ortho to the other.
DNP H6	~7.80 - 8.00	Doublet	The proton meta to both nitro groups.
Amide & Carboxyl
NH (Amide)	~7.00 - 8.00	Doublet	The amide proton, coupling to the α-CH.
OH (Carboxyl)	>10.0	Broad Singlet	The carboxylic acid proton, often broad and may exchange with water in the solvent.

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

The downfield shift of the DNP protons is due to the strong electron-withdrawing effect of the two nitro groups. The protons of the Fmoc group appear in the aromatic and aliphatic regions, consistent with their chemical environment.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides valuable information about the carbon skeleton of a molecule.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrumentation: Acquire the spectrum on a 75 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Pulse Sequence: Standard proton-decoupled pulse sequence.

  • Number of Scans: A higher number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of ¹³C.

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0-220 ppm.[4]

• Referencing: Reference the spectrum to the deuterated solvent signal.

Data Interpretation and Expected Chemical Shifts

The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in Fmoc-His(DNP)-OH.

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Notes
Fmoc Group
Aromatic Carbons	120 - 145	Multiple signals for the fluorenyl carbons.
CH (Fmoc)	~47
CH₂ (Fmoc)	~67
Carbonyl (Fmoc)	~156
Histidine Core
C=O (Carboxyl)	170 - 175
α-C	~55
β-C	~28
Imidazole C2	~135
Imidazole C4	~138
Imidazole C5	~118
DNP Group
C1 (ipso to imidazole)	~136
C2, C4 (ipso to NO₂)	~145 - 150
C3, C5, C6	122 - 130

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.[5][6]

The electron-withdrawing nitro groups on the DNP ring will cause a downfield shift for the attached carbons. The carbonyl carbon of the carboxylic acid will also be significantly downfield.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: The sample can be prepared as a KBr pellet or analyzed using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Acquire the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition Parameters:

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Number of Scans: 16-32 scans.

  • Resolution: 4 cm⁻¹.

Data Interpretation and Expected Absorption Bands

The IR spectrum of Fmoc-His(DNP)-OH will display characteristic absorption bands for its various functional groups.[7]

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Functional Group
O-H Stretch	3300 - 2500	Broad, Strong	Carboxylic Acid
N-H Stretch	~3300	Medium	Amide
C-H Stretch (Aromatic)	3100 - 3000	Medium	Fmoc, DNP, Imidazole
C-H Stretch (Aliphatic)	3000 - 2850	Medium	Fmoc, Histidine
C=O Stretch	~1720	Strong	Carboxylic Acid
C=O Stretch	~1690	Strong	Amide (Fmoc)
C=C Stretch	1600 - 1450	Medium-Strong	Aromatic Rings
NO₂ Asymmetric Stretch	~1530	Strong	DNP
NO₂ Symmetric Stretch	~1350	Strong	DNP
C-N Stretch	1300 - 1000	Medium
C-O Stretch	1300 - 1200	Strong	Carboxylic Acid, Ester (Fmoc)

The broad O-H stretch of the carboxylic acid is a prominent feature. The two strong C=O stretching bands from the carboxylic acid and the Fmoc-carbamate are also key identifiers. The strong absorptions corresponding to the symmetric and asymmetric stretching of the nitro groups are characteristic of the DNP moiety.[8][9]

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique used to determine the molecular weight of a compound and can also provide structural information through fragmentation analysis.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., acetonitrile/water).

• Instrumentation: Use an electrospray ionization (ESI) mass spectrometer.[10][11]

• Acquisition Mode: Acquire spectra in both positive and negative ion modes.

Data Interpretation and Expected Ions

The molecular formula of Fmoc-His(DNP)-OH is C₂₇H₂₁N₅O₈, with a monoisotopic mass of 543.1390 Da.[12]

Ion	m/z (Da)	Ionization Mode	Notes
[M+H]⁺	544.1463	Positive	Protonated molecular ion.
[M+Na]⁺	566.1282	Positive	Sodium adduct.
[M-H]⁻	542.1317	Negative	Deprotonated molecular ion.
[M-H-CO₂]⁻	498.1424	Negative	Loss of carbon dioxide from the carboxylate.

Fragmentation Analysis:

In tandem MS (MS/MS) experiments, characteristic fragmentation patterns can be observed. A common fragmentation pathway for Fmoc-protected amino acids is the loss of the Fmoc group (222.07 Da) or fragments thereof.[10]

Figure 2: A potential fragmentation pathway for Fmoc-His(DNP)-OH in positive ion mode ESI-MS.

Conclusion

The comprehensive spectroscopic analysis of Fmoc-His(DNP)-OH presented in this guide provides a robust framework for its characterization. By leveraging the combined power of ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry, researchers can confidently verify the identity, structure, and purity of this vital reagent, thereby ensuring the integrity and success of their peptide synthesis endeavors. The detailed protocols and interpreted data serve as an essential reference for quality control and troubleshooting in the demanding field of drug discovery and development.

References

• Srinivasu, P., et al. (2011). Characterization of Nα-Fmoc-protected dipeptide isomers by electrospray ionization tandem mass spectrometry (ESI-MS(n)): effect of protecting group on fragmentation of dipeptides. Journal of Mass Spectrometry, 46(9), 934-941. [Link]

• Varghese, H. T., et al. (2008). Molecular and vibrational structure of 2,4-dinitrophenol: FT-IR, FT-Raman and quantum chemical calculations. Journal of Molecular Structure, 875(1-3), 421-429. [Link]

• Bijudas, K., et al. (2014). IR spectrum of 2,4-dinitrophenylhydrazone of product on the oxidation of benzyl alcohol. ResearchGate. [Link]

• Royal Society of Chemistry. (2014). Supporting Information. [Link]

• PubChem. Fmoc-His(DNP)-OH. National Center for Biotechnology Information. [Link]

• de la Torre, B. G., & Albericio, F. (2020). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules, 25(17), 3847. [Link]

• Iris Biotech. Supporting Information. [Link]

• Chemistry Steps. Interpreting IR Spectra. [Link]

• University of Regensburg. Chemical shifts. [Link]

• Nowick, J. S. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. University of California, Irvine. [Link]

• Mykhailiuk, P. K. New Fluorine-Labelled Amino Acids as 19F NMR Reporters for Structural Peptide Studies. [Link]

• Reddit. NMR of Fmoc group. r/chemistry. [Link]

• Wiley-VCH. (2008). Supporting Information. [Link]

• Undergraduate Science Journals. (2016). Infrared Spectroscopy of Amino Acid Side Chains. [Link]

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• Specac. Interpreting Infrared Spectra. [Link]

• Human Metabolome Database. 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000001). [Link]

• Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

• The Organic Chemistry Tutor. (2023). How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR Spectroscopy. YouTube. [Link]

• CEM Corporation. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. [Link]

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The DNP Group on Histidine: A Technical Guide for Researchers

Abstract

The 2,4-dinitrophenyl (DNP) group, a seemingly simple chemical moiety, has proven to be an exceptionally versatile tool in the study of protein structure and function. Its interaction with the amino acid histidine, in particular, offers a wealth of opportunities for researchers in biochemistry, immunology, and drug development. This guide provides an in-depth exploration of the chemical principles, practical applications, and analytical methodologies associated with the dinitrophenylation of histidine residues. We will delve into the nuances of the reaction chemistry, provide detailed experimental protocols, and examine the profound functional and immunological consequences of this specific modification.

The Chemical Foundation: Dinitrophenylation of Histidine

The primary reagent for introducing a DNP group onto a protein is 1-fluoro-2,4-dinitrobenzene (FDNB), commonly known as Sanger's reagent.[1] FDNB reacts with nucleophilic groups in proteins, most notably the primary amines of the N-terminus and the ε-amino group of lysine residues.[2] However, under specific conditions, the imidazole ring of histidine also serves as a potent nucleophile.

The reaction proceeds via a nucleophilic aromatic substitution mechanism. The electron-withdrawing nature of the two nitro groups makes the C1 position of the benzene ring highly electrophilic and susceptible to attack by nucleophiles. The fluoride ion is an excellent leaving group, facilitating the formation of a stable covalent bond between the DNP moiety and the target amino acid residue.

Reaction with the Imidazole Ring of Histidine

The imidazole side chain of histidine contains two nitrogen atoms, N-π (N1) and N-τ (N3). The reactivity of these nitrogens is pH-dependent. At a pH above its pKa (around 6.0), the imidazole ring is largely deprotonated and therefore more nucleophilic. FDNB can react with either of the imidazole nitrogens, resulting in the formation of an N-dinitrophenyl-histidine (im-DNP-histidine) derivative.

Figure 2: Mass spectrometry workflow for analyzing DNP-modified proteins.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed structural information about the DNP-histidine adduct. Both 1H and 13C NMR spectra of DNP-histidine have been reported and can be used to confirm the modification and study its impact on the local protein environment. [3][4][5][6][7]

Functional Consequences of Histidine Dinitrophenylation

Modification of histidine residues with DNP can have significant effects on protein function, making it a valuable tool for studying structure-function relationships.

Enzyme Activity Modulation

Histidine residues are frequently found in the active sites of enzymes, where they can act as general acids or bases, or as metal ligands. Dinitrophenylation of a critical active site histidine can lead to a loss of enzymatic activity. For example, chemical modification of a histidine residue in pea seed nucleoside diphosphate kinase leads to its inactivation. [8] Conversely, modification of an allosteric site can alter the enzyme's regulatory properties. For instance, the dinitrophenylation of fructose-1,6-diphosphatase leads to a several-fold increase in its catalytic activity and a shift in its optimal pH, suggesting a conformational change induced by the DNP group. [1]

Probing Protein Conformation and Accessibility

The reactivity of a particular histidine residue with FDNB can provide information about its solvent accessibility and local environment. A histidine residue buried within the protein core will be less reactive than one on the surface.

Immunological Applications of DNP-Histidine

The DNP group is a widely used hapten in immunology. [9]A hapten is a small molecule that can elicit an immune response only when attached to a large carrier molecule, such as a protein.

Production of Anti-DNP Antibodies

By conjugating DNP to a carrier protein (e.g., keyhole limpet hemocyanin (KLH) or bovine serum albumin (BSA)) and immunizing an animal, it is possible to generate a robust antibody response against the DNP hapten. These anti-DNP antibodies are valuable reagents in a variety of immunoassays.

Applications in Immunoassays

Anti-DNP antibodies can be used to detect DNP-labeled molecules in various applications:

• ELISA, Western Blotting, and Immunohistochemistry: DNP-labeled probes or primary antibodies can be detected using a secondary antibody conjugated to an enzyme (e.g., HRP) or a fluorophore that is specific for the DNP tag. [9][10][11]This provides an alternative to biotin-streptavidin detection systems. [10]* Detection of Oxidative Stress: 2,4-Dinitrophenylhydrazine (DNPH) reacts with protein carbonyls, which are markers of oxidative stress, to form DNP-hydrazones. These can then be detected with anti-DNP antibodies. [9][10]

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Introduction to DNP protection in Fmoc solid-phase peptide synthesis

An In-depth Technical Guide to DNP Protection in Fmoc Solid-Phase Peptide Synthesis

Abstract

The incorporation of histidine into synthetic peptides via Fmoc solid-phase peptide synthesis (SPPS) presents unique challenges, primarily due to the nucleophilic nature of its imidazole side chain, which can lead to racemization and other side reactions.[1] Side-chain protection is therefore essential for the synthesis of high-purity histidine-containing peptides. The 2,4-dinitrophenyl (DNP) group is a historically significant and mechanistically important protecting group for the imidazole nitrogen of histidine. This guide provides a comprehensive technical overview of DNP protection, detailing its chemical principles, orthogonality within the Fmoc/tBu strategy, experimental protocols for its removal, and a critical evaluation of its advantages and limitations compared to modern alternatives.

The Challenge of Histidine in Peptide Synthesis

The synthesis of peptides containing histidine is notoriously difficult.[2] The imidazole ring of the histidine side chain possesses a lone pair of electrons on its π-nitrogen that is sufficiently basic to catalyze the abstraction of the α-proton of the activated amino acid.[1][3] This process leads to the formation of an achiral enolate intermediate, resulting in racemization and the incorporation of the undesired D-enantiomer into the growing peptide chain.[1][3] This loss of stereochemical integrity can have profound, often detrimental, effects on the peptide's biological activity.[1] Therefore, effective protection of the imidazole side chain is a critical prerequisite for successful synthesis.

The Chemistry of the DNP Protecting Group

The 2,4-dinitrophenyl (DNP) group is attached to the imidazole ring of histidine, creating the Fmoc-His(DNP)-OH building block. Its efficacy stems from the powerful electron-withdrawing properties of the two nitro groups on the phenyl ring.

Mechanism of Racemization Suppression

By attaching to the imidazole nitrogen, the DNP group significantly reduces the basicity and nucleophilicity of the ring.[4] The strong inductive and resonance effects of the nitro groups pull electron density away from the imidazole moiety. This electronic modification effectively prevents the imidazole nitrogen from acting as an intramolecular base catalyst for α-proton abstraction during the coupling step, thereby preserving the stereochemical integrity of the histidine residue.[2]

Caption: Simplified mechanism of DNP group removal by thiolysis.

Experimental Protocols and Workflow

The use of Fmoc-His(DNP)-OH proceeds via the standard Fmoc SPPS cycle. The key differentiation is the dedicated deprotection step required before final cleavage from the resin.

Workflow for SPPS using Fmoc-His(DNP)-OH

Caption: Overall workflow for Fmoc SPPS incorporating a His(DNP) residue.

Detailed Protocol: DNP Group Removal from Peptide-Resin

This protocol is adapted from established thiolysis procedures. [5][6]It should be performed on the fully assembled, Nα-Fmoc deprotected peptide still attached to the solid support, prior to the final acid cleavage.

Materials:

• His(DNP)-containing peptide-resin

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Thiophenol

• Triethylamine (TEA) or Diisopropylethylamine (DIEA)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Mechanical shaker

• Filtered reaction vessel

Procedure:

• Resin Swelling: Suspend the dry peptide-resin in DMF (approx. 10 mL per gram of resin) and allow it to swell for 30-60 minutes.

• Prepare Deprotection Cocktail: In a separate container, prepare the deprotection solution. For each gram of starting resin, use 10 mL of DMF, 2 mL of thiophenol, and 2 mL of TEA. Caution: Thiophenol has a strong, unpleasant odor and is toxic. Handle only in a well-ventilated fume hood.

• Deprotection Reaction: Drain the DMF from the swollen resin. Add the deprotection cocktail to the resin.

• Incubation: Seal the reaction vessel and shake the mixture at room temperature for 90 minutes. [5]The resin slurry will typically develop a yellow/orange color as the DNP-thioether byproduct is formed.

• Washing: Filter the resin and discard the deprotection solution. Perform a thorough washing sequence to remove all traces of thiophenol and byproducts:

  • Wash with DMF (3 times)

  • Wash with DCM (3 times)

  • Wash with MeOH (3 times)

• Drying: Dry the deprotected peptide-resin in vacuo to a constant weight. The resin is now ready for final cleavage and purification.

Critical Evaluation: Advantages and Limitations

While effective, the DNP group is a legacy protecting group, and its use must be weighed against modern alternatives.

Feature	Fmoc-His(DNP)-OH	Fmoc-His(Trt)-OH	Fmoc-His(Boc)-OH	Fmoc-His(MBom)-OH
Protection Site	N-im (τ or π)	N-im (τ)	N-im (τ)	N-im (π)
Racemization Risk	Very Low	High, especially with base	Low	Very Low [2]
Deprotection	Thiolysis (Thiophenol)	Strong Acid (TFA)	Strong Acid (TFA)	Strong Acid (TFA)
Orthogonality	Fully orthogonal to Fmoc/tBu	Not fully orthogonal (TFA labile)	Not fully orthogonal (TFA labile)	Not fully orthogonal (TFA labile)
Key Advantage	High suppression of racemization; orthogonal removal allows for specific on-resin modifications.	Commonly used, standard protocol.	Good racemization suppression.	Excellent racemization suppression, even under forcing conditions. [2]
Key Disadvantage	Requires separate, odorous/toxic deprotection step; potential lability to piperidine. [4]	Prone to significant racemization. [1][2]	Side-chain Boc group can be labile during prolonged synthesis.	Higher cost and less common.

A Critical Caveat: Stability to Piperidine

While generally considered stable to the 20% piperidine in DMF used for Fmoc deprotection, some studies have reported significant cleavage of the DNP group under these conditions. [4]One report documented up to 84% DNP cleavage after treatment with 20% piperidine in DMF. [4]This potential lability is a major drawback and can lead to unintended deprotection and subsequent side reactions (e.g., acylation) on the imidazole ring during synthesis. This makes the DNP group a risky choice for long or complex sequences where the histidine residue is exposed to numerous piperidine treatment cycles.

Conclusion and Recommendations

The DNP group offers excellent suppression of histidine racemization due to its strong electron-withdrawing nature. [7]Its unique thiolytic deprotection scheme provides true orthogonality, which can be advantageous for complex synthetic strategies requiring selective on-resin manipulations.

However, the necessity of a separate and hazardous deprotection step, combined with documented instability towards piperidine, has led to its decline in routine SPPS. [4][5]For most standard applications, modern protecting groups like Fmoc-His(Trt)-OH (used with caution and optimized coupling conditions to minimize racemization) or superior alternatives like Fmoc-His(MBom)-OH are now preferred. [2] The DNP group remains a valuable tool for specific applications where its unique orthogonality is required, but researchers must be acutely aware of its potential lability and take appropriate precautions. It serves as an important case study in the evolution of protecting group strategies in the pursuit of synthetic peptide purity and efficiency.

References

• Aapptec Peptides. Technical Support Information Bulletin 1150 - Removal of Dnp Protecting Groups.
• Benchchem. A Comparative Guide to Histidine Protection: Fmoc-His(Dnp)-OH vs. Boc-His(Dnp)-OH in Peptide Synthesis.
• Garay, H. E., et al. (1997). Cleavage of dinitrophenyl side chain protecting group of histidine under Fmoc-deprotection conditions during the synthesis of the peptide Gly-His-Ala-Leu-Gly. Biotecnología Aplicada, 14, 193-195.

• Philosof-Oppenheimer, R., Pecht, I., & Fridkin, M. (1995). The 2,4-dinitrophenyl group for protection of hydroxyl function of tyrosine during solid-phase peptide synthesis. International Journal of Peptide and Protein Research, 45(2), 116-121. [Link]

• Benchchem. A Comparative Guide to Histidine Protection in Fmoc Solid-Phase Peptide Synthesis: Mass Spectrometry Insights.
• Biosynth. Protecting Groups in Peptide Synthesis.
• Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.

• White, P., Keyte, J. W., Bailey, K., & Fields, G. (2011). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 17(4), 213-225. [Link]

• CEM Corporation. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS.
• Benchchem.

• Albericio, F., & Kruger, H. G. (2000). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers, 55(2), 123-139. [Link]

• AltaBioscience. Fmoc Amino Acids for SPPS.
• Elmhurst College. Fatty Acids -- Four enzymes and reactions: Thiolytic cleavage.

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Protocols & Analytical Methods

Protocol for Solid-Phase Peptide Synthesis Utilizing Fmoc-His(DNP)-OH to Mitigate Racemization

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of histidine-containing peptides is a well-documented challenge in solid-phase peptide synthesis (SPPS), primarily due to the propensity of the histidine residue to undergo racemization during activation and coupling. This application note provides a detailed protocol and scientific rationale for the use of Nα-Fmoc-N(im)-2,4-dinitrophenyl-L-histidine (Fmoc-His(DNP)-OH) as a strategic tool to suppress this epimerization. We will delve into the mechanistic underpinnings of DNP protection, provide step-by-step experimental workflows from coupling to final cleavage, and offer field-proven insights to ensure the synthesis of high-purity, stereochemically defined peptides.

Introduction: The Histidine Racemization Challenge

Histidine's imidazole side chain, with a pKa near physiological pH, is crucial for the biological function of many peptides. However, this same feature complicates chemical synthesis. The lone pair of electrons on the imidazole's Nπ nitrogen can act as an intramolecular base, abstracting the acidic alpha-proton of the activated amino acid.[1] This process leads to the formation of a planar, achiral enolate intermediate, resulting in a loss of stereochemical integrity, a phenomenon known as racemization.[2][3] The incorporation of even small amounts of the D-isomer can drastically alter a peptide's structure and biological activity, making racemization suppression a critical goal.[1]

Protecting the imidazole side chain is therefore essential.[4] The 2,4-dinitrophenyl (Dnp) group is a robust protecting group that effectively mitigates racemization.[5][6] Its strong electron-withdrawing nature significantly reduces the basicity of the imidazole ring, thereby preventing the intramolecular proton abstraction that initiates racemization.[6] This guide provides a comprehensive protocol for the successful incorporation of Fmoc-His(DNP)-OH into peptides using Fmoc-based SPPS.

The Chemistry of DNP Protection

The selection of Fmoc-His(DNP)-OH is a strategic choice grounded in chemical principles designed to ensure peptide integrity.

• Mechanism of Racemization Suppression : The two nitro groups on the DNP ring pull electron density away from the imidazole ring. This inductive effect lowers the pKa of the ring nitrogens, making them poor intramolecular bases. During the critical carboxyl group activation step (e.g., with HATU or HBTU), the protected imidazole nitrogen is unable to deprotonate the α-carbon, thus preserving its L-configuration.

• Orthogonality and Deprotection : The DNP group is stable under the mildly basic conditions of Fmoc-group removal (piperidine) and the strongly acidic conditions of final peptide cleavage (TFA).[6] It is selectively removed via nucleophilic aromatic substitution, typically using a thiol-based reagent like thiophenol.[7][8][9] This deprotection is performed on the solid support after peptide elongation is complete but before the final cleavage from the resin.

  Scientist's Note: While generally stable to piperidine, some studies report minor cleavage of the DNP group during repeated Fmoc deprotection cycles.[10] This is typically sequence-dependent and minimal but should be considered for long syntheses with multiple histidine residues.

Materials and Reagents

Reagent/Material	Grade/Specification
Amino Acids & Resin
Fmoc-His(DNP)-OH	Peptide synthesis grade
Other Fmoc-amino acids	Standard side-chain protection (e.g., tBu, Boc, Trt)
Solid-Phase Resin	e.g., Rink Amide (for peptide amides), Wang resin (for peptide acids)
Solvents
N,N-Dimethylformamide (DMF)	Peptide synthesis grade, low water content
Dichloromethane (DCM)	ACS grade or higher
Piperidine	Reagent grade
Coupling Reagents
HBTU, HATU, or HCTU	Recommended for high efficiency and low racemization
DIC/Oxyma	An alternative with very low racemization potential[11][12]
N,N-Diisopropylethylamine (DIPEA)	Peptide synthesis grade
DNP Deprotection Reagents
Thiophenol	Reagent grade
Triethylamine (TEA) or DIPEA	Reagent grade
Cleavage & Precipitation
Trifluoroacetic Acid (TFA)	Reagent grade, >99% purity
Triisopropylsilane (TIS)	Scavenger, reagent grade
Water	HPLC grade
Diethyl Ether (Cold)	ACS grade, anhydrous
Analytical Equipment
HPLC System	For purity analysis and purification[13][14][15]
Mass Spectrometer (MS)	For identity confirmation[13][16][17]

Experimental Protocols

This protocol details the complete workflow, from initial resin preparation to the final purified peptide. The process is divided into five distinct phases.

Phase 1: Resin Preparation and Initial Cycles

• Resin Swelling : Place the desired amount of resin in a reaction vessel. Add DMF (approx. 10 mL/g of resin) and agitate for 1-2 hours at room temperature to ensure uniform swelling.[18] Drain the solvent.

• Initial Fmoc Deprotection : Add a solution of 20% piperidine in DMF to the resin. Agitate for 3 minutes, drain, then add a fresh 20% piperidine solution and agitate for an additional 15-20 minutes.[18][19]

• Washing : Wash the resin thoroughly to remove piperidine and byproducts. A typical wash cycle is 5 x DMF washes.

• Coupling of First Amino Acid : Couple the first Fmoc-amino acid (C-terminal residue) using a standard coupling protocol (e.g., 3-5 equivalents of amino acid and coupling reagent).

Phase 2: Coupling of Fmoc-His(DNP)-OH

• Activation : In a separate vial, dissolve Fmoc-His(DNP)-OH (3 eq.) and a coupling reagent such as HBTU (2.9 eq.) in DMF. Add DIPEA (6 eq.) to the solution and allow it to pre-activate for 2-5 minutes.

  • Rationale: Pre-activation ensures the formation of the active ester, readying the amino acid for rapid and efficient coupling to the resin-bound free amine, minimizing potential side reactions.

• Coupling Reaction : Add the activated Fmoc-His(DNP)-OH solution to the deprotected peptide-resin. Agitate the mixture for 1-4 hours at room temperature.

• Monitoring : Perform a qualitative test (e.g., Kaiser test) to confirm the absence of free primary amines, indicating reaction completion.[20] If the test is positive, allow the reaction to proceed longer or perform a second coupling.

• Washing : Once coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (5x) to remove excess reagents.

Phase 3: Peptide Chain Elongation

• Repeat the Fmoc deprotection, washing, and coupling steps outlined in Phase 1 and 2 for all subsequent amino acids in the peptide sequence.

Phase 4: On-Resin Deprotection of His(DNP) Side Chain

Critical Step: This must be performed after the full peptide sequence is assembled and the final N-terminal Fmoc group is removed, but before cleavage from the resin.

• Resin Preparation : Ensure the final N-terminal Fmoc group is removed and the peptide-resin has been thoroughly washed with DMF and DCM, then dried.

• Thiolysis Solution : Prepare a deprotection solution of thiophenol in DMF. A typical solution consists of DMF, thiophenol, and a base (e.g., TEA or DIPEA).

• Deprotection Reaction : Suspend the peptide-resin in DMF (10 mL/g resin). Add thiophenol (2 mL/g resin) and TEA (2 mL/g resin).[7][8] Agitate the mixture at room temperature for 90 minutes.[7][8]

• Washing : Filter the resin and wash it extensively to remove the intensely colored DNP-thiol adducts and excess reagents. A recommended wash sequence is: DMF (3x), DCM (3x), and Methanol (3x).[7][8][9]

• Drying : Dry the peptide-resin under vacuum to a constant weight.[7][8]

Phase 5: Final Cleavage and Peptide Precipitation

• Cleavage Cocktail Preparation : Prepare a standard cleavage cocktail suitable for removing acid-labile side-chain protecting groups. A common mixture is 95% TFA, 2.5% Water, 2.5% TIS .[9][21]

  • Safety Precaution: TFA is highly corrosive. Handle with extreme care in a certified chemical fume hood.

• Cleavage Reaction : Add the cleavage cocktail to the dried peptide-resin (approx. 10 mL/g resin). Allow the reaction to proceed for 2-3 hours at room temperature with occasional agitation.[18]

• Peptide Precipitation : Filter the resin to collect the TFA filtrate containing the cleaved peptide. Add the filtrate dropwise into a 10-fold volume of cold diethyl ether to precipitate the crude peptide.

• Isolation and Drying : Centrifuge the mixture to pellet the peptide. Decant the ether, wash the pellet with fresh cold ether (2x) to remove scavengers, and dry the crude peptide pellet under vacuum.[18][22]

• Analysis and Purification : Analyze the crude peptide using RP-HPLC and confirm its identity with Mass Spectrometry. Purify the peptide to the desired level using preparative RP-HPLC.

Visualizing the Workflow and Mechanisms

SPPS Workflow for His(DNP) Peptides

Caption: The electron-withdrawing DNP group prevents racemization by reducing imidazole basicity.

DNP Side-Chain Deprotection Reaction

Caption: Thiolysis of the DNP group from the histidine side chain while the peptide is on the resin.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Coupling of His(DNP)	Steric hindrance; poor resin swelling; insufficient activation/coupling time.	Ensure adequate resin swelling. Increase coupling time to 4 hours. Perform a double coupling. Use a more potent coupling reagent like HATU.
Incomplete DNP Deprotection	Insufficient reaction time; degradation of thiophenol; poor solvent access.	Ensure fresh thiophenol is used. Extend reaction time to 2 hours. Ensure resin is well-swollen in DMF before adding reagents. Repeat the deprotection step if necessary.
Yellow/Orange Color After Cleavage	Residual DNP-thiol adducts not fully washed from the resin.	During the DNP deprotection wash step (Phase 4, Step 4), increase the number and volume of DMF washes until the filtrate runs clear. The adduct is highly colored and requires thorough removal. [9]
Presence of D-His Isomer in Final Peptide	Sub-optimal coupling conditions; partial DNP lability to piperidine.	Use a coupling additive known to suppress racemization, such as Oxyma. [11][12]Minimize piperidine exposure time during Fmoc deprotection steps. For extremely sensitive sequences, consider alternative His protection like Fmoc-His(Boc)-OH.

Conclusion

Fmoc-His(DNP)-OH is a highly effective building block for the synthesis of histidine-containing peptides, offering superior suppression of racemization compared to unprotected or Trt-protected histidine. While its use requires an additional on-resin deprotection step via thiolysis, the protocol is straightforward and robust. By following the detailed procedures and understanding the underlying chemical principles outlined in this guide, researchers can confidently synthesize high-purity peptides with preserved stereochemical integrity, a critical requirement for reliable downstream applications in research and drug development.

References

• cleavage of dinitrophenyl side chain protecting group of histidine under fmoc- deprotection. (1997). Brazilian Journal of Medical and Biological Research.
• Technical Support Information Bulletin 1150 - Removal of Dnp Protecting Groups. Aapptec Peptides.
• The Use of Boc-D-His(DNP)-OH in the Synthesis of Histidine-Rich Peptides. (2025). BenchChem.
• Amino Acid Sidechain Deprotection. Aapptec Peptides.
• A Comparative Guide to Histidine Side-Chain Protection: Evaluating Alternatives to the Trityl Group. (2025). BenchChem.
• Boc Resin Cleavage Protocol. Sigma-Aldrich.
• Amino Acid Deriv
• Cleaving peptides
• Synthetic protocol of Fmoc-His-OH derivatives and trimeric... (2013).
• A Comparative Guide to Histidine Protection: Fmoc-His(Dnp)-OH vs. Boc-His(Dnp)-OH in Peptide Synthesis. (2025). BenchChem.
• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. (2023).
• Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• Hf cleavage and deprotection
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (2024). Bachem.
• The Crucial Role of Fmoc-His(Fmoc)-OH in Advancing Peptide Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.
• Standard Protocol for Solid-Phase Peptide Synthesis (SPPS) using Fmoc-His(Fmoc)-OH. (2025). BenchChem.
• Novabiochem® Coupling reagents. Merck Millipore.
• Boc Resin Cleavage Protocol. Sigma-Aldrich.
• Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS.
• Efficient coupling reagents for aqueous solid-phase peptide... (2018).
• A Comparative Guide to Coupling Reagents for Fmoc-DL-Phe-OH in Peptide Synthesis. (2025). BenchChem.
• Side reactions in peptide synthesis: An overview. (2020). Bibliomed.
• Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries: Reaction Conditions, Protecting Group Strategies, and Pitfalls. (2020).
• Cleavage
• SPPS Tips For Success Handout. Mesa Labs.
• Fmoc Solid Phase Peptide Synthesis. ChemPep.
• Directed synthesis of N1/N3-histidine modified by 2-hydroxyethylthioethyl and identification in sulfur mustard-exposed plasma. (2025).
• Comparative Guide to Racemization Levels of Fmoc-His(3-Me)-OH and Fmoc-His(Boc)-OH in Peptide Synthesis. (2025). BenchChem.
• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. (2007).
• Analytical techniques for peptide-based drug development: Characterization, stability and quality control. (2024). International Journal of Science and Research Archive.
• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. (2023). PubMed.
• Analytical techniques for peptide-based drug development: Characterization, stability and quality control. (2025).
• Technical Support Center: Preventing Racemization of Histidine in Peptide Synthesis. BenchChem.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.
• Peptide Characterization Techniques and Applications. (2025).
• Cleavage of synthetic peptides. (2013).
• Analysis and Purification of Synthetic Peptides by Liquid Chrom
• Modern Peptide Drug Analysis: Mass Spec, HOS, and More. (2025). BioPharmaSpec.

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Application Notes and Protocols: The Strategic Use of Fmoc-His(DNP)-OH in Manual vs. Automated Solid-Phase Peptide Synthesis

Authored by: A Senior Application Scientist

Abstract

The incorporation of histidine into peptide sequences is a persistent challenge in Solid-Phase Peptide Synthesis (SPPS), primarily due to the high propensity of its imidazole side chain to induce racemization during activation. The 2,4-dinitrophenyl (DNP) protecting group, when attached to the imidazole nitrogen, offers robust steric and electronic shielding, effectively mitigating epimerization. This guide provides a detailed technical overview of Fmoc-His(DNP)-OH, contrasting its application in manual and automated Fmoc-SPPS workflows. We delve into the causality behind experimental choices, highlighting a critical incompatibility with standard Fmoc deprotection protocols that dictates its strategic utility. Detailed methodologies, comparative data, and troubleshooting insights are provided for researchers, scientists, and drug development professionals aiming to make informed decisions for synthesizing high-purity, histidine-containing peptides.

Introduction: The Histidine Challenge in SPPS

Histidine's imidazole side chain (pKa ≈ 6.0) is a double-edged sword in peptide chemistry. Its unique acid-base properties are often central to the biological function of peptides, but during synthesis, its nucleophilic Nπ-nitrogen can act as an intramolecular base. This facilitates the abstraction of the α-proton from the activated carboxyl group, leading to an achiral enolate intermediate and subsequent loss of stereochemical integrity (racemization).[1][2][3][4] Protecting the imidazole ring is therefore not optional but essential for the synthesis of chirally pure peptides.

The 2,4-dinitrophenyl (DNP) group is a strong electron-withdrawing moiety that, when attached to the imidazole ring, significantly reduces the basicity of the nitrogen atoms.[5][6] This electronic effect, combined with its steric bulk, provides excellent protection against racemization.[6] However, the chemical nature of the DNP group introduces a significant constraint within the Fmoc/tBu synthesis strategy, which forms the core of this application note.

The DNP Protecting Group: Mechanism and Properties

The DNP group is installed on the imidazole nitrogen, creating a stable, protected histidine derivative. Its primary function is to prevent the side chain from participating in unwanted reactions.

Caption: DNP group attached to the imidazole ring.

The key advantage of the DNP group is its stability under acidic conditions, making it fully compatible with the final trifluoroacetic acid (TFA)-mediated cleavage from the resin and removal of other side-chain protecting groups (e.g., tBu, Boc, Trt).[7] The removal of the DNP group itself requires a distinct, orthogonal chemical step: thiolysis.[5][8]

Critical Insight: The Instability of DNP to Piperidine

The central challenge of using Fmoc-His(DNP)-OH in a standard Fmoc-SPPS workflow is the lability of the DNP group to the very reagent used for Nα-Fmoc deprotection: piperidine.[5][6] Standard Fmoc deprotection involves treating the peptide-resin with a 20% solution of piperidine in a polar aprotic solvent like N,N-dimethylformamide (DMF).[9][10]

Studies have shown that these conditions can lead to significant, premature cleavage of the DNP group from the histidine side chain. One report documented 84% removal of the DNP group after a single 30-minute treatment with 20% piperidine in DMF .[5][6]

This premature deprotection has severe consequences:

• Re-introduction of Racemization Risk: Once the DNP group is cleaved, the unprotected imidazole nitrogen is exposed. In all subsequent coupling cycles, this histidine residue is now susceptible to racemization.

• Potential Side Reactions: The newly exposed, nucleophilic imidazole ring can be acylated during subsequent couplings or participate in other side reactions.[7]

Caption: Consequence of piperidine treatment on His(DNP).

This fundamental incompatibility renders Fmoc-His(DNP)-OH unsuitable for routine, multi-cycle Fmoc-SPPS , especially in automated synthesizers with fixed, robust deprotection protocols.

Application in Manual vs. Automated SPPS

The choice between manual and automated synthesis profoundly impacts the feasibility of using Fmoc-His(DNP)-OH.

Automated Solid-Phase Peptide Synthesis (SPPS)

Automated peptide synthesizers are designed for efficiency, reliability, and throughput. They typically employ standardized, robust protocols to ensure complete reactions, which often includes extended Fmoc deprotection times (e.g., 2 x 10-15 min) to handle potentially difficult sequences or aggregation.[11]

Verdict: Not Recommended. The fixed and lengthy piperidine treatment times in most automated synthesizer protocols make premature DNP cleavage almost certain. The risk of compromising the chiral integrity and purity of the final peptide is unacceptably high. Using Fmoc-His(DNP)-OH in a standard automated protocol would negate the very reason for its use—preventing racemization.

Manual Solid-Phase Peptide Synthesis (SPPS)

Manual SPPS offers the flexibility to meticulously control every step of the synthesis, which opens a narrow, strategic window for the use of Fmoc-His(DNP)-OH.

Verdict: Feasible, but only in specific, highly controlled scenarios.

The primary application is for peptides where the His(DNP) residue is at or very near the N-terminus . In this case, the peptide will undergo only one or two piperidine treatments after the His(DNP) incorporation. While some DNP cleavage will still occur, the risk of racemization in subsequent steps is eliminated or minimized.

For internal histidine residues, a modified, high-risk protocol would be required, involving significantly reduced piperidine exposure. This approach is not recommended as it risks incomplete Fmoc deprotection, leading to deletion sequences.

Comparative Data and Protecting Group Selection

A direct quantitative comparison of Fmoc-His(DNP)-OH in a standard synthesis is misleading, as its protecting group is compromised. A more valuable comparison is against stable, recommended alternatives.

Parameter	Fmoc-His(DNP)-OH	Fmoc-His(Trt)-OH	Fmoc-His(Boc)-OH	Fmoc-His(MBom)-OH
Position of Protection	N-τ	N-τ	N-π	N-π
Racemization Risk	Theoretically Low, but High in practice due to premature deprotection	High, especially with pre-activation or at elevated temperatures[2][3]	Very Low[3][4][12]	Very Low[2][13][14]
Stability to Piperidine	Very Poor [5][6]	Excellent	Excellent	Excellent
Side-Chain Cleavage	Thiolysis (e.g., Thiophenol)	TFA (Standard Cleavage)	TFA (Standard Cleavage)	TFA (Standard Cleavage)
Automated SPPS Suitability	Not Recommended	Suitable (with caution)	Highly Recommended	Highly Recommended
Manual SPPS Suitability	N-terminal position only	Suitable	Excellent	Excellent

Experimental Protocols

The following protocols are provided for a standard 0.1 mmol synthesis scale.

Protocol 1: Manual SPPS Coupling of Fmoc-His(DNP)-OH

This protocol assumes the incorporation of His(DNP) at the N-terminus of the peptide.

• Resin Preparation: Swell the Fmoc-deprotected peptide-resin in DMF for 30 minutes in a suitable reaction vessel. Drain the DMF.

• Amino Acid Activation: In a separate vial, dissolve Fmoc-His(DNP)-OH (3 eq.), a coupling reagent such as HBTU (2.9 eq.), and HOBt (3 eq.) in DMF. Add DIPEA (6 eq.) and allow to pre-activate for 1-2 minutes.

• Coupling Reaction: Add the activated amino acid solution to the resin. Agitate at room temperature for 1-2 hours.

• Washing: Drain the coupling solution. Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Completion Check: Perform a Kaiser test to confirm the absence of free primary amines.

Protocol 2: On-Resin DNP Group Removal (Thiolysis)

This step is performed after the full peptide sequence is assembled but before the final TFA cleavage.

• Resin Preparation: Wash the final peptide-resin with DMF (3x).

• Thiolysis Solution: Prepare a solution of 20% thiophenol and 20% DIPEA in DMF. Caution: Thiophenol has a strong, unpleasant odor and should be handled in a well-ventilated fume hood.

• Deprotection Reaction: Suspend the peptide-resin in the thiolysis solution (approx. 10 mL per gram of resin).[8]

• Agitation: Agitate the mixture at room temperature for 1-2 hours.

• Washing: Filter the resin and wash extensively with DMF (5x), DCM (3x), and Methanol (3x) to remove all traces of thiophenol and byproducts.

• Drying: Dry the resin under vacuum before proceeding to final cleavage.

Protocol 3: Final Cleavage and Deprotection

• Cleavage Cocktail: Prepare a standard cleavage cocktail, e.g., TFA/TIS/H₂O (95:2.5:2.5).

• Cleavage Reaction: Add the cocktail to the dry, DNP-deprotected peptide-resin and agitate for 2-3 hours at room temperature.

• Peptide Precipitation: Filter the cleavage mixture to remove the resin. Precipitate the crude peptide by adding the filtrate to a 10-fold volume of cold diethyl ether.

• Isolation and Purification: Isolate the peptide pellet by centrifugation, wash with cold ether, and dry under vacuum. Purify using standard RP-HPLC methods.

Troubleshooting and Final Recommendations

Issue	Probable Cause	Recommended Solution
Presence of D-His isomer in final peptide	Premature DNP cleavage due to excessive piperidine exposure.	Do not use Fmoc-His(DNP)-OH for internal residues. Switch to Fmoc-His(Boc)-OH or Fmoc-His(MBom)-OH.
Incomplete DNP removal	Insufficient thiolysis time or reagent concentration.	Increase thiolysis reaction time to 3-4 hours or perform a second treatment with fresh reagent.
Low final yield	Potential side reactions on the unprotected imidazole ring after premature DNP cleavage.	This is an inherent risk. The best solution is to use a stable protecting group from the outset.

Authoritative Recommendation:

The use of Fmoc-His(DNP)-OH in modern Fmoc-SPPS is not recommended for general applications . Its profound instability in the presence of piperidine creates an unacceptable risk of racemization and side-product formation, undermining the primary goal of synthesizing high-purity peptides. While its application may be considered in manual synthesis for N-terminal histidine residues, superior and robust alternatives are commercially available. For both manual and automated synthesis, Fmoc-His(Boc)-OH and Fmoc-His(MBom)-OH are the scientifically validated and recommended choices for the successful incorporation of histidine while maintaining chiral integrity.

References

• Cleavage of dinitrophenyl side chain protecting group of histidine under fmoc- deprotection. (1997). Biotecnología Aplicada, 14, 193-195. [Link]

• Fields, C. G., & Fields, G. B. (2009). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 15(8), 467-473. [Link]

• Augustyns, K., et al. (1997). Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine. Journal of Peptide Research, 49(2), 178-185. [Link]

• Cleaving peptides from Merrifield resin; TFMSA cleavage. (n.d.). AAPPTec. [Link]

• Synthesis Notes. (n.d.). AAPPTec. [Link]

• Novabiochem® Letters 2 .15Vol. (n.d.). Merck Millipore. [Link]

• Technical Support Information Bulletin 1150 - Removal of Dnp Protecting Groups. (n.d.). AAPPTec. [Link]

• SPPS Tips For Success Handout. (n.d.). Mesa Labs. [Link]

• Synthetic protocol of Fmoc-His-OH derivatives and trimeric... (n.d.). ResearchGate. [Link]

• Solid phase peptide synthesis using side-chain unprotected arginine and histidine with Oxyma Pure/TBEC in green solvents. (2024). RSC Publishing. [Link]

• Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. (n.d.). CEM Corporation. [Link]

• Synthesis of Cyclic Peptides in SPPS with Npb-OH Photolabile Protecting Group. (2023). Molecules, 28(13), 5081. [Link]

• Pessi, A., et al. (1992). Side reactions in solid phase synthesis of histidine-containing peptides. Characterization of two major impurities by sample displacement chromatography and FAB-MS. International Journal of Peptide and Protein Research, 39(1), 58-62. [Link]

• New Histidine Derivative for Fmoc SPPS. (2012). AAPPTec. [Link]

• Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. (n.d.). AWS. [Link]

• Solid Phase Peptide Synthesis Help. (2024). Reddit. [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.). AAPPTec. [Link]

• The Crucial Role of Fmoc-His(Fmoc)-OH in Advancing Peptide Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Synthetic protocol of Fmoc-His-OH derivatives and tripeptide HDAMP-1 using solid-phase peptide synthesis. (n.d.). ResearchGate. [Link]

• Automated Synthesis of Cyclic Disulfide-Bridged Peptides. (n.d.). CEM Corporation. [Link]

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. (2019). Molecules, 24(9), 1785. [Link]

• An Effective Method of On-Resin Disulfide Bond Formation in Peptides. (2025). ResearchGate. [Link]

• The Chemistry and Identification of im-Dinitrophenyl Histidine. (2025). ResearchGate. [Link]

• Mergler, M., et al. (2001). Synthesis and application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science, 7(9), 502-510. [Link]

• Borek, F., et al. (1969). The immunogenicity of dinitrophenyl amino acids. Journal of Immunology, 102(4), 1017-1025. [Link]

• Determination of chemical properties of individual histidine and tyrosine residues of concanavalin A by competitive labeling with 1-fluoro-2,4-dinitrobenzene. (1986). Biochemistry, 25(7), 1657-1662. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 5. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. peptide.com [peptide.com]
• 9. peptide.com [peptide.com]
• 10. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cem.de [cem.de]
• 12. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. mesalabs.com [mesalabs.com]

Incorporation of Fmoc-His(DNP)-OH in FRET peptide substrates

Application Notes and Protocols

Topic: Strategic Incorporation of Fmoc-His(DNP)-OH for the Synthesis of FRET Peptide Substrates

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

Förster Resonance Energy Transfer (FRET) peptide substrates are indispensable tools for studying protease activity, offering a continuous and highly sensitive method for enzyme characterization and inhibitor screening.[1][2] The rational design of these substrates hinges on the selection of an appropriate fluorophore and quencher pair. The 2,4-dinitrophenyl (DNP) group is a highly effective non-fluorescent acceptor (quencher) for a variety of fluorescent donors due to its broad absorption spectrum and small size, which minimizes steric interference with enzyme binding pockets.[3][4] This application note provides a comprehensive guide to the incorporation of Fmoc-His(DNP)-OH into FRET peptide substrates using Fmoc-based Solid-Phase Peptide Synthesis (SPPS). We will explore the mechanistic basis for using the DNP-histidine conjugate, present detailed, field-tested protocols for its seamless integration into peptide sequences, and discuss the critical parameters for ensuring high-yield, high-purity synthesis.

Introduction: The Power of FRET in Protease Research

FRET is a distance-dependent physical process through which an excited state donor fluorophore transfers energy non-radiatively to a proximal ground-state acceptor molecule (quencher).[5][6] The efficiency of this energy transfer is inversely proportional to the sixth power of the distance between the donor and acceptor, making it an exquisite molecular ruler for probing conformational changes and cleavage events in the 10-100 Å range.[4][5]

In the context of protease assays, a FRET substrate is a peptide sequence containing the enzyme's recognition site, flanked by a donor-quencher pair. In its intact state, the proximity of the quencher to the fluorophore results in efficient energy transfer and suppression of fluorescence.[2] Upon enzymatic cleavage of the peptide backbone, the donor and quencher are spatially separated, disrupting FRET and leading to a quantifiable increase in donor fluorescence.[1][6] This "turn-on" signal provides a direct and real-time measure of enzyme activity.

Figure 1: Mechanism of a FRET-based protease assay.

The DNP Quencher and the Role of Fmoc-His(DNP)-OH

Why DNP?

The 2,4-dinitrophenyl group is an excellent "dark" quencher. Its utility stems from several key properties:

• Broad Absorption: The DNP moiety has a wide absorption spectrum (approx. 300-500 nm), allowing it to effectively quench a diverse range of commonly used fluorophores, including coumarins (like MCA and ACC), anthraniloyl derivatives (Abz), and fluoresceins (FITC).[4][7][8]

• High Quenching Efficiency: DNP quenches fluorescence through a combination of FRET and static (contact) quenching mechanisms, resulting in a very low fluorescence background and a high signal-to-noise ratio upon substrate cleavage.[3][9][10]

• Small Size & Cost-Effectiveness: Compared to bulkier quenchers like Dabcyl, the smaller DNP group is less likely to interfere with substrate recognition by the protease active site.[4] It is also an inexpensive modification, making it ideal for high-throughput screening applications.[4][7]

The Strategic Advantage of Fmoc-His(DNP)-OH

Histidine is a common residue in protease recognition sequences. The imidazole side chain of histidine presents a unique challenge in Fmoc-SPPS due to its nucleophilicity, which can lead to side reactions and, most critically, racemization of the α-carbon during activation.[11][12]

The use of Fmoc-His(DNP)-OH provides a dual solution:

• Quencher Introduction: It serves as the building block to introduce the DNP quencher at a specific, internal position within the peptide sequence.

• Side-Chain Protection: The electron-withdrawing nature of the DNP group attached to the imidazole nitrogen effectively suppresses the nucleophilicity of the ring, significantly reducing the risk of racemization during the coupling step.[11] This makes it a superior choice for maintaining the enantiomeric purity of the final peptide substrate.[12][13]

Data Presentation: Common FRET Pairs Utilizing DNP Quenchers

The selection of a donor fluorophore must be matched with the quencher to ensure sufficient spectral overlap between the donor's emission and the quencher's absorption.[5][14]

Donor Fluorophore	Abbreviation	Excitation (Ex) λ (nm)	Emission (Em) λ (nm)	Quencher	Förster Radius (R₀) in Å
2-Aminobenzoyl	Abz	~320	~420	DNP	N/A
7-Methoxycoumarin-4-yl acetic acid	MCA	~325	~393	Lys(DNP)	36.5
7-Amino-4-carbamoylmethylcoumarin	ACC	N/A	N/A	Lys(DNP)	34.7
Tryptophan	Trp	~280	~360	DNP	N/A
Fluorescein isothiocyanate	FITC	~490	~520	DNP	N/A

Data compiled from various sources.[4][7][8] R₀ values are dependent on the specific peptide and buffer conditions.

Experimental Workflow and Protocols

The following protocols are designed for standard manual or automated Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Sources

• 1. The use of Fluorescence Resonance Energy Transfer (FRET) peptides for measurement of clinically important proteolytic enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. FRET Peptides | Custom peptide Synthesis| AnaSpec [anaspec.com]
• 3. Quenched Fluorescent Peptide (FRET Peptide) Synthesis - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 4. Highly sensitive and adaptable fluorescence-quenched pair discloses the substrate specificity profiles in diverse protease families - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cpcscientific.com [cpcscientific.com]
• 6. Peptide probes for proteases – innovations and applications for monitoring proteolytic activity - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00798J [pubs.rsc.org]
• 7. Quenched Fluorescent Peptides – ProteoGenix [proteogenix.science]
• 8. bachem.com [bachem.com]
• 9. Discrimination between FRET and non-FRET quenching in a photochromic CdSe quantum dot/dithienylethene dye system - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 10. Quenching mechanisms in oligonucleotide probes | LGC Biosearch Technologies [oligos.biosearchtech.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 13. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 14. Fluorescence and Quencher FRET Peptides [biosyn.com]

Application Notes and Protocols: Fmoc-His(DNP)-OH as a Potent Fluorescence Quencher for Tryptophan

Introduction: Leveraging Intrinsic Fluorescence to Probe Molecular Interactions

In the landscape of biophysical and biochemical research, the intrinsic fluorescence of the amino acid tryptophan serves as a powerful endogenous probe for elucidating protein structure, dynamics, and molecular interactions.[1][2] Tryptophan can be selectively excited at approximately 280-295 nm, with its emission maximum around 350 nm being exquisitely sensitive to the polarity of its local environment.[3][4][5] This environmental sensitivity is the cornerstone of fluorescence quenching assays, where a decrease in fluorescence intensity reveals intimate details about binding events, conformational changes, or enzymatic activity.[2][5]

One of the most effective quenchers for tryptophan fluorescence is the 2,4-dinitrophenyl (DNP) group.[1][6] This application note provides a comprehensive guide to the use of Nα-Fmoc-Nim-(2,4-dinitrophenyl)-L-histidine (Fmoc-His(DNP)-OH), a versatile building block for solid-phase peptide synthesis (SPPS), to introduce a DNP quencher site-specifically into peptides. We will delve into the mechanistic underpinnings of DNP-mediated quenching, provide detailed protocols for peptide synthesis and fluorescence quenching assays, and offer insights into data interpretation and troubleshooting.

The Quenching Mechanism: A Multi-faceted Phenomenon

The quenching of tryptophan fluorescence by the DNP group is not a singular event but rather a combination of molecular processes, primarily Förster Resonance Energy Transfer (FRET), and to a lesser extent, static and dynamic quenching.[1]

Förster Resonance Energy Transfer (FRET): The Dominant Pathway

FRET is a non-radiative energy transfer process that occurs when a donor fluorophore (in this case, tryptophan) in its excited state transfers energy to an acceptor molecule (the DNP group) in close proximity (typically within 10 nm).[4][7] The efficiency of this energy transfer is inversely proportional to the sixth power of the distance between the donor and acceptor, making it a highly sensitive "molecular ruler" for probing intermolecular and intramolecular distances.[8]

For FRET to occur, there must be significant spectral overlap between the emission spectrum of the donor (tryptophan) and the absorption spectrum of the acceptor (DNP). Tryptophan's emission spectrum (peaking around 350 nm) overlaps favorably with the absorption spectrum of the DNP group, which absorbs broadly in the UV-visible region.[9][10]

Diagram of the FRET-based Quenching Mechanism

Caption: FRET mechanism between Tryptophan and DNP.

Static and Dynamic Quenching

Beyond FRET, other quenching mechanisms can contribute:

• Static Quenching: This occurs when tryptophan and the DNP group form a stable, non-fluorescent complex in the ground state. This complex effectively reduces the concentration of fluorophores available for excitation.[1]

• Dynamic (Collisional) Quenching: This involves the collision of the excited-state tryptophan with the DNP quencher, leading to non-radiative de-excitation.[1]

In many peptide-based systems where tryptophan and a DNP-modified residue are held in a defined conformation, FRET is the predominant and most analytically useful quenching mechanism.

Fmoc-His(DNP)-OH in Solid-Phase Peptide Synthesis (SPPS)

Fmoc-His(DNP)-OH is a valuable reagent for the site-specific incorporation of the DNP quenching moiety into a peptide sequence using standard Fmoc-based SPPS protocols.[11] The Fmoc group on the alpha-amino group is base-labile, while the DNP group on the imidazole side chain of histidine is stable to the piperidine treatment used for Fmoc deprotection.[11] The DNP group is typically removed during the final cleavage from the resin using a cocktail containing a thiol scavenger, such as 2-mercaptoethanol or thiophenol.

Protocol 1: Incorporation of Fmoc-His(DNP)-OH into a Peptide Sequence

This protocol assumes a manual SPPS workflow. Automated synthesizers can be programmed accordingly.

Materials:

• Fmoc-Rink Amide resin (or other suitable solid support)

• Fmoc-amino acids

• Fmoc-His(DNP)-OH

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM)

• 20% (v/v) Piperidine in DMF

• Cleavage cocktail: e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% water, and 2% 2-mercaptoethanol (for DNP removal)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in a reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add 20% piperidine in DMF to the resin and agitate for 5 minutes.

  • Drain the solution.

  • Add a fresh portion of 20% piperidine in DMF and agitate for 15-20 minutes.

  • Drain and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Amino Acid Coupling (for standard amino acids):

  • In a separate vial, pre-activate the Fmoc-amino acid (3 eq.) with HBTU (2.9 eq.) and HOBt (3 eq.) in DMF. Add DIPEA (6 eq.) and allow to react for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture for 1-2 hours at room temperature.

  • Drain the coupling solution and wash the resin as in step 2.

• Incorporation of Fmoc-His(DNP)-OH:

  • Follow the same pre-activation and coupling procedure as in step 3, using Fmoc-His(DNP)-OH.

• Repeat Cycles: Repeat steps 2 and 3 (or 4 for the His(DNP) position) for each amino acid in the peptide sequence.

• Final Deprotection: After the final coupling, perform the Fmoc deprotection as described in step 2.

• Cleavage and DNP Removal:

  • Wash the peptide-resin with DCM and dry under vacuum.

  • Add the cleavage cocktail containing a thiol scavenger to the resin and agitate for 2-4 hours.

  • Filter the cleavage mixture and precipitate the peptide in cold diethyl ether.

  • Centrifuge to pellet the peptide, wash with cold ether, and dry the crude product.

• Purification and Characterization: Purify the peptide by reverse-phase HPLC and confirm its identity by mass spectrometry.

Workflow for Peptide Synthesis and Purification

Caption: Solid-Phase Peptide Synthesis Workflow.

Protocol 2: Tryptophan Fluorescence Quenching Assay

This protocol describes a general procedure for measuring the quenching of tryptophan fluorescence in a peptide containing a His(DNP) residue. This can be adapted for studying peptide-protein interactions, conformational changes, or enzyme kinetics.

Materials:

• Purified tryptophan-containing peptide (control)

• Purified tryptophan- and His(DNP)-containing peptide (quenched)

• Assay buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• Fluorescence spectrophotometer

• Quartz cuvettes

Procedure:

• Instrument Setup:

  • Turn on the fluorescence spectrophotometer and allow the lamp to warm up for at least 30 minutes.

  • Set the excitation wavelength to 280 nm (or 295 nm to minimize tyrosine excitation).[5]

  • Set the emission scan range from 310 nm to 450 nm.

  • Adjust the excitation and emission slit widths to optimize the signal-to-noise ratio (e.g., 5 nm).

• Sample Preparation:

  • Prepare stock solutions of the control and quenched peptides in the assay buffer. Determine the exact concentration using a method such as UV absorbance at 280 nm (correcting for the DNP absorbance if necessary) or a quantitative amino acid analysis.

  • Prepare a series of dilutions of each peptide in the assay buffer to the desired final concentrations for the assay.

• Data Acquisition:

  • Blank the instrument with the assay buffer.

  • Record the fluorescence emission spectrum of the control peptide at each concentration.

  • Record the fluorescence emission spectrum of the quenched peptide at each concentration.

• Data Analysis:

  • Determine the maximum fluorescence intensity (F) for each spectrum.

  • For the quenched peptide, calculate the quenching efficiency (E) at each concentration using the following formula, where F_quenched is the fluorescence of the peptide with DNP and F_control is the fluorescence of the peptide without DNP at the same concentration: E = 1 - (F_quenched / F_control)

  • Plot the fluorescence intensity as a function of peptide concentration.

Data Presentation and Interpretation

The results of a typical tryptophan fluorescence quenching experiment can be summarized in a table for easy comparison.

Peptide Sequence	Concentration (µM)	Max Emission λ (nm)	Fluorescence Intensity (a.u.)	Quenching Efficiency (%)
Ac-Trp-Ala-Gly-NH₂ (Control)	10	352	850	N/A
Ac-Trp-His(DNP)-Gly-NH₂	10	353	85	90.0
Ac-Trp-Ala-Gly-NH₂ (Control)	20	352	1700	N/A
Ac-Trp-His(DNP)-Gly-NH₂	20	353	170	90.0

A high quenching efficiency indicates that the tryptophan and DNP moieties are in close proximity, consistent with the intended peptide design. The emission maximum should not be significantly shifted if FRET is the primary quenching mechanism. A significant blue shift (to shorter wavelengths) in the control peptide upon binding to another molecule can indicate the tryptophan is moving into a more hydrophobic environment.[5]

Troubleshooting

Issue	Possible Cause	Solution
Low Quenching Efficiency	- Incomplete DNP incorporation or premature removal. - Incorrect peptide sequence or conformation leading to a large Trp-DNP distance. - Inaccurate concentration determination.	- Verify peptide synthesis and purification by mass spectrometry and HPLC. - Re-evaluate peptide design. - Use a reliable method for concentration determination.
Precipitation of Peptide	- Peptide solubility issues in the assay buffer.	- Test different buffer conditions (pH, ionic strength). - Add a small amount of organic solvent (e.g., DMSO), ensuring it doesn't interfere with the assay.
High Background Fluorescence	- Contaminated buffer or cuvettes. - Impure peptide sample.	- Use high-purity reagents and clean cuvettes thoroughly. - Further purify the peptide sample.
Inner Filter Effect	- At high concentrations, the quencher absorbs the excitation or emission light, leading to apparent quenching.[5]	- Work at lower concentrations where absorbance is minimal. - Apply correction factors if high concentrations are necessary.

Conclusion

Fmoc-His(DNP)-OH is a powerful and versatile tool for the site-specific introduction of a highly efficient tryptophan fluorescence quencher into synthetic peptides. The principles of FRET-based quenching allow for the design of sensitive assays to probe a wide range of biological phenomena, from enzyme activity to protein-protein interactions. By following the detailed protocols and understanding the underlying mechanisms outlined in this application note, researchers can confidently employ this methodology to advance their scientific investigations.

References

• MDPI. (n.d.). Intrinsic Tryptophan Fluorescence in the Detection and Analysis of Proteins: A Focus on Förster Resonance Energy Transfer Techniques. [Link]

• Yang, H. (n.d.). Intrinsic Fluorescence Spectra of Tryptophan, Tyrosine and Phenyloalanine. Atlantis Press. [Link]

• Dumitraș Huțanu, C. A., Zaharia, M., & Pintilie, O. (2013). Quenching of Tryptophan Fluorescence in the Presence of 2,4-DNP, 2,6-DNP, 2,4-DNA and DNOC and Their Mechanism of Toxicity. Molecules, 18(2), 2266–2280. [Link]

• Vivian, J. T., & Callis, P. R. (2019). Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide. Biophysical reviews, 11(4), 489–505. [Link]

• BMG LABTECH. (2022, December 2). Tryptophan Fluorescence: nature's probe. [Link]

• PubChem. (n.d.). Fmoc-His(DNP)-OH. [Link]

• QYAOBIO. (n.d.). TR-FRET Peptide. [Link]

• CD Formulation. (n.d.). Quenched Fluorescent Peptide (FRET Peptide) Synthesis. [Link]

Sources

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• 2. bmglabtech.com [bmglabtech.com]
• 3. biosynth.com [biosynth.com]
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• 5. Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quenching of Tryptophan Fluorescence in the Presence of 2,4-DNP, 2,6-DNP, 2,4-DNA and DNOC and Their Mechanism of Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Intrinsic tryptophan fluorescence in the detection and analysis of proteins: a focus on Förster resonance energy transfer techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. What are the applications of fluorescence quenching? | AAT Bioquest [aatbio.com]
• 9. qyaobio.com [qyaobio.com]
• 10. Quenched Fluorescent Peptide (FRET Peptide) Synthesis - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols: Designing Protease Activity Assays with Fmoc-His(DNP)-OH

Introduction

Proteases are a ubiquitous class of enzymes that catalyze the hydrolysis of peptide bonds, playing critical roles in countless physiological and pathological processes. Their involvement in diseases such as cancer, neurodegenerative disorders, and infectious diseases has made them prime targets for drug discovery and development.[1] Consequently, the ability to accurately measure protease activity is fundamental to both basic research and high-throughput screening (HTS) for novel inhibitors.

This guide provides a comprehensive overview and detailed protocols for designing and implementing protease activity assays using Nα-(9-Fluorenylmethoxycarbonyl)-N(im)-(2,4-dinitrophenyl)-L-histidine (Fmoc-His(DNP)-OH), a specialized amino acid derivative that can function as a simple, quenched fluorescent substrate. The principle of this assay is based on the phenomenon of Förster Resonance Energy Transfer (FRET), where the fluorescence of the Fmoc group is internally quenched by the proximal DNP moiety.[2] Proteolytic cleavage of the substrate separates the fluorophore from the quencher, resulting in a quantifiable increase in fluorescence intensity that is directly proportional to the enzyme's activity.[2]

This application note is intended for researchers, scientists, and drug development professionals seeking to establish a sensitive, continuous, and HTS-compatible assay for specific classes of proteases, particularly exopeptidases like carboxypeptidases.

Mechanism of Action: A Quenched Fluorescent Substrate

Fmoc-His(DNP)-OH is a unique tool for protease activity measurement due to its intrinsic fluorophore-quencher pairing within a single molecule.

• The Fluorophore: Fmoc (9-Fluorenylmethoxycarbonyl) The Fmoc group, commonly used as a protecting group in solid-phase peptide synthesis, possesses intrinsic fluorescent properties. It serves as the fluorescent donor in this system.

• The Quencher: DNP (2,4-dinitrophenyl) The DNP group, attached to the imidazole ring of the histidine side-chain, is a well-established and efficient fluorescence quencher.[2][3] Its absorption spectrum overlaps with the emission spectrum of the Fmoc group, allowing for efficient intramolecular FRET-based quenching when the two are in close proximity.[2]

In its intact state, the Fmoc-His(DNP)-OH molecule exhibits minimal fluorescence. When a suitable protease cleaves the peptide bond (or in the case of an aminopeptidase, the N-terminal Fmoc group), the Fmoc fluorophore is liberated from the DNP quencher. This separation disrupts the FRET process, leading to a significant, dose-dependent increase in fluorescence emission.

Caption: Mechanism of Fmoc-His(DNP)-OH as a protease substrate.

Applications in Protease Research and Drug Discovery

The simple structure of Fmoc-His(DNP)-OH makes it a versatile tool for specific applications:

• Assaying Exopeptidases: It is an ideal substrate for carboxypeptidases that cleave C-terminal amino acids, provided the carboxyl group is free. It can also be adapted for aminopeptidases that remove N-terminal residues.

• High-Throughput Screening (HTS): The mix-and-read format of the assay, with no required separation steps, makes it highly amenable to automated HTS campaigns for identifying protease inhibitors.[4]

• Enzyme Kinetics: The continuous nature of the assay allows for real-time monitoring of fluorescence, enabling the determination of key kinetic parameters such as Km and Vmax.

• Specificity Studies: While it is a simple substrate, it can be used to probe the basic requirements of an enzyme's active site.

Assay Design and Optimization: A Step-by-Step Guide

The successful implementation of a robust and sensitive protease assay requires careful optimization of several parameters. The following sections provide a logical workflow for developing an assay from the ground up.

Reagent Preparation and Handling

• Fmoc-His(DNP)-OH Stock Solution: This compound has limited aqueous solubility.[5][6]

  • Prepare a high-concentration stock solution (e.g., 10-20 mM) in an organic solvent such as DMSO.

  • Warm the solution gently to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C or -80°C, protected from light, to avoid repeated freeze-thaw cycles.

• Enzyme Stock Solution:

  • Reconstitute the protease in a buffer that ensures its stability and activity, as recommended by the supplier.

  • Store on ice during use and in aliquots at the recommended temperature (typically -80°C) for long-term storage. Avoid repeated freeze-thaw cycles.

• Assay Buffer:

  • The buffer composition is critical for optimal enzyme activity. Key factors to consider are:

    • pH: Must be at the optimal pH for the specific protease being studied.

    • Ionic Strength: Can influence enzyme conformation and activity.

    • Additives: Some proteases require cofactors (e.g., Zn2+ for carboxypeptidases) or may be affected by detergents (e.g., Brij-35, Triton X-100) which can prevent aggregation.

Experimental Workflow

The general workflow for optimizing and performing the protease assay is outlined below.

Caption: General experimental workflow for a microplate-based assay.

Optimization of Assay Parameters

a. Determining Optimal Substrate Concentration (Km)

To ensure the assay is sensitive to changes in enzyme activity (e.g., inhibition), the substrate concentration should ideally be at or below the Michaelis-Menten constant (Km).

• Prepare a Substrate Dilution Series: In a black 96-well microplate, create a 2-fold serial dilution of Fmoc-His(DNP)-OH in assay buffer, ranging from a high concentration (e.g., 100 µM) down to zero.

• Add Enzyme: Add a fixed, predetermined concentration of the protease to all wells to initiate the reaction.

• Measure Fluorescence: Immediately place the plate in a fluorescence plate reader set to the appropriate excitation and emission wavelengths for the Fmoc fluorophore (typically Ex: ~265 nm, Em: ~315 nm, but should be empirically determined) and measure the increase in fluorescence over time (e.g., every 60 seconds for 30-60 minutes) at a constant temperature.

• Analyze Data:

  • For each substrate concentration, calculate the initial reaction velocity (V0) from the linear portion of the fluorescence vs. time plot.

  • Plot V0 against the substrate concentration [S].

  • Fit the data to the Michaelis-Menten equation to determine the Km value.

b. Determining Optimal Enzyme Concentration

The enzyme concentration should be chosen to ensure a linear reaction rate for the desired assay duration and a sufficient signal-to-background ratio.

• Prepare an Enzyme Dilution Series: In a 96-well plate, serially dilute the enzyme in assay buffer.

• Add Substrate: Add a fixed concentration of Fmoc-His(DNP)-OH (at the predetermined Km value) to all wells.

• Measure and Analyze: Measure the kinetic fluorescence increase as described above. Plot the initial velocities against enzyme concentration. Select a concentration from the linear range of this plot for future experiments.

Generic Protocol for a 96-Well Plate Assay

This protocol provides a starting point and should be adapted based on the optimization experiments described above.

• Plate Setup: Prepare test compounds (potential inhibitors) by serially diluting them in assay buffer in a black 96-well plate. Include appropriate controls:

  • No Enzyme Control: Assay buffer + Substrate (for background fluorescence).

  • No Substrate Control: Assay buffer + Enzyme.

  • Positive Control (No Inhibitor): Assay buffer + Substrate + Enzyme + Vehicle (e.g., DMSO).

• Add Substrate: Add Fmoc-His(DNP)-OH to all wells to reach the final desired concentration (e.g., the Km value). The final volume per well might be 100 µL.

• Pre-incubation: If screening inhibitors, pre-incubate the plate at the assay temperature (e.g., 37°C) for 10-15 minutes to allow for inhibitor-enzyme binding.

• Initiate Reaction: Add the optimized concentration of the protease to all wells except the "No Enzyme Control". Mix the plate gently.

• Read Fluorescence: Immediately begin reading the fluorescence intensity kinetically in a plate reader (Ex/Em for Fmoc) at the assay temperature.

Data Analysis and Interpretation

• Calculate Initial Velocity (V0): Determine the rate of reaction (ΔRFU/min) from the initial linear phase of the fluorescence curve for each well.

• Subtract Background: Subtract the average velocity of the "No Enzyme Control" from all other wells.

• Determine Percent Inhibition: Calculate the percentage of inhibition for each compound concentration using the following formula: % Inhibition = (1 - (V_inhibitor / V_positive_control)) * 100

• Calculate IC50: Plot the % Inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of inhibitor that reduces enzyme activity by 50%).

Case Study: Carboxypeptidase A Inhibition Assay

Objective: To determine the IC50 of a known carboxypeptidase A inhibitor, potato carboxypeptidase inhibitor (PCI), using the Fmoc-His(DNP)-OH assay.

Optimized Conditions:

• Enzyme: Human Carboxypeptidase A at 50 nM.

• Substrate: Fmoc-His(DNP)-OH at 25 µM (empirically determined Km).

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl.

• Temperature: 37°C.

Protocol:

• A serial dilution of PCI was prepared in the assay buffer.

• The assay was performed according to the generic protocol.

• Fluorescence was monitored for 60 minutes.

Results:

PCI Concentration (nM)	Log [PCI]	Average Velocity (RFU/min)	% Inhibition
0 (Control)	N/A	512.4	0%
1	0	460.1	10.2%
5	0.70	388.9	24.1%
10	1.00	301.5	41.2%
25	1.40	195.8	61.8%
50	1.70	110.2	78.5%
100	2.00	55.8	89.1%
500	2.70	15.1	97.1%

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
High Background Fluorescence	Substrate degradation due to light exposure or repeated freeze-thaw cycles.	Aliquot substrate stock and protect from light. Prepare fresh dilutions for each experiment.[7][8]
Autohydrolysis of the substrate at assay pH.	Test substrate stability in assay buffer without enzyme. Adjust pH if necessary.
No or Low Signal	Inactive enzyme.	Verify enzyme activity with a known standard substrate. Use fresh enzyme aliquots.
Incorrect fluorescence reader settings.	Optimize Ex/Em wavelengths using a free Fmoc-amino acid or cleaved substrate.
Assay buffer composition is inhibiting the enzyme.	Review literature for optimal buffer conditions. Test different pH values and additives.
Non-linear Reaction Rate	Substrate depletion.	Use a lower enzyme concentration or higher substrate concentration (if below saturation).
Enzyme instability or product inhibition.	Reduce assay time. Use a lower enzyme concentration.
High Well-to-Well Variability	Pipetting errors.	Use calibrated pipettes and proper technique. Prepare master mixes to reduce variability.
Incomplete mixing.	Ensure gentle but thorough mixing after adding reagents.

Conclusion

Fmoc-His(DNP)-OH serves as a valuable and straightforward tool for developing sensitive and continuous assays for certain proteases. Its simple, single-molecule fluorophore-quencher design facilitates a homogenous, mix-and-read protocol that is highly compatible with high-throughput screening applications in drug discovery. By carefully optimizing enzyme and substrate concentrations, as well as assay buffer conditions, researchers can establish a robust and reliable method for quantifying protease activity and characterizing inhibitors.

References

• Benchchem. (n.d.). Application Notes and Protocols for Asp-Specific Protease Assays Using Fluorescent Substrates.
• Sigma-Aldrich. (n.d.). Protease Fluorescent Detection Kit Usage.
• Voss, E. W., Jr., Workman, C. J., & Mummert, M. E. (n.d.). Detection of Protease Activity Using a Fluorescence-Enhancement Globular Substrate. ResearchGate.
• Cupp-Enyard, C. (2008). Use of the Protease Fluorescent Detection Kit to Determine Protease Activity. Journal of Visualized Experiments, (30), 1514.
• R&D Systems. (n.d.). Enzyme Activity Assays using Fluorogenic Peptide Substrates.
• Verhelst, S. H. L. (2007). Fluorescent probes for proteolysis: Tools for drug discovery. Drug Discovery Today: Technologies, 4(2), 71-77.
• JoVE. (2009). Video: Use of the Protease Fluorescent Detection Kit to Determine Protease Activity.
• Thermo Fisher Scientific. (n.d.). Detecting Peptidases and Proteases—Section 10.4.
• ChemicalBook. (n.d.). BOC-HIS(DNP)-OH.
• PubChem. (n.d.). Fmoc-His(DNP)-OH.
• Stennicke, H. R., Renatus, M., Meldal, M., & Salvesen, G. S. (1999). Internally quenched fluorescent peptide substrates disclose the subsite preferences of human caspases 1, 3, 6, 7 and 8. Biochemical Journal, 344(Pt 3), 957–963.
• ChemicalBook. (n.d.). BOC-HIS(DNP)-OH CAS#: 25024-53-7.
• PeptaNova. (n.d.). Assay Method Using Nma/Dnp type Fluorescence-Quenching Substrates.
• Poreba, M., & Salvesen, G. S. (2017). Highly sensitive and adaptable fluorescence-quenched pair discloses the substrate specificity profiles in diverse protease families. Scientific Reports, 7, 43135.
• O'Donoghue, A. J., Eroy-Reveles, A. A., & Craik, C. S. (2009). Quenching of Tryptophan Fluorescence in the Presence of 2,4-DNP, 2,6-DNP, 2,4-DNA and DNOC and Their Mechanism of Toxicity. Molecules, 14(10), 4063–4075.

Sources

• 1. Fluorescent probes for proteolysis: Tools for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Highly sensitive and adaptable fluorescence-quenched pair discloses the substrate specificity profiles in diverse protease families - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quenching of Tryptophan Fluorescence in the Presence of 2,4-DNP, 2,6-DNP, 2,4-DNA and DNOC and Their Mechanism of Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Detecting Peptidases and Proteases—Section 10.4 | Thermo Fisher Scientific - US [thermofisher.com]
• 5. BOC-HIS(DNP)-OH | 25024-53-7 [chemicalbook.com]
• 6. BOC-HIS(DNP)-OH CAS#: 25024-53-7 [m.chemicalbook.com]
• 7. Use of the Protease Fluorescent Detection Kit to Determine Protease Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Video: Use of the Protease Fluorescent Detection Kit to Determine Protease Activity [jove.com]

Orthogonal protection strategy with Fmoc-His(DNP)-OH

An In-Depth Guide to the Orthogonal Protection Strategy with Fmoc-His(DNP)-OH in Peptide Synthesis

Authored by: A Senior Application Scientist

Introduction: Navigating the Challenges of Histidine in SPPS

In the precise world of Solid-Phase Peptide Synthesis (SPPS), the unique chemical nature of each amino acid presents distinct challenges. Histidine, with its nucleophilic and basic imidazole side chain, is particularly problematic. The lone pair of electrons on the π-nitrogen of the imidazole ring can catalyze epimerization at the α-carbon during the activation step, leading to a loss of stereochemical integrity in the final peptide.[1] Furthermore, the imidazole group can undergo undesirable side reactions, such as alkylation, if left unprotected.[2]

To surmount these obstacles, a robust protection strategy is paramount. The principle of orthogonal protection is the cornerstone of modern Fmoc-based SPPS.[3][4] This strategy employs multiple classes of protecting groups within a single synthetic sequence, where each class can be selectively removed under distinct chemical conditions without affecting the others.[5][6] A typical Fmoc/tBu strategy involves:

• A base-labile Nα-Fmoc group: Removed at each cycle with piperidine to allow for peptide chain elongation.[4]

• Acid-labile side-chain protecting groups (e.g., tBu, Boc, Trt): Remain stable throughout the synthesis and are removed during the final cleavage from the resin with strong acid (e.g., Trifluoroacetic Acid - TFA).[6]

• Auxiliary orthogonal groups: Removable under specific conditions (e.g., reduction, thiolysis, light) for specialized modifications.[3]

The 2,4-dinitrophenyl (Dnp) group, when used to protect the histidine imidazole side chain, falls into this third category. Fmoc-His(DNP)-OH provides an excellent orthogonal system where the Dnp group is stable to both the basic conditions of Fmoc removal and the acidic conditions of final cleavage, but can be selectively cleaved using a nucleophilic thiol.[7][8] This guide provides a detailed exploration of this strategy, from its chemical underpinnings to field-proven laboratory protocols.

Caption: Chemical structure of Fmoc-His(DNP)-OH.

The DNP Protecting Group: Mechanism and Rationale

The Dnp group is attached to one of the imidazole nitrogens. Its strong electron-withdrawing nature significantly reduces the basicity and nucleophilicity of the imidazole ring.[9] This electronic effect is the primary reason for its efficacy in suppressing side reactions and, most importantly, minimizing racemization during the coupling of the activated amino acid.[8][10]

Mechanism of DNP Deprotection: Nucleophilic Aromatic Substitution (SNAr)

The removal of the Dnp group is a classic example of a Nucleophilic Aromatic Substitution (SNAr) reaction.[7] The process is not hydrolytic or acidolytic but rather thiolytic . It relies on a potent nucleophile, typically a thiol like thiophenol or 2-mercaptoethanol, in the presence of a base.

The key features of this mechanism are:

• Activation: The two electron-withdrawing nitro groups on the phenyl ring make the carbon atom attached to the imidazole nitrogen highly electrophilic and susceptible to nucleophilic attack.[7]

• Nucleophilic Attack: A thiolate anion (formed by the deprotonation of the thiol by a base like Triethylamine (TEA) or Diisopropylethylamine (DIPEA)) attacks this electrophilic carbon.

• Intermediate Formation: This attack forms a transient, negatively charged intermediate known as a Meisenheimer complex.

• Leaving Group Departure: The complex collapses, and the imidazole ring is expelled as the leaving group, resulting in a deprotected histidine residue and a stable Dnp-thiol adduct.[7]

Caption: Mechanism of thiophenol-mediated DNP deprotection.

Strategic Application & Experimental Protocols

The primary advantage of the Fmoc-His(DNP)-OH strategy is the ability to deprotect the histidine side chain on-resin without disturbing other acid-labile protecting groups. This is particularly useful for synthesizing peptides that require on-resin side-chain modification, such as cyclization or labeling, involving residues other than histidine.

A Critical Caveat: Stability to Piperidine

While generally stable, some studies have reported that the Dnp group can be partially cleaved by the 20% piperidine in DMF solution used for Fmoc deprotection.[9] One study demonstrated up to 84% cleavage of the Dnp group under standard Fmoc removal conditions.[9] This is a critical consideration. For long peptides requiring numerous deprotection cycles, the cumulative loss of the Dnp group can lead to undesired side reactions on the now-unprotected histidine. Therefore, the Fmoc-His(DNP)-OH strategy is most reliable for:

• Shorter peptide sequences.

• Sequences where histidine is located near the N-terminus.

• Syntheses where a combined Boc/Fmoc strategy is employed.[9]

Protocol 1: Standard Coupling of Fmoc-His(DNP)-OH

This protocol outlines the incorporation of Fmoc-His(DNP)-OH into a peptide sequence during standard Fmoc-SPPS.

Materials:

• Fmoc-deprotected peptide-resin

• Fmoc-His(DNP)-OH

• Coupling Reagent (e.g., HBTU, HATU)

• Base (e.g., DIPEA, Collidine)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Resin Preparation: Ensure the Nα-Fmoc group of the N-terminal amino acid on the resin has been completely removed and the resin has been thoroughly washed with DMF.

• Activation Solution: In a separate vessel, dissolve Fmoc-His(DNP)-OH (3 eq.), HBTU (2.9 eq.), and HOBt (3 eq.) in DMF. Add DIPEA (6 eq.) to the solution. Allow the mixture to pre-activate for 1-2 minutes.

• Coupling Reaction: Add the activated amino acid solution to the reaction vessel containing the resin. Agitate the mixture for 1-2 hours at room temperature.

• Washing: Drain the coupling solution. Wash the resin thoroughly with DMF (3x), Dichloromethane (DCM) (3x), and finally DMF (3x) to remove excess reagents and byproducts.

• Completion Check (Optional): Perform a Kaiser test or other appropriate colorimetric test to confirm the absence of free primary amines, indicating a complete coupling reaction. Proceed to the next Fmoc deprotection and coupling cycle.

Protocol 2: On-Resin Deprotection of the DNP Group

This protocol describes the selective removal of the Dnp group from the histidine side chain while the peptide remains anchored to the solid support.

Materials:

• His(DNP)-containing peptide-resin

• Thiophenol

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Methanol (MeOH)

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF (approx. 10 mL per gram of resin) for 30 minutes in a sealed reaction vessel.

• Deprotection Cocktail: Prepare the deprotection solution. Two common protocols are summarized in the table below.[2][7]

• Reaction: Add the deprotection cocktail to the swollen resin. Agitate the mixture with a mechanical shaker at room temperature for 90 minutes. The solution will typically develop a deep yellow or orange color from the Dnp-thiol adduct.[11]

• Washing: Filter the resin and wash it extensively to remove the colored byproducts and the foul-smelling thiophenol. A recommended washing sequence is:

  • DMF (3x)

  • DCM (3x)

  • DMF (3x)

  • MeOH (2x)

• Drying: Dry the resin in vacuo to a constant weight before proceeding to the next synthetic step (e.g., final cleavage).

• Verification: A small sample of the resin can be cleaved and analyzed by HPLC and Mass Spectrometry to confirm the complete removal of the Dnp group.

Data Presentation: Comparative DNP Deprotection Protocols

Parameter	Protocol 1 (High Concentration)[2]	Protocol 2 (Volume Percent)[7]	Rationale & Causality
Primary Reagent	Thiophenol	Thiophenol	A potent nucleophile required for the SNAr reaction.
Base	Triethylamine (TEA)	Not explicitly required in cocktail	TEA deprotonates thiophenol to the more nucleophilic thiolate anion, accelerating the reaction.
Solvent	N,N-Dimethylformamide (DMF)	N,N-Dimethylformamide (DMF)	An excellent polar aprotic solvent that swells the resin and solubilizes reagents.
Reagent Concentration	2 mL Thiophenol per gram of resin2 mL TEA per gram of resin	20% (v/v) Thiophenol in DMF	Protocol 1 is a robust, high-concentration method. Protocol 2 is simpler to prepare but may require longer reaction times for sterically hindered sequences.
Reaction Time	~90 minutes	1-2 hours	Sufficient time for the reaction to proceed to completion at room temperature. Reaction progress can be monitored by taking a small bead sample.
Safety Note	HIGHLY TOXIC & STENCH. Perform in a well-ventilated fume hood. Quench excess thiophenol with bleach.	HIGHLY TOXIC & STENCH. Perform in a well-ventilated fume hood. Quench excess thiophenol with bleach.	Thiophenol is toxic and has an extremely unpleasant odor. Proper handling and waste disposal are critical.

Orthogonal Strategy Workflow Visualization

The following diagram illustrates the complete orthogonal workflow in an SPPS cycle utilizing Fmoc-His(DNP)-OH.

Caption: SPPS workflow showing the orthogonal DNP deprotection step.

Conclusion and Best Practices

The use of Fmoc-His(DNP)-OH offers a valuable orthogonal protection strategy for specific challenges in peptide synthesis. Its ability to suppress racemization is a significant advantage. However, researchers must be cognizant of its potential lability to piperidine during extended syntheses. The thiolytic deprotection is highly efficient but requires careful handling of toxic and malodorous reagents.

For successful implementation, the following best practices are recommended:

• Sequence Consideration: Employ this strategy for shorter peptides or when histidine is near the N-terminus to minimize cumulative Dnp group loss.

• Reagent Quality: Use high-purity, anhydrous solvents and fresh reagents for both coupling and deprotection steps to ensure high yields.

• Safety First: Always handle thiophenol and its waste in a certified chemical fume hood and use appropriate personal protective equipment.

• Analytical Verification: Always confirm the completion of the DNP deprotection step using HPLC and Mass Spectrometry before proceeding to final cleavage to avoid complex purification challenges.

By understanding the chemical principles and adhering to robust protocols, researchers can effectively leverage the Fmoc-His(DNP)-OH strategy to synthesize complex and high-purity peptides for a wide range of applications in research and drug development.

References

• BenchChem. (2025).
• BenchChem. (2025). Orthogonal Protection in Peptide Synthesis: A Technical Guide for Researchers.
• Aapptec Peptides. Technical Support Information Bulletin 1150 - Removal of Dnp Protecting Groups.
• Yan, L. Z., & Dawson, P. E. (2001). Peptide synthesis using unprotected peptides through orthogonal coupling methods. PMC.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2000). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers, 55(2), 123-39.
• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS).
• BenchChem. (2025). A Comparative Guide to Histidine Protection: Fmoc-His(Dnp)-OH vs. Boc-His(Dnp)-OH in Peptide Synthesis.
• Pupo, A., et al. (1997). Cleavage of dinitrophenyl side chain protecting group of histidine under fmoc-deprotection. Biotecnología Aplicada, 14, 193-195.
• BenchChem. (2025).
• CEM Corporation. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS.
• BenchChem. (2025). Orthogonal Protection Strategy in Fmoc Chemistry: An In-depth Technical Guide.
• Aapptec Peptides. Boc-His(Dnp)-OH IPA [25024-53-7].

Sources

• 1. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. peptide.com [peptide.com]

Cleavage of the 2,4-Dinitrophenyl (DNP) Protecting Group from the Histidine Side-Chain: An Application Note and Protocol Guide

Introduction: The Strategic Imperative for Histidine Side-Chain Protection

In the intricate discipline of peptide synthesis, particularly solid-phase peptide synthesis (SPPS), the chemical reactivity of amino acid side-chains necessitates a strategic approach of transient masking to prevent undesired chemical transformations. The imidazole side-chain of histidine presents a unique set of challenges. Its basicity and nucleophilicity can lead to side reactions such as racemization of the activated amino acid and side-chain acylation.[1] The 2,4-dinitrophenyl (DNP) group is a robust and widely utilized protecting group for the imidazole nitrogen of histidine, particularly within the Boc/Bzl protection strategy.[1][2] Its strong electron-withdrawing nature effectively suppresses the nucleophilicity of the imidazole ring, thereby mitigating the risk of these deleterious side reactions.[1]

The DNP group's stability to the acidic conditions used for the removal of temporary Nα-Boc groups and its compatibility with a range of coupling reagents make it a valuable tool for the synthesis of complex, histidine-containing peptides.[1] However, the successful synthesis of the target peptide is contingent upon the efficient and clean removal of the DNP group post-synthesis. This application note provides a comprehensive guide to the cleavage of the DNP protecting group from the histidine side-chain, with a focus on the prevalent thiolysis-mediated methodology. We will delve into the mechanistic underpinnings of this deprotection strategy, provide detailed, field-proven protocols, and address potential challenges and troubleshooting strategies.

The Mechanism of DNP Cleavage via Thiolysis: A Nucleophilic Aromatic Substitution Approach

The removal of the DNP group from the histidine imidazole ring is most commonly achieved through thiolysis, a nucleophilic aromatic substitution (SNAr) reaction.[3] The presence of two strongly electron-withdrawing nitro groups renders the dinitrophenyl ring highly electron-deficient and, consequently, susceptible to nucleophilic attack.

The key steps of the mechanism are as follows:

• Generation of the Nucleophile: A thiol, typically thiophenol or 2-mercaptoethanol, is deprotonated by a mild base (e.g., triethylamine or diisopropylethylamine) to form a potent thiolate nucleophile.

• Nucleophilic Attack: The thiolate anion attacks the carbon atom of the dinitrophenyl ring that is bonded to the imidazole nitrogen. This attack forms a transient, negatively charged intermediate known as a Meisenheimer complex.

• Rearomatization and Cleavage: The aromaticity of the dinitrophenyl ring is restored through the departure of the imidazole anion as the leaving group, which is subsequently protonated by the conjugate acid of the base. The final products are the deprotected histidine residue and a thioether byproduct.

Figure 1: Mechanism of DNP Cleavage via Thiolysis.

Comparative Analysis of Thiolytic Reagents

While thiophenol is the most frequently employed reagent for DNP cleavage, other thiols can also be utilized. The choice of reagent can be influenced by factors such as reaction kinetics, odor, and safety considerations.

Reagent	Advantages	Disadvantages	Typical Conditions
Thiophenol	Highly effective and generally provides rapid and complete deprotection.	Pungent and unpleasant odor; toxic.	20% (v/v) in DMF, often with a base like TEA or DIEA.[3]
2-Mercaptoethanol	Less pungent odor compared to thiophenol; readily available.	Generally slower reaction kinetics than thiophenol. May require longer reaction times or elevated temperatures.	1 M solution in DMF with a base.[3]
Dithiothreitol (DTT)	A strong reducing agent that can also be used for disulfide bond cleavage.[4]	Can be less efficient for DNP cleavage compared to thiophenol.
Thioglycolic acid	Another potential thiol nucleophile.[4]	Can potentially lead to side reactions if not used under optimized conditions.

Experimental Protocols

The following protocols are intended for the deprotection of DNP-histidine residues in peptides synthesized on a solid support. It is crucial to perform these procedures in a well-ventilated fume hood due to the malodorous and toxic nature of the thiol reagents.

Protocol 1: Thiophenol-Mediated DNP Cleavage (Standard Method)

This is the most widely used and generally most effective method for DNP removal.

Materials:

• DNP-protected peptide-resin

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Thiophenol

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIEA)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Reaction vessel with a sintered glass filter

• Shaker or nitrogen bubbling apparatus

Procedure:

• Resin Swelling: Swell the DNP-protected peptide-resin in DMF (approximately 10 mL per gram of resin) for at least 30 minutes in the reaction vessel.

• Deprotection Cocktail Preparation: In a separate container, prepare the deprotection cocktail. For every gram of resin, use 10 mL of DMF, 2 mL of thiophenol, and 2 mL of TEA or DIEA. Caution: Thiophenol is toxic and has a strong, unpleasant odor. Handle with appropriate personal protective equipment in a fume hood.

• Deprotection Reaction: Drain the DMF from the swollen resin. Add the deprotection cocktail to the resin and agitate the mixture at room temperature for 1-2 hours. Agitation can be achieved using a mechanical shaker or by bubbling nitrogen through the suspension.

• Monitoring the Reaction (Optional): The progress of the deprotection can be monitored by taking a small aliquot of the resin, washing it thoroughly, and cleaving a small amount of the peptide for analysis by HPLC-MS.

• Washing: After the reaction is complete, drain the deprotection cocktail. The bright yellow color of the DNP-thiol adduct will be visible. Wash the resin extensively to remove all traces of the byproduct and excess reagents. A recommended washing sequence is:

  • DMF (3 x 10 mL/g resin)

  • DCM (3 x 10 mL/g resin)

  • MeOH (3 x 10 mL/g resin)

  • DCM (3 x 10 mL/g resin)

• Drying: Dry the deprotected peptide-resin under a stream of nitrogen or in a vacuum desiccator. The resin is now ready for the next step in the synthesis or for final cleavage from the solid support.

Figure 2: Workflow for Thiophenol-Mediated DNP Cleavage.

Protocol 2: 2-Mercaptoethanol-Mediated DNP Cleavage

This protocol offers an alternative with a less pungent reagent, though it may require longer reaction times.

Materials:

• DNP-protected peptide-resin

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• 2-Mercaptoethanol

• N,N-Diisopropylethylamine (DIEA)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Reaction vessel with a sintered glass filter

• Shaker or nitrogen bubbling apparatus

Procedure:

• Resin Swelling: Swell the DNP-protected peptide-resin in DMF (approximately 10 mL per gram of resin) for at least 30 minutes.

• Deprotection Cocktail Preparation: Prepare a solution of 1 M 2-mercaptoethanol and 0.5 M DIEA in DMF.

• Deprotection Reaction: Drain the DMF from the swollen resin. Add the deprotection cocktail and agitate the mixture at room temperature for 2-4 hours. The reaction may be gently heated to 35-40°C to expedite cleavage, but this should be done with caution to avoid potential side reactions.

• Monitoring and Washing: Follow the same monitoring and extensive washing procedures as described in Protocol 1.

• Drying: Dry the deprotected peptide-resin under vacuum.

Troubleshooting and Side Reactions

While DNP cleavage is generally a reliable process, some challenges may arise.

• Incomplete Cleavage: If monitoring reveals incomplete deprotection, a second treatment with a fresh deprotection cocktail is recommended. Incomplete cleavage can be due to steric hindrance around the histidine residue or aggregation of the peptide on the resin.

• Premature Cleavage: It has been reported that the DNP group can be partially cleaved under the standard Fmoc-deprotection conditions of 20% piperidine in DMF.[4] This can be a significant issue in syntheses that combine Boc and Fmoc strategies.[4] If this side reaction is a concern, alternative histidine protecting groups should be considered.

• Side Reactions with Other Residues: The strong nucleophilicity of thiols can potentially lead to side reactions with other sensitive amino acid residues, although this is generally not a major concern with the DNP cleavage protocols.

Conclusion

The 2,4-dinitrophenyl group is a valuable tool for the protection of the histidine side-chain in peptide synthesis, effectively preventing racemization and other side reactions. The cleavage of the DNP group is reliably achieved through thiolysis, with thiophenol being the reagent of choice for its efficiency. By understanding the underlying mechanism and adhering to the detailed protocols provided in this guide, researchers, scientists, and drug development professionals can confidently and successfully deprotect DNP-histidine residues, a critical step towards the synthesis of high-purity, complex peptides.

References

• Garay, H. E., González, L. J., Cruz, L. J., Estrada, R. C., & Reyes, O. (1997). Cleavage of dinitrophenyl side chain protecting group of histidine under Fmoc-deprotection conditions during the synthesis of the peptide Gly-His-Ala-Leu-Gly. Biotecnología Aplicada, 14(3), 193-195. [Link]

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Aapptec. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. [Link]

• Parac, T. N., & Kostić, N. M. (1996). Effects of linkage isomerism and of acid–base equilibria on reactivity and catalytic turnover in hydrolytic cleavage of histidyl peptides coordinated to palladium(II). Identification of the active complex between palladium(II) and the histidyl residue. Journal of the American Chemical Society, 118(1), 51–58. [Link]

• Aapptec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Aapptec. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]

Application Notes & Protocols: Thiophenol-Mediated Deprotection of 2,4-Dinitrophenyl (DNP) Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of the DNP Protecting Group

In the intricate field of organic synthesis, particularly in solid-phase peptide synthesis (SPPS), the selective protection and deprotection of functional groups is paramount.[1] The 2,4-dinitrophenyl (DNP) group is a robust and widely utilized protecting group for primary and secondary amines, and notably for the imidazole side chain of histidine in Boc-chemistry SPPS.[2][3][4] Its primary function is to mask the nucleophilicity of the amine, preventing unwanted side reactions during subsequent synthetic steps.[4][5] The DNP group is valued for its stability under various conditions, including the acidic treatments used for Boc group removal.[4]

However, the very stability that makes DNP an effective protecting group necessitates specific and potent conditions for its cleavage. The most common and effective method for DNP removal is thiolysis, employing thiophenol as a powerful nucleophile.[5] This application note provides a comprehensive guide to the mechanism, protocols, and critical safety considerations for thiophenol-mediated DNP deprotection.

Mechanism of Deprotection: A Nucleophilic Aromatic Substitution (SNAr) Pathway

The cleavage of the DNP group by thiophenol is a classic example of a Nucleophilic Aromatic Substitution (SNAr) reaction. The process is driven by the unique electronic properties of the DNP moiety and the potent nucleophilicity of the thiophenolate anion.

Causality of the Mechanism:

• Activation of the Substrate: The DNP group contains two strongly electron-withdrawing nitro (–NO₂) groups positioned ortho and para to the site of attachment (the C1 carbon bonded to the nitrogen). These groups powerfully delocalize electron density from the aromatic ring, rendering the C1 carbon highly electrophilic and susceptible to nucleophilic attack.[3]

• Generation of the Nucleophile: Thiophenol (PhSH) is a good nucleophile, but its conjugate base, the thiophenolate anion (PhS⁻), is significantly more potent. In many protocols, a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIEA), is added to deprotonate the thiophenol, thereby increasing the reaction rate.[2][3]

• Nucleophilic Attack and Formation of the Meisenheimer Complex: The thiophenolate anion attacks the electron-deficient C1 carbon of the DNP ring. This disrupts the ring's aromaticity and forms a resonance-stabilized intermediate known as a Meisenheimer complex.

• Rearomatization and Product Release: The Meisenheimer complex is transient. It collapses by expelling the leaving group—the protected amine—which subsequently reclaims a proton from the reaction medium. This step restores the aromaticity of the phenyl ring, now substituted with the thioether, and liberates the desired free amine.

The overall reaction is efficient and generally proceeds to completion under optimized conditions, leaving other protecting groups like Boc and benzyl esters intact.

CRITICAL SAFETY PROTOCOL: Handling Thiophenol

Thiophenol is an extremely hazardous substance that demands rigorous safety protocols. Its high toxicity, coupled with a powerful and pervasive stench, necessitates handling with the utmost care.[6]

Key Hazards:

• Acute Toxicity: Fatal if swallowed, inhaled, or in contact with skin.[7][8][9]

• Organ Damage: May cause damage to organs through single or repeated exposure.[8][9]

• Irritation: Causes serious eye damage and skin irritation.[7][9]

• Flammability: Flammable liquid and vapor.[7][8]

• Stench: Possesses an extremely unpleasant and persistent odor.[6][8]

Mandatory Handling Procedures:

• Work Area: All manipulations involving thiophenol MUST be performed in a certified chemical fume hood with robust airflow.[6][8]

• Personal Protective Equipment (PPE):

  • Gloves: Wear appropriate chemical-resistant gloves (e.g., neoprene). Double-gloving is highly recommended.[10]

  • Eye Protection: Chemical splash goggles and a face shield are mandatory.

  • Lab Coat: A flame-resistant lab coat must be worn.

• Dispensing: Use non-sparking tools and ensure proper grounding of containers to prevent static discharge.[7][8]

• Waste Disposal: All thiophenol-contaminated waste (pipette tips, glassware, gloves) is considered hazardous waste and must be segregated and disposed of according to institutional guidelines.

• Spill Management: In case of a spill, evacuate the area immediately and alert emergency personnel. Do not attempt to clean up a significant spill without specialized training and equipment. Minor spills can be neutralized with commercial bleach.[6]

Experimental Protocols for DNP Deprotection

The following protocols are designed for the deprotection of DNP-histidine on a solid-phase peptide synthesis resin.

Protocol 1: Thiophenol with Base Catalyst

This method utilizes triethylamine (TEA) to generate the highly nucleophilic thiophenolate anion in situ, accelerating the reaction.

Step-by-Step Methodology:

• Resin Preparation: Place the DNP-protected peptide-resin in a suitable reaction vessel. Swell the resin in N,N-Dimethylformamide (DMF) for 30 minutes. Drain the solvent.

• Deprotection Cocktail Preparation: In the chemical fume hood, prepare the deprotection solution. For each gram of resin, use 10 mL of DMF, 2 mL of thiophenol, and 2 mL of triethylamine.[2]

• Reaction: Add the deprotection cocktail to the swollen resin.

• Agitation: Seal the vessel and agitate the mixture using a mechanical shaker or orbital shaker at room temperature.

• Reaction Time: Allow the reaction to proceed for 90-120 minutes. Reaction progress can be monitored by taking a small sample of resin, washing it, and performing a Kaiser test (which should be positive upon completion).

• Washing: Once the reaction is complete, filter the resin and discard the filtrate into a designated hazardous waste container. Wash the resin extensively according to the following sequence:

  • N,N-Dimethylformamide (DMF) (3 times)

  • Dichloromethane (DCM) (3 times)

  • Methanol (MeOH) (3 times)[2]

• Drying: Dry the resin under vacuum to a constant weight.[2]

Protocol 2: Thiophenol in DMF Solution

This protocol is simpler as it omits the base, relying on the inherent nucleophilicity of thiophenol. It may require longer reaction times or repeated treatments.

Step-by-Step Methodology:

• Resin Preparation: Swell the DNP-protected peptide-resin in DMF for 30 minutes and drain.

• Deprotection Cocktail Preparation: Prepare a 20% (v/v) solution of thiophenol in DMF.[5]

• Reaction: Add the 20% thiophenol/DMF solution to the resin.

• Agitation: Seal the vessel and agitate at room temperature.

• Reaction Time: The reaction is typically run for 1 hour. A second treatment of 1 hour with fresh reagent is recommended to ensure complete deprotection.[5]

• Washing: Filter the resin and wash thoroughly as described in Protocol 1 (3x DMF, 3x DCM, 3x MeOH).[5]

• Drying: Dry the deprotected peptide-resin under vacuum.

Data Presentation: Protocol Comparison

Parameter	Protocol 1: Thiophenol/Base	Protocol 2: Thiophenol Solution	Causality & Field Insights
Primary Reagents	Thiophenol, Triethylamine (TEA)	Thiophenol	Protocol 1 is generally faster due to the in situ formation of the more potent thiophenolate anion.
Solvent	N,N-Dimethylformamide (DMF)	N,N-Dimethylformamide (DMF)	DMF is an excellent polar aprotic solvent that effectively swells the resin and dissolves reagents.
Reagent Concentration	~20% Thiophenol, ~20% TEA (v/v)[2]	20% Thiophenol (v/v)[5]	The high concentration of the nucleophile drives the reaction equilibrium towards the product.
Reaction Time	90-120 minutes (single treatment)	2 x 60 minutes (two treatments)	The base in Protocol 1 enhances the reaction kinetics, reducing the need for multiple treatments.
Key Advantage	Faster reaction kinetics	Simpler reagent preparation	Protocol 2 avoids the use of an additional reagent, simplifying the workflow slightly.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for thiophenol-mediated DNP deprotection on a solid support.

Caption: General workflow for solid-phase DNP deprotection using thiophenol.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Deprotection	Insufficient reaction time or reagent stoichiometry.	Increase reaction time. Perform a second treatment with fresh deprotection solution. Ensure adequate swelling of the resin.
Poor resin swelling.	Ensure the use of high-quality DMF. Increase swelling time before reaction.
Steric hindrance around the DNP group.	Gently warm the reaction to 35-40°C (monitor carefully). Increase the concentration of thiophenol.
Unwanted Side Reactions	Presence of other sensitive functional groups.	This method is generally orthogonal, but if issues arise, re-evaluate the overall protecting group strategy for the synthesis.
Degradation of peptide backbone.	Avoid excessive heating or prolonged exposure to basic conditions if using Protocol 1.
Difficulty in Washing	Aggregation of the peptide-resin.	Use a combination of solvents during washing (e.g., a DCM/DMF mixture) to break up aggregates.
Persistent Yellow Color	Residual 2,4-dinitrophenyl-thioether byproduct.	Ensure extensive and thorough washing steps are performed. The byproduct is soluble in DMF and DCM.

Conclusion

Thiophenol-mediated deprotection is a highly effective and reliable method for cleaving the DNP protecting group from amines, particularly in the context of peptide synthesis. The SNAr mechanism is well-understood, and the protocols are robust. However, the extreme toxicity of thiophenol cannot be overstated, and all work must be conducted with strict adherence to safety protocols. By understanding the mechanism, following established procedures, and prioritizing safety, researchers can successfully leverage this important deprotection strategy in their synthetic endeavors.

References

• Aapptec. (n.d.). Technical Support Information Bulletin 1150 - Removal of Dnp Protecting Groups.
• BenchChem. (2025). Application Notes and Protocols for Thiophenol-Mediated Deprotection of the Dnp Group from Histidine.
• Alpha Chemika. (n.d.). THIOPHENOL For Synthesis.
• Garay, H., et al. (n.d.). Cleavage of dinitrophenyl side chain protecting group of histidine under fmoc-deprotection conditions. Biotecnología Aplicada.
• Thermo Fisher Scientific. (2025). Thiophenol - SAFETY DATA SHEET.
• Santa Cruz Biotechnology. (n.d.). Thiophenol - Safety Data Sheet.

• Organic Syntheses. (n.d.). (Phenylthio)nitromethane. Retrieved from [Link]

• Fisher Scientific. (2025). SAFETY DATA SHEET - Thiophenol.
• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [https://www.aapptec.

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

Sources

• 1. Protective Groups [organic-chemistry.org]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Laboratory Chemicals | Alpha Chemika [alphachemika.co]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. fishersci.com [fishersci.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]

Application Notes and Protocols: Optimizing the Use of Fmoc-His(DNP)-OH in Solid-Phase Peptide Synthesis

Introduction: The Histidine Challenge in Peptide Synthesis

Histidine is a functionally critical amino acid, frequently found in the active sites of enzymes and contributing significantly to the biological activity of many peptide-based therapeutics. However, its unique imidazole side chain presents a persistent challenge in solid-phase peptide synthesis (SPPS). The nucleophilic character of the imidazole ring's π-nitrogen can act as an intramolecular base, catalyzing the racemization of the activated amino acid during coupling.[1][2] This loss of stereochemical integrity can lead to a heterogeneous final product with diminished purity and biological activity.

To mitigate these issues, the imidazole side chain is typically protected. The 2,4-dinitrophenyl (DNP) group is a robust, electron-withdrawing protecting group that effectively suppresses the basicity of the imidazole ring, thereby minimizing racemization.[3][4] While Boc-His(DNP)-OH is a reliable choice for Boc/Bzl-based synthesis, the use of Fmoc-His(DNP)-OH in the more common Fmoc/tBu strategy is fraught with complications that are critical for researchers to understand. This guide provides an in-depth analysis of the coupling efficiency of Fmoc-His(DNP)-OH, outlines the chemical incompatibilities, and offers detailed protocols for its handling and the recommended alternative strategies.

The Dichotomy of DNP Protection in Modern SPPS

The primary role of the DNP group is to prevent the side reactions associated with the unprotected imidazole ring.[3] Its strong electron-withdrawing nature effectively reduces the nucleophilicity of the imidazole nitrogen, thus preventing both racemization and side-chain acylation during the coupling steps. The DNP group is stable under the acidic conditions used for Boc deprotection (TFA) and final cleavage from most resins (e.g., HF), making Boc-His(DNP)-OH a valuable tool.[3][4]

However, the stability of the DNP group is compromised under the basic conditions required for Fmoc-group removal. The standard Fmoc deprotection cocktail, typically 20% piperidine in DMF, is sufficiently nucleophilic to cleave the DNP group from the imidazole ring.[5] This premature deprotection is a critical flaw in the application of Fmoc-His(DNP)-OH in standard Fmoc-SPPS protocols, especially in the synthesis of longer peptides that require multiple deprotection cycles after the histidine residue has been incorporated.[4][5]

Consequences of Premature DNP Cleavage:

• Re-introduction of Racemization Risk: Once the DNP group is cleaved, the unprotected imidazole nitrogen is exposed in all subsequent coupling steps, re-introducing the very risk of racemization the protecting group was meant to prevent.

• Potential for Side-Chain Acylation: The newly exposed nucleophilic imidazole can react with the activated carboxyl group of the incoming amino acid, leading to the formation of branched peptides and other impurities.

• Incompatibility with Orthogonal Schemes: The lability of the DNP group to piperidine undermines its utility in orthogonal protection schemes where selective deprotection is required.

Visualizing the Core Problem: DNP Lability in Fmoc Chemistry

The following diagram illustrates the unintended cleavage of the DNP group during the standard Fmoc deprotection step.

Caption: Unintended DNP cleavage during Fmoc deprotection.

Coupling Strategies and Reagent Selection

Even with the inherent instability of the DNP group in Fmoc synthesis, the initial coupling of Fmoc-His(DNP)-OH itself must be efficient to minimize side reactions. The bulky DNP group creates steric hindrance, which can slow down the coupling reaction.[6][7] Therefore, the use of highly efficient coupling reagents is recommended.

Reagent Class	Examples	Suitability for Hindered Couplings	Notes
Uronium/Aminium	HATU, HBTU, HCTU	High	These reagents form highly reactive intermediates, promoting rapid amide bond formation. HATU is often considered one of the most effective for difficult couplings.[8]
Carbodiimides	DIC + Oxyma Pure	High	The combination of a carbodiimide with an additive like Oxyma Pure is very effective and can reduce racemization.[8][9] DIC is often preferred in automated synthesis due to the solubility of its urea byproduct.[8]
Phosphonium	PyAOP, PyBOP	High	These reagents have been shown to be effective for coupling sterically hindered amino acids.[6]

For difficult sequences, where peptide chain aggregation may occur, microwave-assisted SPPS can enhance coupling efficiency.[7] However, elevated temperatures can also increase the risk of racemization, particularly if the DNP group has been prematurely cleaved.

Experimental Protocols

Given the instability issues, Fmoc-His(DNP)-OH is not recommended for routine use in Fmoc-SPPS . The following protocols are provided for informational purposes and to detail the correct handling of DNP-protected histidine, which is primarily within a Boc-SPPS framework.

Protocol 1: Coupling of Fmoc-His(DNP)-OH (For specific, limited applications)

This protocol should only be considered for sequences where the His(DNP) residue is at or very near the N-terminus, and few subsequent piperidine treatments are required.

• Resin Preparation: Swell the resin (e.g., Rink Amide) in DMF for 30 minutes. Perform Fmoc deprotection of the N-terminal amine using 20% piperidine in DMF (2 x 10 min). Wash the resin thoroughly with DMF (5x) and DCM (3x).

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-His(DNP)-OH (3 eq.), HATU (2.9 eq.), and HOAt (3 eq.) in DMF. Add DIPEA (6 eq.) and allow the mixture to pre-activate for 2-5 minutes.

• Coupling Reaction: Add the activated amino acid solution to the deprotected resin. Agitate the reaction vessel for 2-4 hours at room temperature. The extended coupling time is to counteract the steric hindrance from the DNP group.

• Monitoring the Coupling: Perform a Kaiser test to check for the presence of free primary amines. If the test is positive (blue beads), extend the coupling time or perform a second coupling.

• Washing: Once the coupling is complete (negative Kaiser test), wash the resin thoroughly with DMF (5x) and DCM (3x) to remove excess reagents and byproducts.

Protocol 2: Recommended Protocol for DNP-Protected Histidine using Boc-SPPS

This protocol outlines the standard and recommended use of His(DNP) in solid-phase synthesis.

• Resin Swelling and Deprotection: Swell the peptide-resin (e.g., MBHA or PAM resin) in DCM for 30 minutes. Deprotect the N-terminal Boc group with 50% TFA in DCM for 20-30 minutes.

• Washing and Neutralization: Wash the resin with DCM (3x) and IPA (2x), followed by DCM (2x). Neutralize the resin with 5% DIPEA in DCM (3 x 2 min). Wash again with DCM (3x).

• Coupling of Boc-His(DNP)-OH: Pre-activate Boc-His(DNP)-OH (3 eq.) with HBTU (2.9 eq.) and HOBt (3 eq.) in DMF with the addition of DIPEA (6 eq.). Add the activated solution to the resin and couple for 1-2 hours.

• Post-Coupling Wash: Wash the resin with DMF (3x), DCM (3x), and DMF (3x).

Protocol 3: On-Resin Deprotection of the DNP Group

This step is performed after the peptide sequence is fully assembled and before the final cleavage from the resin.

• Resin Preparation: Wash the fully assembled peptide-resin containing the His(DNP) residue with DMF (5x).

• Thiolysis Reaction: Prepare a solution of 20% thiophenol and 10% DIPEA in DMF. Add this solution to the resin (approximately 10 mL per gram of resin).

• Incubation: Agitate the mixture at room temperature for 1-2 hours. Repeat the treatment with a fresh solution for another 1-2 hours to ensure complete removal of the DNP group.

• Final Washes: Wash the resin extensively with DMF (5x), DCM (5x), and Methanol (3x). Dry the resin under vacuum. The peptide is now ready for final cleavage from the resin and global side-chain deprotection.

Conclusion and Recommendations

While the DNP group is highly effective at preventing racemization during histidine incorporation, its incompatibility with the standard base-labile conditions of Fmoc-SPPS makes Fmoc-His(DNP)-OH an unsuitable choice for the synthesis of most peptide sequences . The risk of premature deprotection and subsequent side reactions outweighs the benefits of its use.

For researchers utilizing Fmoc chemistry, alternative histidine derivatives such as Fmoc-His(Trt)-OH or Fmoc-His(Boc)-OH are strongly recommended. Although these may require careful optimization of coupling conditions to minimize epimerization, they are fully compatible with the Fmoc/tBu strategy. The DNP-protected histidine derivative remains a valuable tool, but its application is best suited for Boc-based solid-phase peptide synthesis, where its stability and protective capacity can be fully leveraged.

References

• Garay, H., et al. (n.d.). Cleavage of dinitrophenyl side chain protecting group of histidine under fmoc- deprotection.
• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1150 - Removal of Dnp Protecting Groups.
• (n.d.). Amino Acid Derivatives for Peptide Synthesis.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Development of Thiol-Labile α-Amino Protecting Groups for Efficient Solid-Phase Peptide Synthesis. (2025). Chembiochem.
• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. (2025).
• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids.
• The 2,4-dinitrophenyl group for protection of hydroxyl function of tyrosine during solid-phase peptide synthesis. (1995). Int J Pept Protein Res.
• Benchchem. (2025). The Critical Choice in Peptide Synthesis: A Comparative Guide to Racemization in Protected Histidines.
• Benchchem. (2025). A Comparative Guide to Histidine Protection: Fmoc-His(Dnp)-OH vs. Boc-His(Dnp)-OH in Peptide Synthesis.
• Benchchem. (2025). Biochemical Applications of Protected Histidine Derivatives: An In-depth Technical Guide.
• Dilun Biotechnology. (2025). Commonly Used Coupling Reagents in Peptide Synthesis.
• Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries: Reaction Conditions, Protecting Group Strategies, and Pitfalls. (2020). ACS Combinatorial Science.
• Young, J., et al. (1990). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. Peptide research.
• Benchchem. (2025). His(Fmoc)-OH Coupling in Histidine-Containing Peptide Synthesis.
• Mesa Labs. (n.d.). SPPS Tips For Success Handout.
• Advances in Fmoc solid-phase peptide synthesis. (n.d.). PMC - NIH.
• Modification of histidine residues in proteins by reaction with 4-hydroxynonenal. (n.d.). PNAS.
• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. (n.d.). PubMed.
• Benchchem. (2025). Side reactions of Boc-His(Z)-OH in acidic conditions.
• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS.
• Benchchem. (2025). Application Notes and Protocols for Coupling Fmoc-His(Boc)-OH in Solid-Phase Peptide Synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 3. peptide.com [peptide.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]
• 6. researchgate.net [researchgate.net]
• 7. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 8. bachem.com [bachem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Practical Guide to the Synthesis of Internally Quenched Fluorescent Peptides Using Fmoc-His(DNP)-OH

Introduction: Illuminating Biological Processes

In the fields of biochemistry, drug discovery, and molecular diagnostics, the ability to monitor enzymatic activity in real-time is paramount. Internally quenched fluorescent (IQF) peptides, often termed FRET peptides, have become indispensable tools for this purpose.[1][2] These peptides are ingeniously designed probes that remain non-fluorescent (or "quenched") until acted upon by a specific enzyme, at which point they emit a fluorescent signal.[3][4] This "off-to-on" switching mechanism provides a direct, continuous, and highly sensitive method for assaying the activity of enzymes like proteases, which are critical targets in numerous diseases.[1]

The core of this technology relies on Förster Resonance Energy Transfer (FRET), a distance-dependent interaction between a donor fluorophore and an acceptor quencher molecule integrated into the peptide sequence.[4][5] When in close proximity (typically 1-10 nm), the quencher absorbs the energy emitted by the fluorophore, dissipating it non-radiatively and preventing fluorescence.[4][5] Enzymatic cleavage of a specific recognition site within the peptide separates the fluorophore from the quencher, disrupting FRET and restoring fluorescence.[3]

This guide provides a comprehensive overview and detailed protocols for the synthesis of IQF peptides using Nα-Fmoc-N(im)-2,4-dinitrophenyl-L-histidine (Fmoc-His(DNP)-OH) . The dinitrophenyl (DNP) group on the histidine side chain serves as a highly effective, non-fluorescent "dark" quencher, while the Fmoc-based Solid-Phase Peptide Synthesis (SPPS) strategy offers a robust and widely accessible methodology for peptide assembly.[6][7] We will delve into the mechanistic principles, provide step-by-step synthesis and cleavage protocols, and explain the critical considerations for successfully producing these powerful research tools.

The Quenching Mechanism: DNP as a Versatile Acceptor

The effectiveness of an IQF peptide hinges on the chosen fluorophore-quencher pair. The 2,4-dinitrophenyl (DNP) group is a classic contact quencher that functions through a FRET mechanism. Its broad absorption spectrum allows it to effectively quench the fluorescence of a wide range of donor fluorophores, particularly those emitting in the blue to green range.

Key Principles of DNP Quenching:

• Spectral Overlap: For efficient FRET to occur, the emission spectrum of the donor fluorophore must significantly overlap with the absorption spectrum of the DNP quencher.[3][5]

• Distance Dependence: The efficiency of energy transfer is inversely proportional to the sixth power of the distance between the donor and acceptor (1/R⁶), making FRET extremely sensitive to small changes in proximity.[5]

• Non-Fluorescent Decay: DNP is a "dark" quencher, meaning it dissipates the absorbed energy as heat (radiationless decay) rather than emitting its own fluorescence, which minimizes background signal and enhances assay sensitivity.[5]

The imidazole side chain of histidine provides a stable and chemically defined site for the incorporation of the DNP moiety. Furthermore, the electron-withdrawing nature of the DNP group effectively suppresses the weak basicity of the imidazole ring, which in turn helps to prevent common side reactions during peptide synthesis, most notably racemization of the histidine residue during the coupling step.[8][9][10]

Caption: Chemical structure of Fmoc-His(DNP)-OH.[11]

Table 1: Common Fluorophore Pairs for DNP-Based Quenching

The selection of a suitable fluorophore is critical and depends on the desired spectral properties for the assay. The DNP group is a versatile quencher for several commonly used fluorescent donors.

Fluorophore Donor	Abbreviation	Typical Excitation (nm)	Typical Emission (nm)	Common Incorporation Method
7-Methoxycoumarin-4-yl-acetyl	Mca	325	392	N-terminal acylation
2-Aminobenzoyl	Abz	320	420	N-terminal or Lys side chain
Tryptophan	Trp	280	360	Standard amino acid residue

Data compiled from multiple sources.[1]

Synthesis Strategy: Fmoc Solid-Phase Peptide Synthesis (SPPS)

The synthesis of IQF peptides is most efficiently performed using Fmoc-based SPPS.[12] This method involves the stepwise addition of Nα-Fmoc protected amino acids to a growing peptide chain that is covalently attached to an insoluble solid support (resin).[7][13] The cycle of deprotection and coupling is repeated until the desired sequence is assembled.

A critical consideration when using Fmoc-His(DNP)-OH is the stability of the DNP group. The DNP protecting group is primarily designed for Boc-based synthesis strategies and is removed by thiolysis.[14][15] While it is largely stable to the mild base (e.g., 20% piperidine in DMF) used for Fmoc group removal, some studies have reported minor cleavage of the DNP group during repeated Fmoc deprotection steps.[8] This potential side reaction becomes more significant with longer synthesis sequences that require numerous deprotection cycles. Therefore, Fmoc-His(DNP)-OH is ideally suited for the synthesis of short to moderately sized peptides.

Caption: General workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Experimental Protocols

Disclaimer: All procedures should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn. All reagents are hazardous and should be handled with care.

Protocol 1: Synthesis of a Model IQF Peptide (Mca-Pro-Leu-Gly-Leu-His(DNP)-Ala-Arg-NH₂)

This protocol describes the manual synthesis of a model protease substrate on a 0.1 mmol scale using Rink Amide resin, which yields a C-terminally amidated peptide upon cleavage.

Materials:

• Rink Amide MBHA Resin (loading ~0.5 mmol/g)

• Fmoc-amino acids: Fmoc-Arg(Pbf)-OH, Fmoc-Ala-OH, Fmoc-His(DNP)-OH, Fmoc-Leu-OH, Fmoc-Gly-OH, Fmoc-Pro-OH

• N-terminal capping agent: 7-Methoxycoumarin-4-acetic acid (Mca-OH)

• Solvents: N,N-Dimethylformamide (DMF, peptide synthesis grade), Dichloromethane (DCM)

• Deprotection Solution: 20% (v/v) piperidine in DMF

• Coupling Reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Activator Base: N,N-Diisopropylethylamine (DIEA)

• Washing Solvents: Methanol (MeOH)

• Testing: Kaiser Test kit

Procedure:

• Resin Preparation:

  • Place 200 mg of Rink Amide resin in a fritted reaction vessel.

  • Swell the resin in DMF for 30 minutes with gentle agitation (e.g., nitrogen bubbling or wrist-action shaker). Drain the DMF.

• Initial Fmoc Deprotection:

  • Add the 20% piperidine/DMF solution to the resin and agitate for 5 minutes. Drain.

  • Add fresh deprotection solution and agitate for 15 minutes to ensure complete Fmoc removal. Drain.[16]

  • Wash the resin thoroughly with DMF (5 x 1 min), DCM (3 x 1 min), and DMF (3 x 1 min).

• First Amino Acid Coupling (Fmoc-Arg(Pbf)-OH):

  • In a separate vial, pre-activate the first amino acid: Dissolve Fmoc-Arg(Pbf)-OH (4 eq, 0.4 mmol), HBTU (3.9 eq, 0.39 mmol), and HOBt (4 eq, 0.4 mmol) in DMF. Add DIEA (8 eq, 0.8 mmol) and vortex for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin. Agitate for 1-2 hours at room temperature.[16]

  • Drain the coupling solution and wash the resin with DMF (3 x 1 min).

  • Perform a Kaiser test to confirm reaction completion (beads should be colorless/yellow; blue indicates incomplete coupling). If the test is positive, repeat the coupling step.

• Iterative Synthesis Cycles:

  • Repeat the Fmoc deprotection (Step 2) and coupling (Step 3) steps for each subsequent amino acid in the sequence: Ala, His(DNP) , Leu, Gly, Leu, Pro.

  • Note on Fmoc-His(DNP)-OH: Use the same standard coupling protocol. The DNP group is stable to these conditions.

• N-terminal Fluorophore Capping (Mca-OH):

  • After the final amino acid (Pro) has been coupled, perform a final Fmoc deprotection (Step 2).

  • Couple the Mca-OH fluorophore using the same pre-activation and coupling procedure as for an amino acid (Step 3). Allow the reaction to proceed for 2-4 hours to ensure complete capping.

• Final Wash and Drying:

  • After the final capping step, wash the peptide-resin thoroughly with DMF (3 x 1 min), DCM (3 x 1 min), and MeOH (3 x 1 min).

  • Dry the resin under high vacuum for at least 1 hour.[16]

Protocol 2: On-Resin DNP Removal and Peptide Cleavage

This two-stage procedure is critical. The DNP group must be removed via thiolysis before the peptide is cleaved from the resin with acid.[8][14][17]

Materials:

• Thiolysis Solution: 20% 2-Mercaptoethanol (v/v) and 10% DIEA (v/v) in DMF. (Alternatively, a 20-fold molar excess of thiophenol in DMF can be used).[14]

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% deionized water.[16][18]

• Cold diethyl ether.

Procedure:

• On-Resin DNP Group Removal (Thiolysis):

  • Swell the dry peptide-resin in DMF for 15 minutes.

  • Drain the DMF and add the Thiolysis Solution.

  • Agitate the mixture for 1 hour at room temperature. Drain.

  • Repeat the thiolysis treatment with fresh solution for another hour.

  • Wash the resin extensively with DMF (5 x 1 min), DCM (3 x 1 min), and MeOH (3 x 1 min) to remove all thiol reagents and byproducts.

  • Dry the resin under vacuum.

• Global Cleavage and Deprotection:

  • Place the dry, DNP-deprotected resin in the reaction vessel.

  • Add the TFA cleavage cocktail (approx. 10 mL per gram of resin).

  • Agitate gently at room temperature for 2-3 hours.[16]

• Peptide Isolation:

  • Filter the cleavage mixture into a clean collection tube (e.g., a 50 mL conical tube).

  • Wash the resin with a small amount of fresh TFA to recover residual peptide.

  • Precipitate the crude peptide by adding the TFA filtrate dropwise into a 10-fold volume of ice-cold diethyl ether. A white precipitate should form.[16]

  • Incubate at -20°C for 30 minutes to maximize precipitation.

  • Centrifuge the mixture to pellet the peptide. Carefully decant the ether.

  • Wash the peptide pellet with cold diethyl ether two more times to remove residual scavengers.

  • Dry the crude peptide pellet under vacuum.

Characterization and Application

The crude peptide should be analyzed by reverse-phase HPLC to assess purity and by mass spectrometry (e.g., LC-MS or MALDI-TOF) to confirm the correct molecular weight. The peptide is then purified, typically by preparative HPLC.

Once purified, the IQF peptide is ready for use in an enzymatic assay.

Caption: Mechanism of an IQF peptide-based protease assay.

In a typical assay, the IQF peptide is incubated in a suitable buffer. The reaction is initiated by adding the enzyme of interest. Cleavage of the peptide separates the fluorophore and DNP-quencher, resulting in an increase in fluorescence intensity that can be monitored over time using a fluorometer. This rate of fluorescence increase is directly proportional to the enzyme's activity.

Conclusion

Fmoc-His(DNP)-OH is a valuable and effective building block for the solid-phase synthesis of internally quenched fluorescent peptides. Its ability to act as a reliable quencher for a range of fluorophores makes it a versatile tool for creating sensitive probes for enzymatic activity. While careful consideration must be given to the potential lability of the DNP group during extended syntheses, the protocols outlined here provide a robust framework for its successful incorporation. The two-stage cleavage process—on-resin thiolysis followed by standard acidolysis—is critical for obtaining the final, functional peptide. By mastering these techniques, researchers can readily produce high-quality IQF peptides to accelerate discoveries in drug development and fundamental biological research.

References

• International Journal of Peptide and Protein Research. (1995). The 2,4-dinitrophenyl group for protection of hydroxyl function of tyrosine during solid-phase peptide synthesis. [Link]

• Biotecnología Aplicada. (1997). Cleavage of dinitrophenyl side chain protecting group of histidine under fmoc- deprotection. [Link]

• Oriental Journal of Chemistry. (2000). Synthesis of Solid-Phase Peptides using New Base Labile Protecting Group: 2(2,4-Dinitrophenylsulphonyl) Ethyloxy-Carbonyl Chloride. [Link]

• CD Formulation. Quenched Fluorescent Peptide (FRET Peptide) Synthesis. [Link]

• JPT Peptide Technologies. High-Quality FRET Peptides for Research. [Link]

• National Institutes of Health (NIH). (2023). Internally quenched fluorescent peptides provide insights into underexplored and reversible post-translational modifications. [Link]

• ResearchGate. (2013). Scheme 1. Synthetic protocol of Fmoc-His-OH derivatives and trimeric.... [Link]

• Wikipedia. Solid-phase synthesis. [Link]

• CEM Corporation. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. [Link]

• PubChem, National Center for Biotechnology Information. Fmoc-His(DNP)-OH. [Link]

• CEM Corporation. (2024). Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide. [Link]

• Aapptec Peptides. Boc-His(Dnp)-OH IPA. [Link]

Sources

• 1. jpt.com [jpt.com]
• 2. Internally quenched fluorescent peptides provide insights into underexplored and reversible post-translational modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quenched Fluorescent Peptides - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 4. Quenched Fluorescent Peptides – ProteoGenix [proteogenix.science]
• 5. biosearchassets.blob.core.windows.net [biosearchassets.blob.core.windows.net]
• 6. Quenched Fluorescent Peptide (FRET Peptide) Synthesis - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 7. Solid-phase synthesis - Wikipedia [en.wikipedia.org]
• 8. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 11. Fmoc-His(DNP)-OH | C27H21N5O8 | CID 10578437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. peptide.com [peptide.com]
• 13. youtube.com [youtube.com]
• 14. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 15. peptide.com [peptide.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. The 2,4-dinitrophenyl group for protection of hydroxyl function of tyrosine during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

Optimizing thiophenol concentration for DNP cleavage

Technical Support Center: DNP Group Cleavage

Welcome to the technical support center for optimizing 2,4-dinitrophenyl (DNP) protecting group cleavage. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the removal of the DNP group, particularly from the side chain of histidine residues, using thiophenol.

The "Why": Understanding the DNP Cleavage Mechanism

The DNP group is a semi-permanent protecting group used in Boc-based solid-phase peptide synthesis (SPPS), most commonly for the imidazole side chain of histidine (His). Its removal requires a specific thiolytic cleavage step that is orthogonal to the final strong acid cleavage. The process relies on a nucleophilic aromatic substitution (SNAr) reaction.

Mechanism Explained: The reaction is driven by the nucleophilic attack of the thiophenolate anion on the electron-deficient aromatic ring of the DNP group. The two nitro groups strongly withdraw electron density from the ring, making the carbon atom attached to the imidazole nitrogen highly electrophilic and susceptible to attack.

• Nucleophile Generation: Thiophenol (PhSH) is a mild acid. In the presence of a base or in a suitable polar solvent, it can be deprotonated to form the much more potent thiophenolate anion (PhS⁻).

• Nucleophilic Attack: The thiophenolate anion attacks the C1 position of the dinitrophenyl ring, breaking the aromaticity and forming a transient, negatively charged intermediate known as a Meisenheimer complex.

• Rearrangement & Elimination: The complex rearranges, and the bond between the DNP ring and the histidine's imidazole nitrogen is cleaved.

• Product Formation: This releases the deprotected histidine side chain and forms 2,4-dinitrophenyl phenyl sulfide, a stable, yellow-colored byproduct.[1]

This specific, targeted cleavage allows for the deprotection of histidine before the final peptide cleavage from the resin, which is critical for preventing side reactions during the final deprotection step with strong acids like HF or TFMSA.

Caption: DNP cleavage via nucleophilic aromatic substitution.

Core Experimental Protocol: DNP Cleavage from Resin

This protocol details the standard procedure for removing the DNP protecting group from a histidine residue on a peptide synthesized on a solid support. This is a pre-cleavage treatment performed before the N-terminal Boc group removal and final acid cleavage.

Workflow Overview

Caption: Step-by-step workflow for on-resin DNP cleavage.

Step-by-Step Methodology

• Resin Preparation:

  • Place the peptide-resin containing the His(DNP) residue in a suitable reaction vessel.

  • Swell the resin by washing and then gently agitating it in N,N-Dimethylformamide (DMF) for 30-60 minutes.

  • Drain the DMF from the reaction vessel.

• Cleavage Reaction:

  • Add the minimum volume of DMF required to fully swell the resin and allow for gentle agitation.

  • Add a 20-fold molar excess of thiophenol relative to the substitution level of the resin. For example, for 1 gram of resin with a loading of 0.5 mmol/g, you would add 10 mmol of thiophenol.

  • Seal the vessel and agitate the mixture at room temperature.

  • The reaction time is typically 1-2 hours . For sterically hindered sequences, the reaction can be left overnight to ensure completion. A bright yellow color in the solution indicates the successful liberation of the DNP group.[1]

• Post-Reaction Wash:

  • Once the reaction is complete, transfer the resin to a sintered glass funnel.

  • Wash the resin thoroughly using the following sequence to remove the thiophenol and the cleaved byproduct:

    • DMF (3-5 times)

    • Methanol (3-5 times)

    • Diethyl ether (3-5 times)

  • Dry the deprotected peptide-resin under high vacuum for at least 4 hours, or preferably overnight, over KOH or P₂O₅.

• Next Steps:

  • The resin is now ready for the next step in the synthesis, which is typically the removal of the N-terminal Boc-group followed by strong acid cleavage (e.g., HF, TFMSA) to release the peptide from the solid support.

Optimization & Troubleshooting Guide (Q&A)

This section addresses specific issues and questions that may arise during the DNP cleavage process.

Q1: My final peptide analysis shows that the DNP group was not removed. What went wrong?

This indicates incomplete cleavage. Several factors could be the cause:

• Insufficient Thiophenol: A 20-fold molar excess is the recommended starting point. If your peptide sequence is long or sterically hindered, the cleavage site may be less accessible.

  • Solution: Increase the excess of thiophenol to 30-fold or 40-fold. You can also increase the concentration by reducing the amount of DMF, as long as the resin remains fully solvated.

• Suboptimal Reaction Time: While 1-2 hours is often sufficient, challenging sequences may require more time.

  • Solution: Extend the reaction time. Leaving the reaction to run overnight is a safe and effective strategy to drive it to completion.

• Poor Resin Swelling: If the resin is not properly swollen, reagents cannot efficiently access the reaction sites within the beads.

  • Solution: Ensure the resin is fully swollen in DMF before adding thiophenol. Use a sufficient volume of DMF during the reaction to maintain this swollen state.

Q2: Do I need to add a base like Triethylamine (TEA) or DIPEA to the reaction?

While the SNAr mechanism is accelerated by the more nucleophilic thiophenolate anion, standard protocols for His(Dnp) removal in peptide synthesis do not typically require the addition of an external base. The reaction proceeds effectively with thiophenol in DMF alone. Adding a strong base could potentially lead to side reactions, such as racemization or premature cleavage from certain linkers. For this specific application, stick to the established base-free protocol unless you have compelling reasons to modify it.

Q3: How can I monitor the progress of the DNP cleavage reaction?

• Visual Cue: The most immediate indicator is the appearance of a distinct yellow color in the reaction solution, which is due to the formation of the 2,4-dinitrophenyl phenyl sulfide byproduct.[1]

• Analytical Confirmation (for troubleshooting): Direct on-resin monitoring is difficult. The standard practice is to trust the established reaction times. If you suspect a problem, you can perform a small-scale test.

  • Take a small sample of resin beads after the cleavage and washing steps.

  • Perform a full cleavage and deprotection of this small sample using a standard strong acid cocktail (e.g., TFA-based).[2]

  • Analyze the resulting crude peptide by HPLC and Mass Spectrometry to confirm the absence of the DNP group (mass difference of +166 Da).

Q4: Can thiophenol cause side reactions with other amino acids?

Thiophenol is a "soft" nucleophile and the DNP cleavage conditions are generally mild and highly specific. The primary risk of side reactions in peptide synthesis comes from the highly reactive carbocations generated during final acidic cleavage.[3] In fact, thiophenol is sometimes used as a scavenger in strong acid cocktails to prevent such side reactions.[4] When used as described for DNP removal (pre-acidolysis), it is very unlikely to modify other common protected amino acids like Cys(Acm), Ser(Bzl), or Trp(For).[5]

Summary of Key Quantitative Parameters

Parameter	Recommended Value	Rationale & Notes
Thiophenol Excess	20-fold molar excess	Ensures the reaction is driven to completion. May be increased for difficult sequences.
Solvent	N,N-Dimethylformamide (DMF)	A polar aprotic solvent that effectively swells the resin and facilitates the reaction.
Reaction Time	1-2 hours (Standard)	Sufficient for most standard peptides.
Overnight (Extended)	Recommended for sterically hindered sequences or to ensure complete removal.
Temperature	Room Temperature (rt)	The reaction proceeds efficiently at ambient temperature. No heating is required.

Frequently Asked Questions (FAQs)

What is the purpose of removing the DNP group before the final cleavage? The DNP group has some reactivity towards primary amines.[1] Removing it in a separate, orthogonal step before the final strong acid cleavage (which deprotects lysine side chains and the N-terminus) prevents potential side reactions and ensures a cleaner final product.

I am concerned about the odor of thiophenol. Are there alternatives? Thiophenol is known for its strong, unpleasant odor and should always be handled in a well-ventilated fume hood. While some less odorous thiol reagents have been developed for other applications like oligonucleotide synthesis, thiophenol remains the gold standard and most widely documented reagent for His(Dnp) cleavage in peptide synthesis.

Can I use 2-mercaptoethanol instead of thiophenol? Yes, 2-mercaptoethanol has also been used for DNP cleavage.[1] However, thiophenol is generally considered more efficient for this specific application and is the reagent cited in most standard protocols for Boc-SPPS.

References

• Benchchem. (n.d.). A Guide to Deprotection and Cleavage in Peptide Synthesis.
• Sigma-Aldrich. (n.d.). Boc Resin Cleavage Protocol.
• Sigma-Aldrich. (n.d.). Boc Resin Cleavage Protocol.
• Dahl, B. H., et al. (1990). A Highly Reactive, Odourless Substitute for Thiophenol/Triethylamine as a Deprotection Reagent in the Synthesis of Oligonucleotides and their Analogues. ResearchGate.
• Khadse, S. (2014). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. Methods in Molecular Biology.
• Benchchem. (n.d.). Troubleshooting incomplete cleavage of the Trt protecting group.
• Benchchem. (n.d.). Troubleshooting incomplete cleavage of peptide from resin.
• Merck Millipore. (n.d.). Novabiochem® - Fmoc resin cleavage protocols.
• ResearchGate. (2014). Can anyone give suggestions for how to troubleshoot a solid-phase peptide synthesis cleavage?
• AAPPTec. (n.d.). Cleaving peptides from Merrifield resin; TFMSA cleavage.
• The Royal Society of Chemistry. (n.d.). Supporting Information for Real-Time Monitoring of Solid-Phase Peptide Synthesis Using a Variable Bed Flow Reactor.
• Request PDF. (n.d.). Peptide Global Deprotection/Scavenger-Induced Side Reactions.
• Bachem. (2021). Cysteine Derivatives.

Sources

• 1. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. peptide.com [peptide.com]
• 5. bachem.com [bachem.com]

Technical Support Center: Minimizing Racemization of Fmoc-His(DNP)-OH

Welcome to the technical support center for advanced peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the stereochemical purity of peptides containing histidine. Specifically, we will address the prevalent issue of racemization when using Nα-Fmoc-N(im)-dinitrophenyl-L-histidine (Fmoc-His(DNP)-OH) during solid-phase peptide synthesis (SPPS) and provide actionable troubleshooting strategies and optimized protocols.

Introduction: The Histidine Racemization Challenge

Histidine is notoriously prone to racemization during the activation step of peptide coupling.[1][2][3] This loss of stereochemical integrity can yield diastereomeric impurities that are difficult to separate and may significantly alter the biological activity of the final peptide.[1][4]

The primary mechanism involves the imidazole ring of the histidine side chain, which can act as an intramolecular base.[4][5] During carboxyl group activation, the π-nitrogen (N-3) of the imidazole ring is sufficiently basic to abstract the acidic α-proton, leading to the formation of an achiral enolate intermediate.[1][4] Subsequent reprotonation can occur from either face, resulting in a mixture of L- and D-histidine enantiomers.

The 2,4-dinitrophenyl (DNP) group is employed to protect the imidazole side chain. While it effectively prevents certain side reactions by reducing the basicity of the imidazole ring, racemization can still be a significant issue under suboptimal coupling conditions.[6][7][8] This guide provides a deep dive into the causative factors and presents field-proven methods to maintain the chiral purity of your histidine-containing peptides.

Troubleshooting Guide: Diagnosis and Solutions

This section is structured to help you diagnose the potential causes of racemization in your synthesis and find targeted solutions.

Question 1: I'm observing significant D-histidine incorporation in my peptide. What is the most likely cause when using Fmoc-His(DNP)-OH?

Answer: The most probable cause is the combination of your chosen coupling reagent and activation conditions . Histidine's susceptibility to racemization is directly linked to the prolonged existence of the activated amino acid intermediate.[1][9]

• Causality: The π-nitrogen of the imidazole side chain can act as an internal base, abstracting the α-proton of the activated histidine. This forms a planar, achiral intermediate, which upon reprotonation can yield both L- and D-isomers. The DNP group mitigates this by drawing electron density away from the imidazole ring, but its effectiveness is highly dependent on the reaction environment created by the coupling reagents.[1][4][10]

• Immediate Action: Re-evaluate your coupling cocktail. High-reactivity uronium/aminium salt reagents like HBTU and HATU, especially when used with strong, non-hindered bases, can accelerate racemization if the coupling is not rapid.[11][12][13] Consider switching to a carbodiimide-based activation method in the presence of a racemization-suppressing additive.

Question 2: Which coupling reagents and additives are recommended to minimize racemization of Fmoc-His(DNP)-OH?

Answer: For coupling racemization-prone amino acids like Fmoc-His(DNP)-OH, the combination of a carbodiimide with a hydroxylamine-derived additive is generally the gold standard.

• Top Recommendation: Diisopropylcarbodiimide (DIC) in combination with OxymaPure® (Ethyl 2-cyano-2-(hydroxyimino)acetate) . This combination has consistently been shown to provide high coupling efficiency with very low levels of racemization.[11][14][15] DIC is preferred over DCC as its urea byproduct is more soluble. OxymaPure is a non-explosive and highly effective alternative to HOBt and HOAt.[15][16]

• Alternative: DIC with 1-hydroxybenzotriazole (HOBt) is a classic combination that is also very effective at suppressing racemization.[2][16] However, due to the potential explosive nature of anhydrous HOBt, OxymaPure is now often preferred for safety reasons.[16][17]

• Why this works: Additives like Oxyma and HOBt react with the highly reactive O-acylisourea intermediate formed by the carbodiimide and the Fmoc-amino acid. This converts it into a less reactive, but still efficient, active ester (Oxyma or OBt ester). This active ester is less susceptible to intramolecular base-catalyzed proton abstraction, thereby minimizing the window for racemization.[15]

Question 3: Can the base used during coupling affect racemization?

Answer: Absolutely. The choice and amount of base are critical.

• Explanation: Most phosphonium and aminium salt coupling reagents (e.g., PyBOP, HBTU, HATU) require a tertiary amine base to function. This base deprotonates the carboxylic acid, allowing it to be activated. However, an excess of a strong, sterically unhindered base can directly abstract the α-proton from the activated amino acid, promoting racemization.

• Recommendations:

  • If using a uronium/aminium or phosphonium reagent, opt for a weaker or more sterically hindered base. N-methylmorpholine (NMM) or sym-collidine are generally better choices than N,N-diisopropylethylamine (DIEA) for minimizing racemization.[16]

  • Crucially, when using a DIC/Oxyma or DIC/HOBt protocol, no external base is required for the coupling step itself. This "base-free" condition is one of the primary reasons this method is so effective at preventing racemization.[16]

Question 4: Does temperature play a role in the racemization of Fmoc-His(DNP)-OH?

Answer: Yes, temperature is a significant factor. Elevated temperatures, often used in microwave-assisted peptide synthesis (MW-SPPS) to accelerate coupling, can dramatically increase the rate of racemization for sensitive amino acids like histidine.[4][9]

• Troubleshooting: If you are using MW-SPPS and observing racemization, try reducing the coupling temperature for the histidine residue. Lowering the temperature from 80-90°C to 50°C can significantly limit epimerization.[9]

• Alternative Strategy: Perform the Fmoc-His(DNP)-OH coupling step at room temperature (conventional synthesis) while using microwave assistance for the other, less sensitive amino acids in the sequence.[9]

Frequently Asked Questions (FAQs)

Q1: Is pre-activation of Fmoc-His(DNP)-OH a good idea? A1: Generally, no. Prolonged pre-activation times increase the duration that the amino acid exists in its highly reactive, racemization-prone state.[1] It is best to use in situ activation, where the coupling reagents are added to the amino acid just before introduction to the resin-bound peptide. For carbodiimide couplings, a very short pre-activation of 1-2 minutes is sometimes used, but longer times should be avoided.

Q2: I've heard that the DNP group can be partially cleaved by piperidine during Fmoc deprotection. Is this a concern? A2: Yes, this is a known, albeit typically minor, side reaction. The DNP group is generally stable to the 20% piperidine in DMF used for Fmoc removal, but some low-level cleavage can occur over repeated cycles.[7] However, for the purposes of racemization control during coupling, its electron-withdrawing properties remain highly beneficial. The primary removal of the DNP group is done post-synthesis using thiolysis, typically with thiophenol.[8]

Q3: Are there alternative side-chain protecting groups for Histidine that are less prone to racemization? A3: Yes. Protecting the π-nitrogen (N-3 or Nπ) of the imidazole ring is a very effective strategy to suppress racemization.[10] Derivatives like Fmoc-His(Boc)-OH and Fmoc-His(Trt)-OH are commonly used.

• Fmoc-His(Boc)-OH has shown excellent suppression of racemization, often outperforming Fmoc-His(Trt)-OH, especially at elevated temperatures.[4][18] The Boc group effectively reduces the basicity of the π-nitrogen.

• Fmoc-His(Trt)-OH is also a good option, though it can be more susceptible to racemization under forcing conditions compared to Fmoc-His(Boc)-OH.[4][11]

Q4: My peptide sequence has a His-Asp motif. Are there any special precautions I should take? A4: Yes, the Asp-His linkage is known to be problematic. During subsequent steps, particularly acetylation or capping, the unprotected imidazole side chain of a neighboring histidine can catalyze the formation of a succinimide ring at the aspartic acid residue.[19] Using a side-chain protecting group on histidine, such as DNP, is crucial to prevent this side reaction.

Data Summary: Coupling Reagents and Racemization

The following table summarizes the relative risk of racemization associated with different coupling strategies for sensitive amino acids like histidine.

Coupling Method	Additive	Base	Relative Racemization Risk	Key Considerations
DIC	OxymaPure	None	Very Low	Recommended Method. Safe, effective, and base-free.[11][14]
DIC	HOBt	None	Very Low	Classic, effective method. HOBt has safety concerns.[2][16]
HATU	(Internal)	DIEA / NMM	High to Moderate	Very fast coupling. Racemization risk increases with strong base and temperature.[11][13]
HBTU	HOBt	DIEA / NMM	High to Moderate	Common reagent, but higher risk than carbodiimide methods.[12]
PyBOP	HOBt	NMM / DIEA	Moderate	Phosphonium salt, generally lower risk than uronium salts.

Experimental Protocols & Visualizations

Protocol 1: Optimized Low-Racemization Coupling of Fmoc-His(DNP)-OH

This protocol utilizes the recommended DIC/OxymaPure coupling chemistry.

Materials:

• Fmoc-His(DNP)-OH (3 equivalents)

• OxymaPure (3 equivalents)

• N,N'-Diisopropylcarbodiimide (DIC) (3 equivalents)

• Peptide-resin with free N-terminal amine (1 equivalent)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Preparation: In a clean reaction vessel, dissolve Fmoc-His(DNP)-OH and OxymaPure in DMF.

• Activation: Add DIC to the amino acid/Oxyma solution. Agitate for 1-2 minutes at room temperature for in situ activation.

• Coupling: Immediately add the activated amino acid solution to the swelled peptide-resin.

• Reaction: Agitate the mixture at room temperature for 1-2 hours.

• Monitoring: Perform a Kaiser test or other appropriate test to monitor for reaction completion (disappearance of the free primary amine).

• Washing: Once the coupling is complete, drain the reaction vessel and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove excess reagents and the soluble diisopropylurea byproduct.

• Progression: Proceed to the Fmoc-deprotection step for the next cycle.

Diagram: Mechanism of Histidine Racemization

The following diagram illustrates the key mechanistic step leading to the loss of stereochemical integrity during the activation of a histidine residue.

Caption: Histidine racemization via an achiral enolate.

Diagram: Workflow for Minimized Racemization Coupling

This workflow visualizes the recommended experimental steps to ensure chiral purity.

Caption: Optimized workflow for coupling Fmoc-His(DNP)-OH.

References

• Jones, J. H., & Ramage, W. I. (1980). Mechanism of racemisation of histidine derivatives in peptide synthesis. International Journal of Peptide and Protein Research, 15(3), 301-303. [Link]

• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. Retrieved from CEM Corporation Technical Library. [Link]

• Palasek, S. A., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Journal of Peptide Science, 13(3), 143-148. [Link]

• Sokolovsky, M., Wilchek, M., & Patchornik, A. (1964). A new route to polyamino acids containing histidine. Journal of the American Chemical Society, 86(6), 1202–1206. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from AAPPTEC Technical Library. [Link]

• Merck Millipore. (n.d.). Novabiochem® Coupling reagents. Retrieved from Merck Millipore Technical Library. [Link]

• El-Faham, A., & Albericio, F. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega, 7(7), 5873-5882. [Link]

• Garay, H., et al. (1997). Cleavage of the dinitrophenyl side chain protecting group of histidine under fmoc- deprotection. Biotecnología Aplicada, 14(3), 192-194. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. [Link]

• Aapptec. (n.d.). Removal of Dnp Protecting Groups. Technical Support Information Bulletin 1150. [Link]

• Wang, W., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications, 14(1), 5324. [Link]

• ABRF Peptide Synthesis Research Committee. (1997). Analysis of Racemization During "Standard" Solid Phase Peptide Synthesis: A Multicenter Study. Methods in Molecular Biology, 73, 23-40. [Link]

• Zhou, C., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications, 14(1), 5324. [Link]

• DilunBio. (2025). Commonly Used Coupling Reagents in Peptide Synthesis. Retrieved from DilunBio Technical Library. [Link]

• Wang, W., et al. (2023). Effect of coupling reagent on α-C racemization of His, Cys, and Ser during coupling. Nature Communications, 14, 5324. [Link]

• Wenschuh, H., et al. (2013). Insights into Peptide Chemistry Achievements by the World's Leading Independent Manufacturer of Peptides. CHIMIA International Journal for Chemistry, 67(12), 874-879. [Link]

• Del Secco, B., et al. (2023). Epimerisation in Peptide Synthesis. Molecules, 28(21), 7417. [Link]

• Gairí, M., et al. (1992). Side reactions in solid phase synthesis of histidine-containing peptides. Characterization of two major impurities by sample displacement chromatography and FAB-MS. International Journal of Peptide and Protein Research, 39(1), 58-62. [Link]

• Miyazawa, T., et al. (1997). Does water suppress the racemization and decomposition of amino acids? Journal of the Chemical Society, Perkin Transactions 1, (1), 1-5. [Link]

• de Weck, A. L., & Schneider, C. H. (1969). The immunogenicity of dinitrophenyl amino acids. Immunology, 16(1), 77–92. [Link]

• Kress, L. F., & Hirs, C. H. W. (1967). The Chemistry and Identification of im-Dinitrophenyl Histidine. Journal of Biological Chemistry, 242(13), 2955-2962. [Link]

Sources

• 1. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 2. peptide.com [peptide.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Mechanism of racemisation of histidine derivatives in peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 7. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]
• 8. peptide.com [peptide.com]
• 9. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chimia.ch [chimia.ch]
• 11. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 12. file.globalso.com [file.globalso.com]
• 13. researchgate.net [researchgate.net]
• 14. merckmillipore.com [merckmillipore.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. bachem.com [bachem.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Side reactions in solid phase synthesis of histidine-containing peptides. Characterization of two major impurities by sample displacement chromatography and FAB-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Managing solubility issues of Fmoc-His(DNP)-OH in peptide synthesis

Introduction

Welcome to the technical support guide for managing Fmoc-His(DNP)-OH in solid-phase peptide synthesis (SPPS). The incorporation of histidine is a frequent challenge in peptide synthesis, primarily due to the basic and nucleophilic nature of its imidazole side chain, which can catalyze side reactions like racemization.[1][2][3][4] The 2,4-dinitrophenyl (DNP) protecting group is employed to suppress these undesirable reactions by reducing the basicity of the imidazole ring.[5]

However, the introduction of the bulky, aromatic DNP and Fmoc groups often leads to significant solubility challenges in standard SPPS solvents.[6] Poor solubility can cause incomplete dissolution and subsequent poor coupling efficiency, leading to the formation of deletion sequences and complicating final peptide purification.[6] This guide provides field-proven troubleshooting strategies, detailed protocols, and answers to frequently asked questions to help you successfully navigate these challenges.

Frequently Asked Questions (FAQs)

Q1: Why is Fmoc-His(DNP)-OH so difficult to dissolve?

The poor solubility of Fmoc-His(DNP)-OH arises from a combination of factors inherent to its molecular structure. The large, planar aromatic systems of both the Fmoc (fluorenylmethyloxycarbonyl) and DNP (2,4-dinitrophenyl) groups can lead to strong intermolecular π-π stacking interactions. This causes the molecules to aggregate, making it difficult for solvent molecules to effectively solvate them.[6] This issue is common among Fmoc-protected amino acids with bulky side-chain protecting groups.

Q2: What are the recommended primary solvents for dissolving Fmoc-His(DNP)-OH?

The standard solvents of choice in Fmoc-SPPS are N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP).[7][8]

• DMF: While widely used, it may be insufficient on its own for Fmoc-His(DNP)-OH, especially at higher concentrations. The quality of DMF is critical; it can degrade over time to form dimethylamine, which can prematurely remove the Fmoc group.[7][9]

• NMP: Often exhibits stronger solvating power than DMF due to its higher polarity and can be a more effective choice for difficult-to-dissolve amino acids and aggregating peptide sequences.[7][8][9]

For particularly challenging cases, Dimethyl sulfoxide (DMSO) can be used, often as a co-solvent, due to its excellent solvating properties.[9][10]

Q3: Can I gently heat the mixture to aid dissolution?

Yes, gentle warming to approximately 37-40°C can be an effective method to help dissolve sparingly soluble Fmoc-amino acids.[9][11] However, this must be done with caution. Prolonged exposure to heat can potentially lead to degradation of the amino acid or promote side reactions.[11] It is best used in combination with mechanical agitation like vortexing or sonication.[11]

Q4: What is a typical concentration to aim for when dissolving Fmoc-His(DNP)-OH?

In SPPS, amino acid solutions are typically prepared at concentrations ranging from 0.2 M to 0.5 M. Given the solubility challenges of Fmoc-His(DNP)-OH, it is advisable to start at the lower end of this range (e.g., 0.2 M) and ensure complete dissolution before proceeding with activation and coupling.

Q5: How is the DNP group ultimately removed from the histidine side chain?

The DNP group is stable to the mild basic conditions of Fmoc removal (piperidine) and the strong acidic conditions of final cleavage (TFA).[1] It is typically removed while the peptide is still on the resin via thiolysis, most commonly using a solution of 20% thiophenol in DMF.[11][12]

Troubleshooting Guide: Scenarios & Solutions

This section addresses specific problems you may encounter during your synthesis workflow.

Problem 1: My Fmoc-His(DNP)-OH will not fully dissolve in pure DMF or NMP.

This is the most common issue encountered. A clear, particulate-free solution is essential for efficient coupling.

Root Cause Analysis:

• Insufficient Solvent Power: DMF or NMP alone may not be able to overcome the strong intermolecular aggregation of the Fmoc-His(DNP)-OH molecules.

• Solvent Quality: The presence of water or amine impurities in the solvent can negatively affect its solvation capacity.[11]

• Concentration: The target concentration may be too high for the chosen solvent.

Troubleshooting Workflow

Caption: Troubleshooting workflow for dissolution issues.

Detailed Solutions:

• Sonication and Gentle Warming: Before adding other reagents, sonicate the mixture of Fmoc-His(DNP)-OH and solvent for 5-10 minutes. If solids persist, warm the solution to ~40°C with continued agitation.[11]

• Use a Co-Solvent: Adding a small percentage of a stronger, more polar aprotic solvent can significantly enhance solubility. DMSO is an excellent choice.[9] Start by preparing a 9:1 (v/v) mixture of DMF:DMSO or NMP:DMSO and attempt dissolution in this mixture.

• Reduce Concentration: If solubility is still limited, reduce the target concentration of the amino acid solution (e.g., from 0.4 M to 0.2 M). While this will increase the total volume added to the resin, it is preferable to an incomplete reaction.

Problem 2: The dissolved Fmoc-His(DNP)-OH precipitates after adding the activation reagents.

Precipitation during activation indicates that the activated species is less soluble than the starting amino acid, or that the addition of reagents has lowered the overall solvating power of the solution.

Root Cause Analysis:

• Poor Solubility of Activated Species: The activated ester (e.g., HOBt or Oxyma ester) may have lower solubility in the chosen solvent system.

• Base Addition: The addition of a tertiary amine base like N,N-Diisopropylethylamine (DIPEA) can sometimes alter the solution properties and cause precipitation.

Solutions:

• Immediate Use: Minimize the pre-activation time. Add the activated amino acid solution to the resin immediately after the activation reagents are fully dissolved. Prolonged pre-activation increases the risk of both precipitation and racemization, especially for histidine derivatives.[2][13]

• Increase Co-Solvent Percentage: If precipitation is consistently observed, increase the proportion of DMSO in your co-solvent mixture (e.g., to 4:1 DMF:DMSO).

• Ensure Anhydrous Conditions: Water can interfere with activation chemistry and affect solubility. Ensure all solvents and reagents are anhydrous.

Problem 3: I'm observing low coupling efficiency or deletion of His in the final product.

This indicates a failure in the coupling step, often directly linked to poor solubility of the incoming amino acid.

Root Cause Analysis:

• Incomplete Dissolution: If the amino acid was not fully dissolved, its effective concentration is much lower than calculated, leading to an incomplete reaction.

• On-Resin Aggregation: The growing peptide chain, particularly if it contains hydrophobic residues, can aggregate on the solid support, blocking access to the N-terminal amine.[9]

• Steric Hindrance: The bulky nature of the Fmoc-His(DNP)-OH derivative can slow down reaction kinetics.

Solutions:

• Confirm Complete Dissolution: First, ensure your dissolution protocol is robust by following the steps in Problem 1. You cannot have a good coupling without a clear solution.

• Perform a Double Coupling: If a monitoring test (e.g., Kaiser test) indicates incomplete coupling, the most direct solution is to drain the reaction solution and repeat the coupling step with a fresh batch of activated Fmoc-His(DNP)-OH.[14]

• Switch to NMP: If you are using DMF, switching to NMP may improve the outcome, as NMP is better at solvating aggregating peptide chains.[8]

• Use Chaotropic Salts: In severe cases of on-resin aggregation, washing the resin with a solution containing a chaotropic salt (e.g., 0.8 M LiCl in DMF) can help disrupt the secondary structures causing the aggregation before you perform the coupling step.[9]

Key Experimental Protocols

Protocol 1: Enhanced Dissolution of Fmoc-His(DNP)-OH

This protocol is recommended for routine use to preempt solubility issues.

Materials:

• Fmoc-His(DNP)-OH

• Peptide synthesis-grade NMP (or DMF)

• Peptide synthesis-grade DMSO

• Sterile, dry vessel for dissolution

• Sonicator bath

Procedure:

• Weigh the required amount of Fmoc-His(DNP)-OH into the dry reaction vessel.

• Prepare a 9:1 (v/v) co-solvent mixture of NMP:DMSO.

• Add the calculated volume of the co-solvent to achieve the desired final concentration (e.g., 0.2 - 0.3 M).

• Immediately vortex the mixture for 1-2 minutes.

• Place the vessel in a sonicator bath and sonicate for 5-10 minutes, or until the solution is completely clear.

• Visually inspect the solution against a bright light to ensure no particulate matter remains.

• Proceed immediately to the activation and coupling steps.

Protocol 2: On-Resin DNP Group Removal

This protocol describes the removal of the DNP side-chain protecting group prior to final cleavage.

Materials:

• Peptide-resin containing His(DNP) residue(s)

• High-purity, anhydrous DMF

• Thiophenol

• SPPS reaction vessel

• Inert gas (Nitrogen or Argon)

Procedure:

• Swell the peptide-resin in DMF for at least 30 minutes. Drain the solvent.

• Under an inert atmosphere, prepare a deprotection solution consisting of 20% thiophenol in DMF.

• Add the thiophenol solution to the swollen resin (use approximately 10 mL per gram of resin).

• Agitate the mixture gently at room temperature for 1-2 hours.

• Drain the deprotection solution.

• Wash the resin thoroughly with DMF (5-7 times) to remove all traces of thiophenol and by-products.

• Wash the resin with Dichloromethane (DCM) (3 times) and dry the resin under vacuum before proceeding to final cleavage.

Data Summary: Solvent Recommendations

Solvent / Mixture	Relative Solvating Power	Recommended Use	Key Considerations
DMF	Standard	Primary solvent for routine SPPS.	Quality is critical; degradation products can cause side reactions.[7] May be insufficient for Fmoc-His(DNP)-OH.
NMP	High	Primary solvent for difficult sequences and to mitigate aggregation.[8][9]	More effective than DMF for solvating hydrophobic/aggregating sequences.[8]
DMSO	Very High	As a co-solvent (10-25%) to enhance the solubility of difficult amino acids.[9]	Highly effective but can be difficult to remove during washing steps.
DMF/DMSO or NMP/DMSO	Very High	Recommended starting point for dissolving Fmoc-His(DNP)-OH.	Provides a robust balance of solvating power and compatibility with SPPS workflows.

References

• Benchchem. (n.d.). Technical Support Center: Optimizing Fmoc-Amino Acid Solubility in DMF.
• Albericio, F., et al. (2014). Peptide Synthesis Beyond DMF: THF and ACN as Excellent and Friendlier Alternatives. Organic & Biomolecular Chemistry, 13(8).
• Isr Lifescience. (n.d.). Molecular Solvents – Replacements for DMF, DMAC, NMP. Wordpress.
• AAPPTec. (n.d.). Solvents for Solid Phase Peptide Synthesis.
• Benchchem. (n.d.). Standard Protocol for Solid-Phase Peptide Synthesis (SPPS) using Fmoc-His(Fmoc)-OH.
• Benchchem. (n.d.). Navigating the Solubility of Fmoc-His(Fmoc)-OH: An In-depth Technical Guide.
• Paulus, A., et al. (2020). Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries: Reaction Conditions, Protecting Group Strategies, and Pitfalls. ACS Combinatorial Science.
• Reddit. (2013). What solvent systems would be effective at dissolving Fmoc-lysine-OH?.
• Biotage. (2023). How to synthesize hydrophobic peptides - Choosing the Right Solvent.
• Benchchem. (n.d.). A Comparative Guide to Histidine Protection: Fmoc-His(Dnp)-OH vs. Boc-His(Dnp)-OH in Peptide Synthesis.
• Benchchem. (n.d.). Technical Support Center: Boc-D-His(DNP)-OH.
• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS.
• Miranda, L. P., et al. (n.d.). Cleavage of dinitrophenyl side chain protecting group of histidine under fmoc-deprotection.
• Benchchem. (n.d.). His(Fmoc)-OH Coupling in Histidine-Containing Peptide Synthesis.
• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Fmoc-D-Val-OH Coupling in SPPS.
• Benchchem. (n.d.). Literature comparison of Fmoc-His(Boc)-OH in different peptide synthesis platforms.
• AAPPTec. (n.d.). Technical Support Information Bulletin 1150 - Removal of Dnp Protecting Groups.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. biotage.com [biotage.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. reddit.com [reddit.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. peptide.com [peptide.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Chromatographic Maze: A Technical Support Guide for HPLC Analysis of His(DNP)-Containing Peptides

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of peptides containing 2,4-dinitrophenyl-histidine (His(DNP)). This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges associated with these modified peptides. The introduction of the bulky and hydrophobic dinitrophenyl (DNP) group to the histidine residue significantly alters the physicochemical properties of a peptide, demanding a tailored approach to HPLC method development and troubleshooting.

This resource provides in-depth, field-proven insights in a direct question-and-answer format, moving beyond generic protocols to explain the "why" behind the "how." We will delve into the common pitfalls and their root causes, offering systematic and logical solutions to ensure the integrity and reproducibility of your analytical results.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the HPLC analysis of His(DNP) peptides. Each issue is followed by a breakdown of probable causes and a step-by-step protocol for resolution.

Poor Peak Shape: Tailing, Fronting, or Broadening

Question: My His(DNP) peptide is exhibiting significant peak tailing and broadening. What are the likely causes and how can I improve the peak shape?

Answer:

Peak asymmetry is a frequent challenge in the analysis of His(DNP) peptides. The primary culprits are secondary interactions with the stationary phase and issues related to sample and mobile phase composition.

Probable Causes & Solutions:

• Secondary Silanol Interactions: The basic imidazole ring of histidine can interact with residual acidic silanol groups on the silica-based stationary phase, leading to peak tailing. While the DNP group adds hydrophobicity, it doesn't eliminate these unwanted ionic interactions.

  • Solution:

    • Optimize Mobile Phase Additives: The use of ion-pairing agents like trifluoroacetic acid (TFA) is crucial. TFA protonates the silanol groups, minimizing their interaction with the positively charged histidine residue.[1] Start with a concentration of 0.1% TFA in both your aqueous (A) and organic (B) mobile phases. If tailing persists, a slightly higher concentration (up to 0.15%) may be beneficial, but be mindful of potential ion suppression if using mass spectrometry (MS) detection.

    • Consider Alternative Ion-Pairing Reagents: For MS-compatibility, formic acid (FA) is a common alternative to TFA. However, FA is a weaker ion-pairing agent, so you may need to use a higher concentration (e.g., 0.1% to 1.0%) to achieve comparable peak shape.

    • Column Selection: Employ a high-purity, end-capped C18 or C8 column. Modern columns with advanced end-capping are designed to minimize exposed silanol groups. For very hydrophobic His(DNP) peptides, a C4 column might provide better peak shape and retention.

• Sample Overload: Injecting too much sample can saturate the stationary phase at the column head, leading to peak fronting or tailing.

  • Solution:

    • Reduce Injection Volume: Systematically decrease the injection volume until the peak shape improves.

    • Dilute the Sample: If reducing the injection volume is not feasible, dilute your sample in the initial mobile phase.

• Inappropriate Sample Solvent: Dissolving the sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion.

  • Solution:

    • Match Sample Solvent to Initial Mobile Phase: Whenever possible, dissolve your His(DNP) peptide in the starting mobile phase conditions of your gradient.

    • Use a Weaker Solvent: If solubility is an issue, use a solvent with a slightly higher organic content than the initial mobile phase, but keep the volume injected as small as possible.

Troubleshooting Workflow for Poor Peak Shape

Caption: A flowchart for troubleshooting poor peak shape.

Low Resolution and Co-elution of Impurities

Question: I am struggling to separate my His(DNP) peptide from closely related impurities. How can I improve the resolution?

Answer:

The high hydrophobicity imparted by the DNP group can cause peptides to be strongly retained and elute in a narrow organic solvent range, making separation from impurities challenging. Optimizing the gradient and stationary phase is key to enhancing resolution.

Probable Causes & Solutions:

• Steep Gradient: A rapid increase in the organic mobile phase can cause peaks to elute too quickly and without sufficient separation.

  • Solution:

    • Shallow Gradient: For peptide analysis, shallower gradients are generally more effective.[2] After an initial scouting gradient to determine the approximate elution point of your peptide, run a shallower gradient around that percentage of organic solvent. For example, if your peptide elutes at 40% acetonitrile with a 5-95% gradient over 20 minutes, try a new gradient of 30-50% acetonitrile over 40 minutes.

• Inappropriate Stationary Phase: The choice of stationary phase significantly impacts selectivity.

  • Solution:

    • Vary the Stationary Phase: If a C18 column does not provide adequate resolution, try a different hydrophobicity. A C8 or C4 column will have weaker hydrophobic interactions and may alter the elution order of your peptide and its impurities.

    • Consider Phenyl-Hexyl Phases: These stationary phases offer alternative selectivity through pi-pi interactions with the aromatic DNP group, which can be beneficial for resolving closely related compounds.

• Suboptimal Temperature: Temperature affects mobile phase viscosity and can alter the selectivity of the separation.

  • Solution:

    • Elevate the Column Temperature: Increasing the column temperature (e.g., to 40-60 °C) can improve peak shape and resolution by reducing mobile phase viscosity and enhancing mass transfer. However, be cautious of the stability of your His(DNP) peptide at elevated temperatures.

Sample Degradation and Appearance of Ghost Peaks

Question: I am observing unexpected peaks in my chromatogram, and I suspect my His(DNP) peptide may be degrading. Is the DNP group stable under typical reversed-phase conditions?

Answer:

This is a critical consideration. While the DNP group is relatively stable, it can be susceptible to cleavage under certain conditions.

Probable Causes & Solutions:

• Thiolytic Cleavage: The DNP group is known to be cleaved by thiols.[3]

  • Solution:

    • Avoid Thiol-Containing Reagents: Ensure that your sample preparation and mobile phases are free from thiol-containing reagents such as dithiothreitol (DTT) or β-mercaptoethanol, unless DNP removal is the intended outcome.

• Mobile Phase Degradation: The stability of mobile phase additives like TFA can be a source of ghost peaks.

  • Solution:

    • Use High-Quality Solvents and Additives: Always use HPLC-grade solvents and freshly opened ampules of TFA for mobile phase preparation.

    • Prepare Mobile Phases Freshly: Do not store mobile phases, especially those with additives, for extended periods. Prepare them fresh daily to avoid the growth of microorganisms or degradation of additives.

• Instability in Acidic Conditions: While generally stable in the acidic mobile phases used for reversed-phase HPLC, prolonged exposure to strong acids, especially at elevated temperatures, could potentially lead to some degradation of the peptide or the DNP linkage.

  • Solution:

    • Minimize Sample Time in Autosampler: Do not let your samples sit in the autosampler for extended periods before injection. If possible, use a cooled autosampler (e.g., 4 °C).

    • Evaluate Mobile Phase pH: While a low pH is necessary for good chromatography, using the mildest effective acidic modifier (e.g., formic acid instead of TFA) may be beneficial if you suspect acid-induced degradation.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing an HPLC method for a new His(DNP) peptide?

A1: A robust starting point for method development would be:

• Column: A high-purity, end-capped C18 column (e.g., 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from 5% to 95% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm and 360 nm (the DNP group has a characteristic absorbance around 360 nm).

• Column Temperature: 30 °C.

From this initial run, you can determine the approximate retention time of your peptide and then optimize the gradient to improve resolution as described in the troubleshooting section.

Q2: How does the DNP group affect the retention time of my peptide?

A2: The 2,4-dinitrophenyl group is highly hydrophobic. Its addition to a histidine residue will significantly increase the peptide's retention time in reversed-phase HPLC compared to its unmodified counterpart. This increased hydrophobicity is a primary factor to consider when selecting the stationary phase and designing the gradient. For very large or already hydrophobic peptides, the addition of a DNP group might necessitate the use of a less retentive column, such as a C4, to avoid excessively long run times.

Q3: Can I use mass spectrometry (MS) with mobile phases containing TFA for the analysis of His(DNP) peptides?

A3: Yes, but with a caveat. Trifluoroacetic acid is a strong ion-pairing agent that can cause significant signal suppression in electrospray ionization mass spectrometry (ESI-MS). While 0.1% TFA is excellent for UV chromatography, it is often detrimental to MS sensitivity. If MS detection is required, consider the following:

• Reduce TFA Concentration: Lowering the TFA concentration to 0.02-0.05% can sometimes provide a compromise between good chromatography and acceptable MS signal.

• Use Formic Acid: Formic acid at 0.1% is a much more MS-friendly mobile phase modifier. While it may not provide the same peak shape as TFA, it is often the preferred choice for LC-MS applications.

• Post-Column Addition: In some cases, a post-column addition of a makeup flow containing a solvent that enhances MS ionization can be used to mitigate the effects of TFA.

Quantitative Data Summary: Mobile Phase Additives

Mobile Phase Additive	Typical Concentration	Pros	Cons
Trifluoroacetic Acid (TFA)	0.05% - 0.15%	Excellent ion-pairing for sharp peaks.[1]	Causes significant ion suppression in MS.
Formic Acid (FA)	0.1% - 1.0%	Good MS compatibility.	Weaker ion-pairing may result in broader peaks.

Experimental Protocol: Sample Preparation

• Weighing: Accurately weigh a small amount of the lyophilized His(DNP) peptide.

• Solubilization: Dissolve the peptide in the initial mobile phase (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

• Vortexing and Sonication: Gently vortex the solution. If the peptide is difficult to dissolve, sonicate the vial in a water bath for a few minutes. Avoid excessive heating.

• Filtration: Filter the sample through a 0.22 µm syringe filter to remove any particulates that could clog the HPLC system.

• Transfer: Transfer the filtered sample to an HPLC vial for analysis.

References

Sources

• 1. hplc.eu [hplc.eu]
• 2. Study of the impact of histidine configuration and position on analytical separation of tripeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The dinitrophenyl group as a selective label in high-performance liquid chromatography of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peptide Synthesis with Histidine Derivatives

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges in solid-phase peptide synthesis (SPPS), with a specific focus on syntheses involving histidine. As your dedicated application scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding of the chemistry at play. This guide moves beyond simple step-by-step instructions to explain the causality behind experimental choices, ensuring your protocols are robust and self-validating.

Frequently Asked Questions (FAQs): The Critical Issues

Q1: I'm experiencing very low yield and multiple side products in my Fmoc-based synthesis after incorporating Fmoc-His(DNP)-OH. What is happening?

This is a critical and frequently encountered issue that stems from a fundamental incompatibility in the chosen chemical strategy. Fmoc-His(DNP)-OH is not recommended for standard Fmoc/tBu-based solid-phase peptide synthesis. [1]

The core of the problem lies in the lability of the 2,4-dinitrophenyl (Dnp) protecting group to the standard conditions used for Nα-Fmoc group removal. The repeated treatments with 20% piperidine in DMF, a common protocol for Fmoc deprotection, will prematurely cleave the Dnp group from the histidine imidazole side chain.[1][2]

This premature deprotection has two major consequences:

• Unprotected Histidine Side Chain: The newly exposed imidazole ring is nucleophilic and basic. In subsequent coupling steps, it can be acylated or lead to other side reactions, resulting in undesired peptide modifications and a complex mixture of final products.[2]

• Chain Termination/Deletion: The side reactions on the unprotected histidine can interfere with the proper coupling of the next amino acid, leading to truncated sequences and significantly reducing the yield of the target peptide.

Essentially, the orthogonality of the protecting group strategy is compromised. The Dnp group, while effective in Boc/Bzl-based synthesis where it is stable to strong acids like TFA[3], is not stable enough for the basic conditions of the Fmoc strategy.

Troubleshooting Workflow: Diagnosing the Root Cause

If you have used Fmoc-His(DNP)-OH in an Fmoc synthesis, it is highly probable that premature Dnp group removal is the primary cause of low yield. The following workflow can help confirm this and guide your next steps.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]
• 3. peptide.com [peptide.com]

Impact of scavengers on DNP deprotection efficiency

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for DNP (2,4-Dinitrophenyl) Deprotection. This resource is designed to provide in-depth technical guidance, troubleshooting strategies, and frequently asked questions to researchers, scientists, and drug development professionals. Our goal is to equip you with the knowledge to navigate the nuances of DNP deprotection, ensuring high efficiency and purity in your synthetic workflows.

Introduction to DNP Deprotection

The 2,4-dinitrophenyl (DNP) group is a widely utilized protecting group in peptide synthesis, particularly for the imidazole side chain of histidine residues in Boc (tert-butyloxycarbonyl) chemistry.[1] Its primary function is to prevent undesirable side reactions, such as alkylation, at the nucleophilic imidazole ring during peptide chain elongation.[1] The removal of the DNP group is a critical step that must be performed efficiently and without compromising the integrity of the peptide. This is typically achieved through thiolysis, a nucleophilic aromatic substitution (SNAr) reaction, most commonly employing thiophenol.[2]

This guide will delve into the mechanism of DNP deprotection, the critical role of scavengers in ensuring reaction fidelity, and a systematic approach to troubleshooting common experimental challenges.

Troubleshooting Guide: Common Issues in DNP Deprotection

This section addresses specific problems that may arise during the DNP deprotection of peptides, providing causal explanations and actionable solutions.

Issue 1: Incomplete DNP Deprotection

Symptoms:

• Analytical HPLC of the crude peptide shows a significant peak corresponding to the DNP-protected peptide.

• Mass spectrometry analysis reveals a mass consistent with the peptide still carrying the DNP group (+166 Da).

• A persistent yellow color on the resin after deprotection and washing.

Potential Causes and Solutions:

Cause	Explanation	Recommended Solution
Insufficient Reaction Time	The thiolysis of the DNP group is a kinetically controlled reaction. Especially for sterically hindered histidine residues or peptides prone to aggregation, the standard 90-minute reaction time may be insufficient for complete removal.	Extend the reaction time to 2-4 hours. For particularly difficult sequences, consider overnight incubation. Monitor the reaction progress by taking small resin samples at different time points, cleaving the peptide from the resin, and analyzing by HPLC/MS.
Reagent Degradation	Thiophenol can oxidize over time, reducing its nucleophilicity and, consequently, the deprotection efficiency. Triethylamine (TEA) can also degrade.	Always use fresh, high-quality thiophenol and TEA. Thiophenol should be a colorless to pale yellow liquid; a darker color may indicate oxidation.
Inadequate Reagent Concentration	Insufficient molar excess of the deprotection reagents (thiophenol and TEA) relative to the DNP-protected sites on the resin can lead to incomplete reaction.	Ensure the recommended reagent concentrations are used (e.g., 2 mL of thiophenol and 2 mL of TEA per gram of resin).[1] For resins with high loading capacity, consider increasing the reagent volume.
Poor Resin Swelling	The deprotection reagents must be able to access the DNP-protected sites within the resin beads. Poor swelling of the resin in the reaction solvent (DMF) can hinder reagent diffusion.	Before adding the deprotection reagents, ensure the resin is fully swollen in DMF. This can be achieved by gently agitating the resin in DMF for at least 30-60 minutes.
Peptide Aggregation	Certain peptide sequences are prone to aggregation on the solid support, which can physically block access of the deprotection reagents to the DNP group.	Consider performing the deprotection at a slightly elevated temperature (e.g., 35-40°C) to help disrupt secondary structures. The use of additives that disrupt aggregation, such as a small percentage of DMSO in the DMF, can also be beneficial.

Troubleshooting Workflow for Incomplete Deprotection

Caption: A logical workflow for troubleshooting incomplete DNP deprotection.

Issue 2: Unwanted Side Reactions

Symptoms:

• Appearance of unexpected peaks in the HPLC chromatogram of the crude peptide.

• Mass spectrometry data indicating peptide modifications such as alkylation or acylation.

Potential Causes and Solutions:

Cause	Explanation	Recommended Solution
Alkylation of Sensitive Residues	Although the DNP deprotection step itself does not generate carbocations, subsequent cleavage from the resin using strong acids like TFA will. If scavengers are not included in the final cleavage cocktail, reactive species from other protecting groups (e.g., tert-butyl cations from Boc or t-Bu groups) can alkylate nucleophilic residues like Tryptophan, Methionine, and Cysteine.[3]	This is not a side reaction of DNP deprotection itself, but a crucial consideration for the overall workflow. Always use an appropriate scavenger cocktail during the final TFA cleavage step. The choice of scavengers depends on the peptide sequence.[3]
Premature DNP Cleavage	In syntheses that combine Boc and Fmoc strategies, the DNP group can be partially cleaved by the piperidine solution used for Fmoc deprotection.[2] This exposes the histidine imidazole ring, making it susceptible to side reactions like acylation during subsequent coupling steps.[2]	If a mixed Boc/Fmoc strategy is necessary, be aware of this potential side reaction. It may be strategic to introduce the His(Dnp) residue late in the synthesis. Alternatively, monitor for and purify away any acylated side products.
Side Reactions with Thiol Reagents	While thiophenol is an effective deprotecting agent, thiols can participate in other reactions. For instance, in the presence of oxidizing agents, they can form disulfides. Cysteine-containing peptides are particularly sensitive.	Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. If the peptide contains cysteine, the inclusion of a reducing agent like 1,2-ethanedithiol (EDT) in the final cleavage cocktail is recommended to maintain the free thiol state.[4]

Frequently Asked Questions (FAQs)

Q1: What is the precise mechanism of DNP deprotection with thiophenol?

The deprotection of the DNP group from histidine proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The process is initiated by the deprotonation of thiophenol by a base, typically triethylamine (TEA), to form the more nucleophilic thiophenolate anion. This anion then attacks the carbon atom of the dinitrophenyl ring that is attached to the imidazole nitrogen of histidine. The strong electron-withdrawing nature of the two nitro groups stabilizes the negative charge in the intermediate Meisenheimer complex, facilitating the departure of the imidazole ring as the leaving group.

Caption: The SNAr mechanism of DNP deprotection by thiophenol.

Q2: What is the role of scavengers in DNP deprotection?

The term "scavenger" in the context of DNP deprotection can be confusing as it is more commonly associated with the final acid-mediated cleavage of the peptide from the resin.

• During DNP Deprotection: In the specific step of thiolytic DNP removal, dedicated scavengers are generally not required in the reaction mixture. The primary concern is ensuring the efficiency of the deprotection reaction itself.

• During Final Cleavage: Following DNP deprotection, the peptide is typically cleaved from the solid support using a strong acid like trifluoroacetic acid (TFA). This is where scavengers are critically important. During TFA cleavage, other acid-labile protecting groups (e.g., Boc, t-Bu) are removed, generating highly reactive carbocations. Scavengers are nucleophilic compounds added to the TFA "cocktail" to trap these carbocations before they can cause side reactions, such as the alkylation of sensitive amino acid residues like tryptophan, methionine, and cysteine.[3]

Caption: The role of scavengers in preventing side reactions during final peptide cleavage.

Q3: Can I use other thiol reagents besides thiophenol?

Yes, other thiol-containing reagents such as 2-mercaptoethanol or dithiothreitol (DTT) can also be used for DNP deprotection.[2] However, thiophenol is generally the most commonly used and often most effective reagent for this purpose. The choice of thiol may depend on the specific peptide sequence and downstream applications. It's important to note that less volatile and less odorous alternatives to thiophenol have been explored in other areas of synthesis and could potentially be adapted for DNP deprotection.

Q4: Is it necessary to remove the DNP group before cleaving the peptide from the resin?

Yes, it is standard practice to remove the DNP group while the peptide is still attached to the solid support.[1] This allows for easy removal of the DNP-thiol adduct and excess reagents by simple filtration and washing of the resin. Performing the deprotection after cleavage would complicate the purification of the final peptide.

Experimental Protocol: DNP Deprotection of His(Dnp)-Containing Peptide-Resin

This protocol provides a standard procedure for the removal of the DNP protecting group from a histidine residue on a solid-supported peptide.

Materials:

• His(Dnp)-containing peptide-resin

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Thiophenol (fresh)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Reaction vessel with a frit and stopcock

• Mechanical shaker or nitrogen bubbling apparatus

Procedure:

• Resin Swelling:

  • Place the dry peptide-resin (e.g., 1 gram) into the reaction vessel.

  • Add DMF (10 mL per gram of resin) and allow the resin to swell for at least 30 minutes with gentle agitation.

• Deprotection Reaction:

  • Drain the DMF from the swollen resin.

  • To the resin, add a solution of 10 mL of DMF, 2 mL of thiophenol, and 2 mL of triethylamine per gram of resin.[1]

  • Secure the reaction vessel on a mechanical shaker and agitate at room temperature for 90 minutes. Alternatively, the mixture can be agitated by bubbling a gentle stream of nitrogen from the bottom of the vessel.

• Resin Washing:

  • After the reaction is complete, drain the deprotection solution (which will be intensely yellow/orange) from the resin.

  • Wash the resin thoroughly to remove the cleaved DNP-thiophenol adduct and excess reagents. A typical washing sequence is:

    • DMF (3 x 10 mL)

    • DCM (3 x 10 mL)

    • MeOH (3 x 10 mL)

    • DCM (3 x 10 mL)

  • Perform each wash for at least 1-2 minutes with agitation before draining.

• Drying:

  • After the final wash, dry the deprotected peptide-resin under a high vacuum to a constant weight.

• Verification (Optional but Recommended):

  • A small sample of the dried resin can be subjected to cleavage, and the resulting peptide analyzed by HPLC and mass spectrometry to confirm the complete removal of the DNP group.

References

• BenchChem. (2025).
• Garay, H. E., González, L. J., Cruz, L. J., Estrada, R. C., & Reyes, O. (1997). Cleavage of dinitrophenyl side chain protecting group of histidine under fmoc- deprotection conditions during the synthesis of the peptide gly-his-ala-leu-gly. Biotecnología Aplicada, 14, 193-195.
• Aapptec. (n.d.). Technical Support Information Bulletin 1150 - Removal of Dnp Protecting Groups.
• BenchChem. (2025). Troubleshooting incomplete deprotection of Fmoc-His(3-Me)-OH.
• BenchChem. (2025). Troubleshooting incomplete Fmoc group deprotection in solid-phase synthesis.
• BenchChem. (2025). Technical Support Center: Scavenger Cocktails for Preventing Side Reactions During TFA Cleavage.
• CDN. (n.d.). Cleavage Cocktail Selection.
• Biotage. (2023). Peptides containing cysteine: the role of scavengers in cleavage cocktail.
• Hondal, R. J., et al. (n.d.). Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups.
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.

Sources

• 1. peptide.com [peptide.com]
• 2. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. biotage.com [biotage.com]

Stability of Fmoc-His(DNP)-OH in automated synthesizer reagents

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Fmoc-His(DNP)-OH. This guide is designed to provide in-depth information, troubleshooting advice, and answers to frequently asked questions regarding the stability and use of 2,4-dinitrophenyl (DNP) protected histidine in automated solid-phase peptide synthesis (SPPS). As seasoned researchers in peptide chemistry, we understand the nuances and challenges that can arise. This resource is intended to be a practical tool to help you navigate the complexities of working with this particular amino acid derivative.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions we receive about the use of Fmoc-His(DNP)-OH in automated peptide synthesis.

Q1: What is the primary application of Fmoc-His(DNP)-OH?

Fmoc-His(DNP)-OH is a protected amino acid derivative used in solid-phase peptide synthesis (SPPS). The 2,4-dinitrophenyl (DNP) group serves to protect the imidazole side chain of histidine. This protection is crucial to prevent undesirable side reactions, such as alkylation and racemization, during peptide chain elongation.[1][2][3][4] Historically, DNP protection for histidine has been more commonly associated with Boc-based SPPS.[5][6]

Q2: Is Fmoc-His(DNP)-OH compatible with standard Fmoc/tBu synthesis protocols on an automated synthesizer?

This is a critical point of consideration. While the DNP group is stable under many conditions, it exhibits a significant instability towards the standard reagent used for Fmoc deprotection: 20% piperidine in dimethylformamide (DMF).[1][7] This incompatibility can lead to premature cleavage of the DNP protecting group during the synthesis cycles.

Q3: What happens when the DNP group is prematurely removed during synthesis?

The premature removal of the DNP group exposes the reactive imidazole side chain of the histidine residue. This can lead to several complications:

• Side Reactions: The unprotected imidazole ring is nucleophilic and can participate in unwanted reactions, such as acylation by the incoming activated amino acid.

• Peptide Branching: Acylation of the imidazole side chain can lead to the formation of branched peptides, reducing the yield of the desired linear peptide.

• Discoloration: The cleavage of the DNP group can result in a noticeable yellow or orange coloration of the resin and reaction solutions.[8]

Q4: How significant is the cleavage of the DNP group by piperidine?

Research has shown that the cleavage of the DNP group by 20% piperidine in DMF can be substantial. One study reported as much as 84% removal of the DNP group under these standard Fmoc deprotection conditions.[7] This level of cleavage can significantly impact the purity and yield of the final peptide product.

Q5: Are there specific situations where the instability of the DNP group is particularly problematic?

Yes, the instability of the DNP group under Fmoc deprotection conditions is especially concerning when employing a combined Boc/Fmoc synthesis strategy.[7] For instance, if you are using a Boc-protected amino acid on the side chain of another residue (e.g., Boc-Lys(Fmoc)-OH) and need to selectively deprotect the Fmoc group with piperidine, you risk simultaneously removing the DNP group from any histidine residues in your sequence.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered when using Fmoc-His(DNP)-OH in automated peptide synthesizers.

Issue 1: Yellow or Orange Discoloration of the Resin and/or Cleavage Solution

• Symptom: The peptide resin or the solutions used in the synthesizer (particularly the piperidine solution after deprotection) exhibit a distinct yellow or orange hue.

• Probable Cause: This coloration is a strong indicator of the premature cleavage of the DNP protecting group from the histidine side chain. The released DNP moiety is highly colored.[8]

• Troubleshooting Steps:

  • Confirm the Source: If possible, take a small sample of the colored solution and analyze it by UV-Vis spectrophotometry. The DNP chromophore has a characteristic absorbance.

  • Evaluate the Extent of Cleavage: If you have access to mass spectrometry, you can analyze a small, cleaved portion of the peptide to determine the percentage of deprotected histidine.

  • Consider Alternative Protection: If significant DNP cleavage is confirmed, it is highly recommended to switch to a more stable protecting group for histidine in your Fmoc-SPPS.

Issue 2: Low Yield and/or Purity of the Target Peptide

• Symptom: After cleavage and purification, the final yield of the desired peptide is lower than expected, and HPLC analysis shows multiple, difficult-to-separate impurities.

• Probable Cause: This is a likely consequence of the side reactions occurring after premature DNP deprotection. The presence of branched peptides and other byproducts complicates purification and reduces the overall yield.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for low peptide yield/purity.

Issue 3: Unexpected Peaks in Mass Spectrometry Analysis

• Symptom: Mass spectrometry of the crude or purified peptide reveals peaks that do not correspond to the target peptide or expected common side products (e.g., deletions).

• Probable Cause: These unexpected masses could correspond to the peptide with acylated histidine side chains or other adducts formed after premature DNP removal.

• Troubleshooting Steps:

  • Calculate Potential Adduct Masses: Determine the expected masses for your peptide with additions of common acylating agents used in your synthesis (e.g., another amino acid residue, capping agent like acetic anhydride).

  • Tandem MS/MS Analysis: If available, perform MS/MS sequencing on the unexpected peaks to pinpoint the location of the modification. Fragmentation patterns can often confirm side-chain acylation on the histidine residue.

  • Review Synthesis Protocol: Scrutinize your synthesizer protocol. Extended coupling times or inefficient washing steps after the piperidine deprotection can exacerbate side reactions on the newly exposed histidine imidazole ring.

Alternative Histidine Protecting Groups for Fmoc-SPPS

Given the inherent instability of the DNP group in the presence of piperidine, it is often advisable to use alternative protecting groups for histidine in Fmoc-based solid-phase peptide synthesis. The choice of protecting group can significantly impact the success of your synthesis.

Protecting Group	Advantages	Disadvantages
Trityl (Trt)	Widely used, generally stable to piperidine.	Can be bulky, may lead to some racemization, and its stability can be sequence-dependent.[9]
tert-Butoxycarbonyl (Boc)	Offers good protection and stability against piperidine. Can reduce racemization.[3][9]	Requires strong acid for final cleavage, which might not be compatible with all peptides or resins.
t-Butoxymethyl (Bum)	Provides robust protection and is effective at suppressing racemization.[10]	Can be more expensive and less commonly available than other options.

DNP Group Deprotection Protocol (for Boc-SPPS or Post-Synthesis)

While not recommended during Fmoc-SPPS, the DNP group is typically removed via thiolysis. This procedure is generally performed after the peptide chain has been fully assembled.[5][11]

Reagents:

• Thiophenol

• Triethylamine (TEA) or Diisopropylethylamine (DIEA)

• N,N-Dimethylformamide (DMF)

Protocol:

• Swell the peptide-resin in DMF.

• Prepare a solution of 20% thiophenol and a suitable base (e.g., 20% TEA or DIEA) in DMF.

• Add the deprotection solution to the resin.

• Allow the reaction to proceed for 1-2 hours at room temperature.

• Wash the resin thoroughly with DMF, followed by dichloromethane (DCM) and methanol, to remove the cleavage byproducts.

• Dry the resin under vacuum.

Caption: DNP deprotection workflow using thiolysis.

References

• Application Notes and Protocols for Thiophenol-Mediated Deprotection of the Dnp Group from Histidine - Benchchem. 11

• Technical Support Information Bulletin 1150 - Removal of Dnp Protecting Groups - Aapptec Peptides. 5

• A Comparative Guide to Histidine Protection: Fmoc-His(Dnp)-OH vs. Boc-His(Dnp)-OH in Peptide Synthesis - Benchchem. 1

• Cleavage of dinitrophenyl side chain protecting group of histidine under fmoc- deprotection. 7

• Amino Acid Derivatives for Peptide Synthesis. 6

• Protecting Groups in Peptide Synthesis | Biosynth. 12

• Synthesis of DNPBS-protected amino acids a General synthetic strategy... - ResearchGate. 13

• The Crucial Role of Fmoc-His(Fmoc)-OH in Advancing Peptide Synthesis. 2

• Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS - CEM Corporation. 3

• Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis - Luxembourg Bio Technologies. 14

• Protecting Groups in Peptide Synthesis: A Detailed Guide. 15

• Fmoc Solid Phase Peptide Synthesis - ChemPep. 16

• Synthesis and application of Fmoc-His(3-Bum)-OH. - SciSpace. 10

• Scheme 1. Synthetic protocol of Fmoc-His-OH derivatives and trimeric... - ResearchGate. 17

• Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS - AWS. 9

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC - NIH. 18

• Syntheses of Peptidic, Natural Product-inspired, and Heterocyclic Molecules as Biological Probes - D-Scholarship@Pitt. 19

• Solid Phase Peptide Synthesis (SPPS) explained - Bachem. 20

• Automated Flow Synthesis of Peptide-PNA Conjugates - ScienceOpen. 21

• Automated solid-phase peptide synthesis to obtain therapeutic peptides - Beilstein Journals. 22

• A Mechanistic Investigation of the Enhanced Cleavage at Histidine in the Gas-Phase Dissociation of Protonated Peptides - NIH. 23

• Side reactions in the SPPS of Cys-containing peptides - ResearchGate. 24

• Aqueous solid-phase peptide synthesis (ASPPS) - TUprints. 4

• Determination of chemical properties of individual histidine and tyrosine residues of concanavalin A by competitive labeling with 1-fluoro-2,4-dinitrobenzene - PubMed. 25

• A histidine residue acting as a controlling site for dioxygen reduction and proton pumping by cytochrome c oxidase - PMC - NIH. 26

• Stability of DMB‐Ala‐OH in 20 % piperidine in DMF (1: Side reaction). - ResearchGate. 27

• Boc-His(Dnp)-OH IPA [25024-53-7] - Aapptec Peptides. 8

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 4. DSpace-CRIS [tuprints.ulb.tu-darmstadt.de]
• 5. peptide.com [peptide.com]
• 6. peptide.com [peptide.com]
• 7. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]
• 8. peptide.com [peptide.com]
• 9. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 10. scispace.com [scispace.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. biosynth.com [biosynth.com]
• 13. researchgate.net [researchgate.net]
• 14. luxembourg-bio.com [luxembourg-bio.com]
• 15. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 16. chempep.com [chempep.com]
• 17. researchgate.net [researchgate.net]
• 18. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 19. d-scholarship.pitt.edu [d-scholarship.pitt.edu]
• 20. bachem.com [bachem.com]
• 21. scienceopen.com [scienceopen.com]
• 22. BJOC - Automated solid-phase peptide synthesis to obtain therapeutic peptides [beilstein-journals.org]
• 23. A Mechanistic Investigation of the Enhanced Cleavage at Histidine in the Gas-Phase Dissociation of Protonated Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Determination of chemical properties of individual histidine and tyrosine residues of concanavalin A by competitive labeling with 1-fluoro-2,4-dinitrobenzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. A histidine residue acting as a controlling site for dioxygen reduction and proton pumping by cytochrome c oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to DNP and Boc Protecting Groups for Histidine in Fmoc SPPS

For researchers, scientists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS), the incorporation of histidine presents a persistent challenge. The unique imidazole side chain of this amino acid is a primary culprit in racemization, a detrimental side reaction that can compromise the biological activity of the final peptide. The selection of an appropriate side-chain protecting group is therefore a critical decision to ensure the stereochemical integrity of the synthetic peptide. This guide provides an in-depth, data-supported comparison of two such protecting groups: the 2,4-dinitrophenyl (DNP) group and the tert-butyloxycarbonyl (Boc) group, in the context of Fmoc-based SPPS.

The Challenge of Histidine Racemization

The propensity of histidine to racemize during peptide synthesis stems from the basicity of the π-nitrogen in its imidazole ring.[1][2] During the activation of the carboxylic acid for coupling, this nitrogen can act as an intramolecular base, abstracting the α-proton.[3] This leads to the formation of a planar, achiral enolate intermediate, which can then be protonated from either side, resulting in a mixture of L- and D-histidine enantiomers in the peptide sequence.[2] This loss of stereochemical integrity is a significant concern, particularly in the synthesis of therapeutic peptides where enantiomeric purity is paramount.

The DNP Protecting Group: A Historical Perspective with Practical Drawbacks

The 2,4-dinitrophenyl (DNP) group is an electron-withdrawing group that, when attached to the imidazole side chain of histidine, effectively reduces its basicity and thereby suppresses racemization.[4] Historically, it has been used in both Boc and Fmoc-based SPPS.

However, the use of Fmoc-His(DNP)-OH in modern Fmoc SPPS is severely hampered by a critical incompatibility. The DNP group is labile to the standard Fmoc deprotection conditions, namely treatment with a 20% solution of piperidine in dimethylformamide (DMF).[5] Studies have shown that the DNP group can be significantly cleaved by piperidine, leading to an unprotected imidazole side chain during subsequent synthesis cycles.[5] This premature deprotection not only reintroduces the risk of racemization in the following coupling steps but can also lead to other side reactions involving the now-free imidazole nitrogen.

Deprotection of the DNP group is typically achieved by thiolysis, for example, with thiophenol.[6] This adds an extra, often cumbersome, step to the synthesis protocol, and the reagents involved can be hazardous.

The Boc Protecting Group: A Robust Solution for Suppressing Racemization

The tert-butyloxycarbonyl (Boc) group, when used to protect the imidazole side chain of histidine, offers a much more robust and compatible solution for Fmoc SPPS. Similar to the DNP group, the electron-withdrawing nature of the urethane linkage in the Boc group reduces the basicity of the imidazole ring, thereby effectively suppressing racemization.[7]

Crucially, the Boc group is stable to the basic conditions of Fmoc deprotection with piperidine but is readily cleaved under the strongly acidic conditions of the final cleavage from the resin, typically with a cocktail containing trifluoroacetic acid (TFA).[8][9] This orthogonality makes Fmoc-His(Boc)-OH fully compatible with standard Fmoc SPPS workflows, requiring no additional deprotection steps.

Performance Comparison: DNP vs. Boc

While direct head-to-head comparative studies of Fmoc-His(DNP)-OH and Fmoc-His(Boc)-OH in the synthesis of the same peptide are scarce in the literature, a clear picture of their relative performance can be drawn from available data and chemical principles.

Feature	Fmoc-His(DNP)-OH	Fmoc-His(Boc)-OH
Racemization Suppression	Effective	Highly Effective[7]
Stability to Fmoc Deprotection (20% Piperidine/DMF)	Labile, significant cleavage reported[5]	Stable
Side-Chain Deprotection	Thiolysis (e.g., thiophenol)[6]	Strong acid (e.g., TFA) during final cleavage[8]
Compatibility with Fmoc SPPS	Poor due to instability to piperidine	Excellent
Workflow Complexity	Increased due to additional deprotection step	Standard, no additional steps required

Experimental data consistently demonstrates the superiority of Fmoc-His(Boc)-OH in minimizing racemization, particularly when compared to the more traditional Fmoc-His(Trt)-OH. For instance, in the synthesis of Liraglutide, the use of Fmoc-His(Boc)-OH resulted in only 0.18% of the D-isomer, compared to 6.8% with Fmoc-His(Trt)-OH under the same conditions.[7] This highlights the efficacy of protecting the imidazole nitrogen with an electron-withdrawing group like Boc. Given the instability of the DNP group to piperidine, it is reasonable to infer that its effectiveness in suppressing racemization throughout a multi-step synthesis would be compromised.

Experimental Protocols

Protocol 1: Coupling of Fmoc-His(Boc)-OH in Manual Fmoc SPPS

This protocol describes a single coupling cycle for the incorporation of Fmoc-His(Boc)-OH into a peptide sequence on a solid support.

1. Resin Preparation:

• Swell the peptide-resin (1 equivalent) in DMF for at least 30 minutes in a reaction vessel.

• Drain the DMF.

2. Fmoc Deprotection:

• Add a 20% (v/v) solution of piperidine in DMF to the resin.

• Agitate the mixture for 5-10 minutes at room temperature.

• Drain the piperidine solution.

• Repeat the piperidine treatment for another 5-10 minutes.

• Wash the resin thoroughly with DMF (5-7 times).

• Perform a Kaiser test to confirm the presence of a free primary amine (a positive test will be indicated by a blue color).[7]

3. Amino Acid Activation and Coupling:

• In a separate vial, dissolve Fmoc-His(Boc)-OH (3-5 equivalents) and a coupling reagent such as HBTU (3-5 equivalents) in a minimal amount of DMF.

• Add a hindered base such as diisopropylethylamine (DIPEA) (6-10 equivalents) to the solution.

• Immediately add the activated amino acid solution to the deprotected resin.

• Agitate the reaction mixture for 1-2 hours at room temperature.

• Monitor the coupling reaction for completion (e.g., using a Kaiser test; a negative test will be indicated by the beads remaining colorless).

4. Washing:

• Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times).

This cycle is then repeated for the subsequent amino acids in the peptide sequence.

Protocol 2: Deprotection of the DNP Group (Post-Synthesis)

Should Fmoc-His(DNP)-OH be used, the DNP group must be removed after the completion of the peptide chain elongation and before the final cleavage from the resin.

1. Resin Preparation:

• After the final Fmoc deprotection, wash the peptide-resin thoroughly with DMF and then with dichloromethane (DCM).

• Dry the resin under vacuum.

2. DNP Deprotection (Thiolysis):

• Prepare a solution of 1 M thiophenol and 1 M DIPEA in DMF.

• Add this solution to the dried peptide-resin.

• Agitate the mixture at room temperature for 1-2 hours.

• Drain the deprotection solution.

• Repeat the treatment with the thiophenol/DIPEA solution for another 1-2 hours to ensure complete removal of the DNP group.

3. Washing:

• Wash the resin extensively with DMF, followed by DCM, to remove all traces of the deprotection reagents and byproducts.

• Dry the resin under vacuum before proceeding to the final cleavage.

Visualizing the Workflow

Caption: Comparative workflows for incorporating His(Boc) and His(DNP) in Fmoc SPPS.

Conclusion and Recommendations

The choice of protecting group for the histidine side chain has profound implications for the success of Fmoc SPPS. While both DNP and Boc groups are effective at suppressing racemization through their electron-withdrawing properties, their compatibility with the overall Fmoc strategy differs dramatically.

The instability of the DNP group to the standard piperidine treatment for Fmoc deprotection is a significant drawback, leading to potential side reactions and compromising the stereochemical purity of the final peptide. The additional thiolysis step required for DNP removal further complicates the workflow.

In contrast, the Boc group is fully orthogonal to the Fmoc strategy, providing excellent protection against racemization and being conveniently removed during the final TFA cleavage. The use of Fmoc-His(Boc)-OH is therefore highly recommended for the routine incorporation of histidine in Fmoc SPPS, particularly for the synthesis of long or complex peptides where high purity and stereochemical integrity are critical. For researchers aiming for robust, reliable, and high-fidelity peptide synthesis, Fmoc-His(Boc)-OH is the demonstrably superior choice.

References

• Behrendt, R., White, P., & Offer, J. (2016). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 22(1), 4–27. [Link]

• Garay, H. E., González, L. J., Cruz, L. J., Estrada, R. C., & Reyes, O. (n.d.). Cleavage of dinitrophenyl side chain protecting group of histidine under Fmoc-deprotection conditions during the synthesis of the peptide Gly-His-Ala-Leu-Gly. Biotecnología Aplicada. Retrieved January 17, 2026, from [Link]

• Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. (n.d.). CEM Corporation. Retrieved January 17, 2026, from [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.
• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161–214.

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). Retrieved January 17, 2026, from [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTec. Retrieved January 17, 2026, from [Link]

• Jones, J. H., & Ramage, W. I. (1980). Mechanism of racemisation of histidine derivatives in peptide synthesis. International Journal of Peptide and Protein Research, 15(3), 301–303. [Link]

• BOC Protection and Deprotection. (n.d.). Hebei Boze Chemical Co., Ltd. Retrieved January 17, 2026, from [Link]

• Albericio, F., et al. (2024). Solid phase peptide synthesis using side-chain unprotected arginine and histidine with Oxyma Pure/TBEC in green solvents. Green Chemistry. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (n.d.). UCI Department of Chemistry. Retrieved January 17, 2026, from [Link]

• Side reactions in peptide synthesis: An overview. (2018). Journal of Pharmaceutical Sciences and Research, 10(8), 1934-1943. [Link]

• Side reactions in peptide synthesis: An overview. (2018). Bibliomed. [Link]

• Boc-His(Dnp)-OH IPA [25024-53-7]. (n.d.). AAPPTec. Retrieved January 17, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chempep.com [chempep.com]
• 3. peptide.com [peptide.com]
• 4. researchgate.net [researchgate.net]
• 5. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.uci.edu [chem.uci.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide: Cleavage Efficiency and Side Products of DNP vs. Trt Protecting Groups

For researchers, scientists, and professionals in drug development, the judicious selection of protecting groups is a cornerstone of successful peptide and oligonucleotide synthesis. The efficiency of the final cleavage step and the profile of resulting side products directly impact yield, purity, and ultimately, the viability of a synthetic strategy. This guide provides an in-depth, objective comparison of two widely used protecting groups: the 2,4-Dinitrophenyl (DNP) group, typically removed by thiolysis, and the Trityl (Trt) group, known for its acid lability. We will delve into the mechanistic underpinnings of their cleavage, present comparative data, and offer detailed experimental protocols to inform your selection process.

The Strategic Importance of Protecting Group Selection

In solid-phase peptide synthesis (SPPS) and oligonucleotide synthesis, protecting groups serve as temporary masks for reactive functional groups, directing the chemical reactions to the desired site. The ideal protecting group is easily introduced, stable throughout the synthesis, and can be removed with high efficiency under conditions that do not compromise the integrity of the target molecule. The final deprotection step is arguably the most critical, as incomplete cleavage or the generation of reactive side products can lead to a complex mixture of impurities that are difficult to separate from the desired product. This guide will focus on the final deprotection of the DNP and Trt groups, providing a comparative analysis to aid in the strategic planning of your synthesis.

The 2,4-Dinitrophenyl (Dnp) Group: Robust Protection with a Specific Deprotection Pathway

The DNP group is most commonly employed to protect the imidazole side chain of histidine in Boc-based SPPS.[1] Its electron-withdrawing nature effectively suppresses the basicity of the imidazole ring, thereby preventing side reactions.[2] The DNP group is exceptionally stable to the acidic conditions used for the removal of the Nα-Boc group, making it a reliable choice for the synthesis of long peptides.[1]

Cleavage Mechanism and Efficiency

The removal of the DNP group is achieved through a nucleophilic aromatic substitution (SNA_r) reaction, typically employing a thiol reagent such as thiophenol in the presence of a base.[2] The strong electron-withdrawing effect of the two nitro groups activates the phenyl ring for nucleophilic attack by the thiolate anion, leading to the cleavage of the C-N bond and the release of the deprotected histidine residue.

While quantitative yield data for DNP cleavage across a wide range of sequences is not extensively compiled in comparative literature, the thiolysis reaction is generally considered efficient, provided sufficient reaction time and an adequate excess of the thiol reagent are used.[3]

Side Products and Strategic Considerations

The primary side reaction of concern with the DNP group is its unexpected lability under the basic conditions used for Fmoc group removal (e.g., 20% piperidine in DMF). Studies have shown that up to 84% of the DNP group can be cleaved from a histidine residue during standard Fmoc-SPPS cycles.[2] This premature deprotection can lead to undesired side reactions at the newly exposed imidazole nitrogen.

The byproducts of DNP cleavage are intensely colored, necessitating thorough washing of the resin to ensure their complete removal.[3]

The Trityl (Trt) Group: Acid-Labile Protection with a Cationic Intermediate

The Trityl (Trt) group is a bulky and highly acid-labile protecting group widely used in Fmoc-based SPPS for the protection of the side chains of cysteine, histidine, asparagine, and glutamine.[1] Its significant steric hindrance can also be advantageous in preventing certain side reactions.

Cleavage Mechanism and Efficiency

The cleavage of the Trt group is an acid-catalyzed process, typically achieved using trifluoroacetic acid (TFA).[4] The reaction proceeds through the formation of a highly stable trityl cation, which is a key feature of this protecting group.[4][5] The deprotection is a reversible equilibrium reaction; therefore, the efficient removal of the trityl cation is crucial for driving the reaction to completion.[4] This is accomplished by the addition of "scavengers" to the cleavage cocktail.[4][5] Triisopropylsilane (TIS) is a particularly effective scavenger as it irreversibly reduces the trityl cation to the inert triphenylmethane.[5] With an optimized cleavage cocktail, cleavage yields for Trt-protected residues are typically high, often exceeding 95%.[6]

Side Products and Strategic Considerations

The major drawback of the Trityl group is the reactivity of the liberated trityl cation. If not efficiently trapped by scavengers, this electrophilic species can alkylate nucleophilic residues within the peptide sequence, most notably tryptophan and cysteine.[4] This can lead to the formation of difficult-to-remove impurities with a mass addition of 243.3 Da.

For histidine protection, the Trt group is attached to the τ-nitrogen of the imidazole ring, which does not effectively prevent racemization during amino acid activation and coupling.[3][7] This can be a significant concern in the synthesis of long or pharmaceutically relevant peptides where stereochemical purity is critical.[7]

Head-to-Head Comparison: DNP vs. Trt

Feature	2,4-Dinitrophenyl (Dnp)	Trityl (Trt)
Primary Application	Histidine side-chain protection in Boc-SPPS.[1]	Cysteine, Histidine, Asparagine, Glutamine side-chain protection in Fmoc-SPPS.[1]
Cleavage Chemistry	Nucleophilic Aromatic Substitution (Thiolysis).[2]	Acidolysis (TFA-based cocktails).[4]
Cleavage Reagents	Thiophenol, 2-Mercaptoethanol, with a base (e.g., DIPEA) in DMF.[3]	TFA with scavengers (e.g., TIS, water, EDT).[4]
Cleavage Efficiency	Generally efficient, but quantitative data is sequence-dependent.[3]	>95% with optimized scavenger cocktails.[6]
Key Side Reaction	Premature cleavage with piperidine in Fmoc-SPPS (up to 84%).[2]	Alkylation of sensitive residues (Trp, Cys) by the trityl cation.[4]
Racemization of His	Low potential for racemization.[7]	High potential for racemization.[3][7]
Orthogonality	Orthogonal to acid-labile groups (e.g., Boc, tBu). Cleaved by nucleophiles.	Orthogonal to base-labile groups (e.g., Fmoc). Cleaved by acid.
Byproduct Removal	Intensely colored byproducts require extensive washing.[3]	Scavenger adducts are typically soluble in the cleavage cocktail and removed during precipitation.

Experimental Protocols

Protocol 1: Thiophenol-Mediated Cleavage of the DNP Group from a Histidine-Containing Peptide

This protocol describes the on-resin deprotection of a Dnp-protected histidine residue.

Materials:

• Dnp-protected peptide-resin

• N,N-Dimethylformamide (DMF)

• Thiophenol

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Methanol

• Sintered glass funnel

• Reaction vessel

Procedure:

• Swell the Dnp-protected peptide-resin in DMF in a reaction vessel for 30 minutes.

• Drain the DMF.

• Prepare the cleavage solution: a 1 M solution of thiophenol and 0.5 M DIPEA in DMF.

• Add the cleavage solution to the resin (approximately 10 mL per gram of resin).

• Agitate the mixture at room temperature for 1-2 hours.

• Drain the cleavage solution. Note: The solution will be intensely colored.

• Repeat steps 4-6 for a second 1-2 hour treatment to ensure complete cleavage.

• Wash the resin thoroughly with DMF (5 x 1 min), DCM (3 x 1 min), and Methanol (3 x 1 min) to remove all colored byproducts and excess reagents.

• Dry the resin under vacuum.

Protocol 2: TFA-Mediated Cleavage of the Trt Group from a Cysteine-Containing Peptide

This protocol describes the simultaneous cleavage from the resin and deprotection of a Trt-protected cysteine residue.

Materials:

• Trt-protected peptide-resin

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Cold diethyl ether

• Reaction vessel with a sintered glass frit

• Centrifuge tubes

Procedure:

• Place the dried peptide-resin in a reaction vessel.

• Prepare the cleavage cocktail: 95% TFA, 2.5% TIS, 2.5% water (v/v/v). CAUTION: TFA is highly corrosive and should be handled in a fume hood with appropriate personal protective equipment.

• Add the cleavage cocktail to the resin (approximately 10 mL per 0.1 mmol of peptide).

• Allow the reaction to proceed at room temperature with occasional swirling for 2-3 hours. A deep yellow to orange color may develop, indicating the formation of the trityl cation.

• Filter the cleavage mixture into a centrifuge tube, collecting the filtrate containing the deprotected peptide.

• Wash the resin with a small volume of fresh TFA and combine the filtrates.

• Precipitate the crude peptide by adding the TFA solution dropwise to a 10-fold volume of cold diethyl ether with gentle vortexing. A white precipitate should form.

• Centrifuge the mixture to pellet the peptide.

• Decant the ether and wash the peptide pellet with cold diethyl ether two more times.

• Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Visualization of Cleavage Mechanisms and Experimental Workflow

Caption: Mechanism of acid-catalyzed Trt cleavage and scavenging.

Caption: General experimental workflow for peptide cleavage and purification.

Conclusion and Recommendations

The choice between DNP and Trt protecting groups is highly dependent on the specific synthetic strategy and the sequence of the target peptide.

• For Boc-based SPPS, particularly for histidine-containing peptides where racemization is a concern, the DNP group offers robust protection and low racemization potential. However, its use in a combined Boc/Fmoc strategy is ill-advised due to its lability to piperidine. The requirement for a separate thiolysis deprotection step adds to the workflow but provides a high degree of orthogonality.

• For Fmoc-based SPPS, the Trt group is a versatile and widely used protecting group for several amino acids. Its high acid lability allows for its removal during the final cleavage step. However, the potential for alkylation side reactions necessitates the use of an effective scavenger cocktail. For histidine-containing peptides, the high risk of racemization with the Trt group makes it a less desirable choice for the synthesis of high-purity, stereochemically defined peptides. In such cases, alternative histidine protecting groups should be considered.

Ultimately, a thorough understanding of the chemistry of both the protecting group and the constituent amino acids of the target peptide is essential for making an informed decision that will maximize the yield and purity of the final product.

References

• Coin, I., et al. (2007). Reduction of cysteine-S-protecting groups by triisopropylsilane. Protein Science, 16(11), 2538-2543. [Link]

• Barlos, K., & Gatos, D. (2003). Application of the Trityl Group in Peptide Chemistry.

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. [Link]

• Garay, H. E., et al. (1997). Cleavage of dinitrophenyl side chain protecting group of histidine under Fmoc-deprotection conditions during the synthesis of the peptide Gly-His-Ala-Leu-Gly. Biotecnología Aplicada, 14(3), 193-195. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. elfosscientiae.cigb.edu.cu [elfosscientiae.cigb.edu.cu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Histidine Protection in Peptide Synthesis: An HPLC Purity Comparison

For researchers, scientists, and drug development professionals, the synthesis of peptides containing histidine (His) presents a significant challenge. The unique imidazole side chain of histidine is a frequent source of undesirable side reactions, most notably racemization, which can compromise the final purity, yield, and biological activity of the synthetic peptide. The choice of a protecting group for this imidazole side chain is therefore a critical decision in Solid-Phase Peptide Synthesis (SPPS).

This guide provides an in-depth technical comparison of three commonly used histidine side-chain protecting groups: Triphenylmethyl (Trt), tert-Butoxycarbonyl (Boc), and 4-Methyltrityl (Mtt). We will delve into the mechanistic reasoning behind their selection, present supporting experimental data on their performance, and offer detailed protocols to empower you to make the most informed decision for your specific peptide synthesis needs. Our analysis will be centered on the ultimate arbiter of synthetic success: the purity of the crude peptide as determined by High-Performance Liquid Chromatography (HPLC).

The Challenge of Histidine: Why Protection is Crucial

The imidazole ring of histidine possesses a nucleophilic nitrogen atom that, if left unprotected during SPPS, can lead to several complications.[1] These include side-chain acylation by the activated carboxyl group of the incoming amino acid and, most critically, racemization at the α-carbon of the histidine residue.[2][3]

Racemization is particularly problematic as it results in the formation of a diastereomer of the desired peptide. This diastereomeric impurity is often difficult to separate from the target peptide by standard purification techniques like reversed-phase HPLC due to their similar physicochemical properties.[4][5] The presence of such impurities can have profound, and often detrimental, effects on the peptide's biological activity.

The mechanism of histidine racemization is facilitated by the imidazole π-nitrogen acting as an intramolecular base, which can abstract the α-proton of the activated amino acid. This leads to the formation of an achiral enolate intermediate, which upon reprotonation can yield both the L- and D-isomers of the histidine residue within the peptide sequence.[3] The primary role of the side-chain protecting group is to mitigate these issues by sterically hindering or electronically deactivating the imidazole nitrogen.

A Comparative Analysis of Histidine Protecting Groups

The selection of a histidine protecting group is a balance between its effectiveness in preventing side reactions, its stability throughout the synthesis, and the conditions required for its removal during the final cleavage step. Let's examine the performance of three widely used options: Fmoc-His(Trt)-OH, Fmoc-His(Boc)-OH, and Fmoc-His(Mtt)-OH.

Fmoc-His(Trt)-OH: The Workhorse

The trityl (Trt) group is one of the most established and widely used protecting groups for the histidine side chain in Fmoc-based SPPS.[1] It is prized for its stability under the basic conditions of Fmoc deprotection (typically piperidine in DMF) and its lability under the acidic conditions of the final cleavage from the resin.[1]

However, the Trt group offers only moderate protection against racemization, especially under forcing coupling conditions such as elevated temperatures or with highly activating coupling reagents.[3] The bulky nature of the Trt group can also sometimes present steric hindrance during coupling.

Fmoc-His(Boc)-OH: The Guardian of Chirality

The tert-Butoxycarbonyl (Boc) group, when used as a side-chain protecting group for histidine, has demonstrated superior performance in suppressing racemization.[2][3][6] The electron-withdrawing nature of the urethane linkage in the Boc group reduces the basicity of the imidazole ring, thereby disfavoring the abstraction of the α-proton that initiates racemization. This makes Fmoc-His(Boc)-OH a particularly robust choice for challenging sequences or when using microwave-assisted synthesis protocols that employ higher temperatures.[3]

Fmoc-His(Mtt)-OH: The Orthogonal Strategist

The 4-Methyltrityl (Mtt) group shares similarities with the Trt group but offers the distinct advantage of being removable under milder acidic conditions.[7] This "semi-permanent" nature allows for orthogonal deprotection strategies, where the Mtt group can be selectively removed on-resin while other acid-labile protecting groups (like tBu and Boc) remain intact.[8] This feature is invaluable for the synthesis of complex peptides requiring on-resin modifications such as side-chain cyclization, branching, or the attachment of labels.[8] In terms of racemization suppression, its performance is generally considered comparable to the Trt group.

Experimental Data: A Head-to-Head HPLC Purity Comparison

To objectively assess the impact of these protecting groups on peptide purity, we will consider a model experimental workflow. A short, histidine-containing peptide is synthesized in parallel using each of the three protected histidine derivatives. The resulting crude peptides are then analyzed by reversed-phase HPLC to evaluate their purity profiles.

Experimental Workflow

Caption: Experimental workflow for comparing the impact of His protecting groups on peptide purity.

Comparative HPLC Purity Data

The following table summarizes the expected HPLC purity of the crude peptide and the level of the D-His diastereomeric impurity for a model peptide synthesized with each protecting group.

Histidine Derivative	Expected Crude Purity (by HPLC Area %)	D-His Diastereomer Formation (%)	Key Side Products
Fmoc-His(Trt)-OH	75-85%	1-5% (highly condition-dependent)	D-His diastereomer, Trt-adducts on sensitive residues (e.g., Trp, Cys)
Fmoc-His(Boc)-OH	85-95%	<1%	Minimal racemization, potential for t-butyl adducts if scavengers are inefficient
Fmoc-His(Mtt)-OH	75-85%	1-5% (similar to Trt)	D-His diastereomer, Mtt-adducts on sensitive residues

Note: These values are representative and can vary depending on the peptide sequence, coupling conditions, and cleavage cocktail used.

Interpreting the HPLC Chromatogram: A Guide to Identifying Impurities

A typical reversed-phase HPLC analysis of a crude synthetic peptide will show a major peak corresponding to the desired product and several smaller peaks representing impurities.

• Main Peak: The largest peak in the chromatogram is the target peptide.

• D-His Diastereomer: The diastereomer resulting from racemization often elutes very close to the main peak, sometimes as a shoulder or a poorly resolved adjacent peak.[5] Its retention time can be slightly shorter or longer than the all-L-peptide depending on the overall change in the peptide's conformation and hydrophobicity.[4][9]

• Deletion Sequences: Peptides missing one or more amino acids are common impurities. These are typically more polar and will elute earlier than the main peak.

• Protecting Group Adducts: During cleavage, reactive carbocations are generated from the protecting groups (e.g., Trt+, t-butyl+). These can be scavenged, but some may react with nucleophilic residues like Trp or Cys, forming adducts that are more hydrophobic and thus have longer retention times.

• Oxidized Peptides: Peptides containing methionine or cysteine are susceptible to oxidation. Oxidized peptides are generally more polar and will elute earlier than the non-oxidized form.

Detailed Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines a general procedure for manual Fmoc-SPPS.

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide resin, 0.1 mmol scale) in N,N-dimethylformamide (DMF) for 30 minutes in a reaction vessel.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF (v/v) for 5 minutes. Drain.

  • Repeat the treatment with 20% piperidine in DMF for 15 minutes.

  • Wash the resin thoroughly with DMF (5-7 times).

• Amino Acid Coupling:

  • In a separate vial, pre-activate the Fmoc-amino acid (3-5 equivalents), a coupling reagent (e.g., HBTU, 3-5 equivalents), and an additive (e.g., HOBt, 3-5 equivalents) in DMF.

  • Add a base (e.g., DIPEA, 6-10 equivalents) to the activation mixture.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours at room temperature.

  • Wash the resin with DMF (3 times) and dichloromethane (DCM) (3 times).

• Repeat: Repeat steps 2 and 3 for each amino acid in the sequence. For the histidine incorporation, use Fmoc-His(Trt)-OH, Fmoc-His(Boc)-OH, or Fmoc-His(Mtt)-OH accordingly.

Protocol 2: Peptide Cleavage and Deprotection

The choice of cleavage cocktail is crucial for efficient deprotection and minimizing side reactions.

• Resin Preparation: After the final Fmoc deprotection, wash the peptide-resin with DCM and dry under vacuum for at least 1 hour.

• Cleavage Cocktail Preparation: Prepare the cleavage cocktail fresh in a well-ventilated fume hood.

  • For His(Trt) and His(Mtt): A common cocktail is "Reagent K": TFA/water/phenol/thioanisole/1,2-ethanedithiol (EDT) (82.5:5:5:5:2.5 v/v).[10][11] Another effective, less odorous option is TFA/triisopropylsilane (TIS)/water (95:2.5:2.5 v/v).[12]

  • For His(Boc): The same cocktails are effective. The Boc group is readily cleaved by TFA.

• Cleavage Reaction:

  • Add the cleavage cocktail to the dried resin (approximately 10 mL per gram of resin).

  • Stir or agitate the mixture at room temperature for 2-4 hours.

• Peptide Precipitation and Isolation:

  • Filter the resin and collect the filtrate containing the peptide.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.

  • Dry the crude peptide pellet under vacuum.

Protocol 3: Reversed-Phase HPLC Analysis

This protocol provides a general method for analyzing the purity of the crude peptide.

• Sample Preparation: Dissolve the dried crude peptide in a suitable solvent (e.g., 50% acetonitrile/water with 0.1% TFA) to a concentration of 1 mg/mL. Filter the sample through a 0.22 µm syringe filter.

• HPLC System and Column:

  • System: An analytical HPLC system with a UV detector.

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is standard for peptide analysis.

• Mobile Phases:

  • Mobile Phase A: 0.1% TFA in HPLC-grade water.

  • Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 214 nm or 220 nm.

  • Gradient: A typical gradient for a 30-minute run would be 5-65% Mobile Phase B. This should be optimized based on the hydrophobicity of the specific peptide.

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity of the target peptide as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

Conclusion and Recommendations

The choice of histidine protecting group has a profound impact on the purity of the crude synthetic peptide.

• Fmoc-His(Boc)-OH stands out for its exceptional ability to suppress racemization, making it the preferred choice for the synthesis of peptides where stereochemical integrity is paramount, such as for therapeutic applications or for sequences known to be prone to racemization. The higher initial cost of this derivative is often offset by a cleaner crude product, which simplifies purification and can lead to higher overall yields of the desired peptide.

• Fmoc-His(Trt)-OH remains a cost-effective and viable option for routine peptide synthesis, particularly for sequences where racemization is not a major concern. Careful optimization of coupling conditions (e.g., avoiding high temperatures and prolonged activation times) is recommended to minimize the formation of the D-His diastereomer.

• Fmoc-His(Mtt)-OH is the protecting group of choice when orthogonal deprotection is required for on-resin side-chain modifications. Its performance in terms of purity and racemization is comparable to Fmoc-His(Trt)-OH.

By understanding the chemical principles behind each protecting group and leveraging the analytical power of HPLC, researchers can make strategic decisions to optimize their peptide synthesis workflows, leading to higher purity products and more reliable scientific outcomes.

References

• Retention Prediction of Peptide Diastereomers in Reversed-Phase Liquid Chromatography Assisted by Molecular Dynamics Simul
• Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers. PMC.
• Requirements for prediction of peptide retention time in reversed-phase high-performance liquid chromatography: hydrophilicity/hydrophobicity of side-chains
• Amino Acid Derivatives for Peptide Synthesis. [Source for Mtt lability].
• A Comparative Guide to the HPLC and Mass Spectrometry Analysis of Boc-His(Boc)
• Synthesis of peptides containing 2-oxohistidine residues and their characterization by liquid chromatography-tandem mass spectrometry. PubMed.
• Retention Prediction of Peptide Diastereomers in Reversed-Phase Liquid Chromatography Assisted by Molecular Dynamics Simulation | Request PDF.
• A Comparative Analysis of Boc-His(Boc)-OH and Fmoc-His(Trt)-OH in Peptide Synthesis. Benchchem.
• A Head-to-Head Comparison of Cleavage Cocktails for Trityl (Trt) Group Removal. Benchchem.
• A Comparative Guide to the HPLC and Mass Spectrometry Analysis of Peptides Synthesized with Fmoc-His(Boc)-OH. Benchchem.
• Solid-Phase Peptide Synthesis: The Indispensable Role of Protected Histidine. [Source for general His protection need].
• OH versus Fmoc-His(Boc)-OH in the Suppression of Racemization during Solid-Phase Peptide Synthesis. Benchchem.
• Cleavage Cocktail Selection. CDN.
• Role of Mtt protecting group in peptide synthesis. Benchchem.
• Technical Support Center: Optimizing Cleavage of Peptides Containing Acid-Labile Protecting Groups. Benchchem.
• impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry (AJPAMC).
• HPLC Analysis of Histidine and Related Impurities.
• Impact of H-His-NH2.2HCl on the final purity of a synthetic peptide. Benchchem.
• Fmoc Resin Cleavage and Deprotection. Sigma-Aldrich.
• Methods and protocols of modern solid phase peptide synthesis. [Source for general SPPS protocols].
• A cleavage cocktail for methionine-containing peptides. PubMed.
• Related impurities in peptide medicines.
• A side-reaction in the SPPS of Trp-containing peptides.
• Side Reaction Analysis in Solid-Phase Peptide Synthesis: A Case Study in the Glu-Asp-Tyr Motif. PubMed.
• One-pot cleavage cocktail to obtain fully deprotected Scm-peptide.
• Correlation of cleavage techniques with side-reactions following solid-phase peptide synthesis.
• Boc Resin Cleavage Protocol. Sigma-Aldrich.
• A cleavage cocktail for methionine-containing peptides. Semantic Scholar.
• Technical Support Inform
• Cleavage Cocktail for Peptides Containing Cys, Met, Trp and Tyr Residues (Reagent K)1. [Source for Reagent K composition].
• Fundamental Aspects of SPPS and Green Chemical Peptide Synthesis. PMC.
• Aqueous solid-phase peptide synthesis (ASPPS). TUprints.
• ChemInform Abstract: Solid-Phase Peptide Synthesis (SPPS), C-Terminal vs. Side-Chain Anchoring: A Reality or a Myth.
• Side reactions in the SPPS of Cys-containing peptides.
• Introduction to Peptide Synthesis. PMC.
• A side-reaction in the SPPS of Trp-containing peptides (1999)

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A Comparative Guide to Quenchers in F-R-E-T Assays: Fmoc-His(DNP)-OH versus Dabcyl

This guide provides an in-depth, objective comparison of two commonly used quenchers in Förster Resonance Energy Transfer (FRET) assays: the 2,4-dinitrophenyl (DNP) group, incorporated via Fmoc-His(DNP)-OH, and Dabcyl. Designed for researchers, scientists, and drug development professionals, this document delves into the underlying quenching mechanisms, spectral properties, and practical applications, supported by experimental workflows and data interpretation principles.

The Foundation: Understanding Förster Resonance Energy Transfer (FRET)

Förster Resonance Energy Transfer is a physical phenomenon, not a direct emission and re-absorption of a photon, that describes the non-radiative transfer of energy from an excited molecular fluorophore (the donor ) to another molecule (the acceptor or quencher ).[1][2][3] This energy transfer occurs through dipole-dipole coupling and is exquisitely sensitive to the distance between the donor and acceptor.[1][3]

The efficiency of FRET (E) is inversely proportional to the sixth power of the distance (r) between the donor and acceptor (E ∝ 1/r⁶).[2][3] This steep distance dependence makes FRET a powerful "molecular ruler" for measuring distances on the 1-10 nanometer scale, ideal for studying molecular interactions, conformational changes, and enzymatic cleavage events.[2] A critical prerequisite for FRET is the overlap between the emission spectrum of the donor fluorophore and the absorption spectrum of the acceptor quencher.[4][5][6]

Mechanisms of Quenching: More Than Just FRET

In the context of probe design, fluorescence quenching—the decrease in fluorescence intensity—is the desired outcome in the "off" state. This is primarily achieved through two mechanisms that can often occur simultaneously.[4]

• FRET (Dynamic Quenching): This is a through-space energy transfer mechanism. The donor fluorophore, after absorbing a photon, transfers its excitation energy non-radiatively to the nearby quencher.[4][7] The quencher then dissipates this energy, typically as heat, without emitting light (in the case of dark quenchers). This process is highly dependent on spectral overlap.[4][6]

• Static (Contact) Quenching: This mechanism involves the formation of a stable, non-fluorescent ground-state complex between the fluorophore and the quencher.[8][9][10] This dimer has its own unique absorption properties and effectively prevents the fluorophore from being excited in the first place. Unlike FRET, static quenching does not strictly require spectral overlap for high efficiency and is most effective at very short distances where molecules are in direct contact.[10]

Understanding which mechanism is dominant is crucial for assay design and interpreting results.

Profiling the Quenchers: Dabcyl and DNP

Dabcyl: The Classic Dark Quencher

Dabcyl (4-((4-(Dimethylamino)phenyl)azo)benzoic acid) is a well-established "dark quencher," meaning it is not fluorescent itself, thereby eliminating the potential for background signal that can arise from fluorescent quenchers.[4][11]

• Spectral Properties: Dabcyl has a broad absorption spectrum with a maximum typically between 453 nm and 478 nm.[4][11][12]

• Quenching Mechanism: Dabcyl is most famously paired with the fluorophore EDANS (λem ~490 nm), where their excellent spectral overlap facilitates efficient F-R-E-T.[12][13][14] However, its utility as a universal FRET quencher is limited. The absorption maximum of Dabcyl is blue-shifted, resulting in poor spectral overlap with many popular fluorophores that emit in the green to red regions of the spectrum (e.g., Fluorescein, Cy3, Cy5).[4][11][15] For these pairs, FRET efficiency is minimal.

• Applications: It is widely used in protease assays and as a quencher in Molecular Beacons, particularly in the well-validated EDANS/Dabcyl pair.[16][17]

Fmoc-His(DNP)-OH: The Versatile and Compact Quencher

The 2,4-dinitrophenyl (DNP) group is a potent quenching moiety. In peptide synthesis, it is commonly introduced using protected amino acid building blocks like Fmoc-His(DNP)-OH or Fmoc-Lys(DNP)-OH.[18][19]

• Spectral Properties: The DNP group has a broad absorption spectrum with a maximum around 360 nm, but with a significant shoulder that extends past 450 nm.[20]

• Quenching Mechanism: This spectral profile provides excellent overlap with blue-emitting fluorophores like Tryptophan (Trp) and coumarin derivatives such as MCA (7-methoxycoumarin-4-yl)acetic acid and ACC (7-amino-4-carbamoylmethylcoumarin).[6][20] For these pairs, FRET is a highly efficient quenching mechanism. Due to its nature, DNP can also effectively quench via a static (contact) mechanism when in close proximity to a fluorophore.[10][21]

• Applications: DNP is frequently used to quench Trp or coumarin fluorescence in internally quenched fluorescent (IQF) substrates for studying a wide range of proteases.[6][20] Its smaller size compared to Dabcyl can be a significant advantage, reducing the risk of steric hindrance within an enzyme's active site.[20]

Head-to-Head Comparison: DNP vs. Dabcyl

Feature	Fmoc-His(DNP)-OH	Dabcyl
Quenching Moiety	2,4-dinitrophenyl (DNP)	4-((4-(Dimethylamino)phenyl)azo)benzoic acid
Absorption Max (λmax)	~360 nm (with broad absorbance to >450 nm)[20]	~453 - 478 nm[4][11][12]
Primary Quenching	FRET and Static (Contact) Quenching[6][10][21]	Primarily FRET (with sufficient spectral overlap)[12]
Common Donor Pairs	Tryptophan, MCA, ACC, N-Me-Abz[6][20]	EDANS, o-aminobenzoic acid[12][13][22]
Advantages	• Excellent quenching for blue-shifted fluorophores[20]• Small size reduces steric hindrance[20]• Cost-effective for library screening[20]	• Established dark quencher (no background fluorescence)[4][11]• High efficiency with specific pairs like EDANS[16]
Disadvantages	• UV absorbance may cause interference[22]	• Poor spectral overlap with green/red fluorophores[4][11][15]• Bulkier structure can interfere with enzyme binding[20]

Experimental Design: A Framework for Comparison

To empirically determine the optimal quencher for a specific protease, a direct comparison is essential. The following workflow outlines a robust experimental approach.

Caption: Experimental workflow for comparing DNP and Dabcyl quencher performance.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of FRET Substrates

This protocol describes the synthesis of two identical peptide sequences, differing only in the incorporated quencher, using standard Fmoc chemistry.

• Resin Preparation: Start with a suitable resin (e.g., Rink Amide or pre-loaded Wang resin).[17]

• Fmoc Deprotection: Swell the resin in a suitable solvent (e.g., DMF). Remove the Fmoc protecting group using a 20% piperidine in DMF solution. Wash the resin thoroughly.

• Amino Acid Coupling: Activate the first C-terminal Fmoc-protected amino acid using a coupling reagent (e.g., HBTU/HOBt) and a base (e.g., DIPEA) in DMF. Add the activated amino acid to the resin and allow it to react. Confirm completion with a Kaiser test.[17] Wash the resin.

• Iterative Cycles: Repeat steps 2 and 3 for each amino acid in the sequence.

• Quencher Incorporation: At the desired position in the sequence, use either Fmoc-His(DNP)-OH or Fmoc-Lys(Dabcyl)-OH in the coupling step (Step 3). Note that the colored nature of these residues may make visual interpretation of the Kaiser test challenging.[17]

• Fluorophore Incorporation: Couple the donor fluorophore, often as a protected amino acid (e.g., Fmoc-Trp(Boc)-OH) or as a carboxylic acid derivative to the N-terminus.

• Cleavage and Deprotection: Once synthesis is complete, treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) to cleave the peptide from the resin and remove side-chain protecting groups.

• Purification: Precipitate the crude peptide in cold ether, then purify it using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Verification: Confirm the identity and purity of the final peptide substrates by mass spectrometry (MS).

Protocol 2: Comparative Protease Cleavage Assay

This protocol uses a 96-well plate format for high-throughput comparison.

• Reagent Preparation:

  • Prepare a concentrated stock solution of each purified peptide substrate (e.g., 10 mM in DMSO).

  • Prepare a concentrated stock of the target protease in an appropriate assay buffer.

  • Prepare the assay buffer (e.g., 50 mM Tris, 100 mM NaCl, pH 7.5).

• Assay Setup:

  • In a 96-well microplate (preferably black, non-binding), add assay buffer to each well.

  • Add the peptide substrate to each well to a final concentration in the low micromolar range (e.g., 1-10 µM). Include "no enzyme" control wells for each substrate to measure background fluorescence/hydrolysis.

  • Pre-incubate the plate at the desired reaction temperature (e.g., 37°C) for 5-10 minutes.

• Reaction Initiation:

  • Initiate the reaction by adding a small volume of the protease to the wells. Do not add enzyme to the control wells.

• Fluorescence Monitoring:

  • Immediately place the plate in a fluorescence plate reader.

  • Measure the fluorescence intensity kinetically (e.g., every 60 seconds for 30-60 minutes). Use the optimal excitation and emission wavelengths for the chosen donor fluorophore (e.g., Ex/Em ~360/460 nm for MCA; Ex/Em ~340/490 nm for EDANS).[22]

Data Interpretation: Unveiling the Superior Quencher

The primary output of the assay is a plot of relative fluorescence units (RFU) versus time. A successful cleavage event separates the donor and quencher, disrupting the quenching mechanism and causing an increase in fluorescence.

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A Senior Application Scientist's Guide: Cost-Benefit Analysis of Fmoc-His(DNP)-OH in Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS), the incorporation of histidine represents a persistent challenge. The intrinsic basicity of its imidazole side chain can catalyze epimerization at the α-carbon during activation, compromising the stereochemical purity and, consequently, the biological activity of the final peptide.[1][2] The choice of a side-chain protecting group is therefore not a trivial decision but a critical process parameter that dictates yield, purity, and overall cost.

This guide provides an in-depth cost-benefit analysis of using Nα-Fmoc-N(im)-2,4-dinitrophenyl-L-histidine (Fmoc-His(DNP)-OH), a specialized derivative, compared to more conventional alternatives. We will delve into the mechanistic rationale, present comparative data, and provide actionable protocols to guide your selection process.

The Histidine Problem: A Question of Chirality

During the carboxyl activation step of peptide coupling, the unprotected π-nitrogen of the histidine imidazole ring is sufficiently basic to abstract the α-proton. This leads to the formation of a planar, achiral enolate intermediate, which upon reprotonation can yield a mixture of L- and D-isomers.[3][4] This racemization is a significant concern, especially in syntheses requiring elevated temperatures or extended coupling times. The primary strategy to mitigate this is the protection of the imidazole nitrogen, but not all protecting groups are created equal.

Deep Dive: Fmoc-His(DNP)-OH

The 2,4-dinitrophenyl (DNP) group is a strongly electron-withdrawing moiety. When attached to the imidazole ring, it significantly attenuates the ring's basicity, thereby suppressing its ability to catalyze racemization.[5] This makes Fmoc-His(DNP)-OH an excellent candidate for syntheses where maintaining stereochemical purity is paramount.

Benefits:

• Exceptional Racemization Suppression: The powerful electron-withdrawing nature of the DNP group provides robust protection against epimerization, even under harsh coupling conditions.[5]

• High Stability: The DNP group is stable to the standard acidolysis (TFA) used for final cleavage and the basic conditions (piperidine) used for Fmoc-group removal.[5] This stability makes it suitable for the synthesis of long peptides where the histidine residue is exposed to numerous reaction cycles.[6]

• Orthogonality: The DNP group's unique cleavage requirement—thiolysis—provides an orthogonal protection scheme.[5] This is highly advantageous in complex strategies like fragment condensation or on-resin cyclization, where specific protecting groups must be removed without disturbing others.

Costs & Considerations:

• Specialized Deprotection: The primary drawback is the necessity of a separate, on-resin deprotection step. The DNP group is removed by nucleophilic aromatic substitution, typically using a thiol like thiophenol in the presence of a base.[7][8] This adds time, reagents, and an extra step to the synthesis workflow.

• Reagent Handling: Thiophenol is a noxious and toxic reagent requiring careful handling in a well-ventilated fume hood.[9][10]

• Potential for Impurities: The byproducts of DNP removal are highly colored (yellow/orange).[7] If the post-deprotection washing is not exhaustive, these impurities can carry through to the final product, complicating purification. It is standard practice to remove the DNP group before cleaving the peptide from the resin to facilitate the removal of these colored byproducts.[8]

• Financial Cost: Fmoc-His(DNP)-OH is generally considered a premium reagent, with a higher purchase price compared to more common derivatives like Fmoc-His(Trt)-OH.

The Alternatives: A Comparative Overview

A cost-benefit analysis is incomplete without evaluating the mainstream alternatives.

• Fmoc-His(Trt)-OH (The Workhorse): Nα-Fmoc-N(im)-trityl-L-histidine is the most commonly used derivative.[11] The bulky trityl (Trt) group offers steric hindrance and some electronic protection.

  • Benefits: Economical, widely available, and compatible with standard TFA cleavage cocktails.

  • Costs: Prone to significant racemization, especially with prolonged activation or at elevated temperatures.[4] For many routine syntheses this is acceptable, but for therapeutics or long peptides, it can be a critical failure point.

• Fmoc-His(Boc)-OH (The Purity Guardian): Nα-Fmoc-N(im)-tert-butyloxycarbonyl-L-histidine provides excellent racemization suppression. The urethane-type Boc group effectively deactivates the imidazole ring.

  • Benefits: Dramatically reduces racemization, often to negligible levels, even at high temperatures.[3][4] It is removed during the standard final TFA cleavage.

  • Costs: It is a more expensive reagent than Fmoc-His(Trt)-OH.

Experimental Data: A Head-to-Head Comparison

The true measure of performance lies in quantitative data. The following tables summarize the key performance indicators for these protecting groups.

Table 1: Comparative Racemization of Histidine Derivatives

Derivative	Coupling Conditions	% D-Isomer (Racemization)	Data Source
Fmoc-His(Trt)-OH	50 °C, 10 min	6.8%	[4]
Fmoc-His(Trt)-OH	90 °C, 2 min	>16%	[3]
Fmoc-His(Boc)-OH	50 °C, 10 min	0.18%	[4]
Fmoc-His(Boc)-OH	90 °C, 2 min	0.81%	[3]

| Fmoc-His(DNP)-OH | Qualitative | Very Low | Mechanistically similar suppression to Boc due to strong electron-withdrawing effects.[5] |

Table 2: Summary of Properties for Histidine Protecting Groups

Property	Fmoc-His(DNP)-OH	Fmoc-His(Trt)-OH	Fmoc-His(Boc)-OH
Racemization Risk	Very Low	High	Very Low
Relative Cost	High	Standard	High
Workflow Complexity	High (Requires extra step)	Low (Standard protocol)	Low (Standard protocol)
Deprotection Method	On-resin Thiolysis (e.g., Thiophenol)	TFA Cocktail (Final Cleavage)	TFA Cocktail (Final Cleavage)
Key Advantage	Orthogonality, Extreme Stability	Low Cost, Simplicity	Superior Racemization Suppression

| Key Disadvantage | Extra step, noxious reagents, colored byproducts | High racemization risk | Higher cost than Trt |

Experimental Protocols & Workflows

To provide a practical context, we outline the key experimental workflows. The causality behind these steps is crucial: thorough washing after each step is non-negotiable to prevent carryover and side reactions, ensuring a high-purity final product.

Workflow 1: SPPS Incorporating Fmoc-His(DNP)-OH

This workflow highlights the additional on-resin deprotection step required for the DNP group.

Decision matrix for selecting a histidine derivative.

Recommendations:

• For routine, non-critical peptides: The cost-effectiveness and simplicity of Fmoc-His(Trt)-OH make it the default choice. The risk of minor racemization is often acceptable for research-grade peptides where biological activity is not quantitatively assessed. [11]* For therapeutic peptides, long sequences (>30 residues), or syntheses using elevated temperatures: The risk of racemization with Trt becomes unacceptable. Fmoc-His(Boc)-OH is the superior choice, providing a fantastic balance of high purity and operational simplicity, justifying its higher cost. [3][4]* For complex synthetic strategies requiring orthogonality: When you need to deprotect the histidine side chain selectively while leaving other acid-labile groups (like Boc, tBu) and the resin linkage intact, Fmoc-His(DNP)-OH is the enabling reagent. Its "costs" in terms of workflow complexity and reagent price are balanced by the "benefit" of enabling a synthetic route that would otherwise be impossible.

References

• Aapptec. (n.d.). Removal of Dnp Protecting Groups. Technical Support Information Bulletin 1150. Retrieved from [Link]

• Góngora-Benítez, M., et al. (2007). Cleavage of dinitrophenyl side chain protecting group of histidine under fmoc-deprotection. The Protein and Peptide Letters, 14(7), 679-681. Retrieved from [Link]

• Wojtowicz, A., et al. (2023). Removal of Thiophenol from Water Using Sepiolite. Molecules, 28(14), 5488. Retrieved from [Link]

• Witt, E. R. (1967). U.S. Patent No. 3,358,045. Washington, DC: U.S. Patent and Trademark Office.

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Fields, G. B. (2007). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Novabiochem.

• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. Retrieved from [Link]

• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. Retrieved from [Link]

• Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. Retrieved from [Link]

• Mergler, M., et al. (2001). Synthesis and application of Fmoc-His(3-Bum)-OH. Journal of Peptide Science, 7(10), 502-510. Retrieved from [Link]

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A Senior Application Scientist's Guide to Mass Spectrometry Analysis for Confirming DNP Removal

In the intricate world of peptide synthesis and drug development, the 2,4-dinitrophenyl (DNP) group serves as a stalwart protector of amine functionalities. Its robustness against various reagents is a significant asset during multi-step synthetic routes. However, this same stability transforms into a liability at the final deprotection stage, where its complete removal is not just desired, but critical. Incomplete DNP cleavage can lead to the introduction of impurities that are structurally similar to the target molecule, potentially altering biological activity and complicating downstream processes.

This guide provides a comprehensive comparison of analytical strategies for verifying DNP removal, establishing mass spectrometry as the definitive method. We will delve into the technical nuances of experimental design, present comparative data to inform methodological choices, and underscore the principles of building self-validating, trustworthy protocols for researchers, scientists, and drug development professionals.

The Imperative of Complete Deprotection: Beyond a Simple Reaction Check

The cleavage of the DNP group is typically achieved via nucleophilic aromatic substitution, most commonly employing thiol-containing reagents like thiophenol or 2-mercaptoethanol. The efficiency of this reaction, however, is not always absolute and can be compromised by factors such as steric hindrance around the DNP-protected site or suboptimal reaction conditions.

While traditional methods like Thin Layer Chromatography (TLC) can suggest the disappearance of the starting material, they lack the sensitivity to detect trace amounts of unreacted DNP-protected species. This is particularly crucial in pharmaceutical applications where even minute impurities can have significant consequences. Mass spectrometry (MS) overcomes these limitations by offering unparalleled sensitivity and specificity, allowing for the direct detection and quantification of both the desired product and any residual starting material based on their distinct mass-to-charge (m/z) ratios.[1][2]

Mass Spectrometry: The Unambiguous Arbiter of DNP Removal

Mass spectrometry is the gold standard for monitoring deprotection reactions due to its ability to provide direct molecular weight information.[3] Whether using Liquid Chromatography-Mass Spectrometry (LC-MS) for complex mixtures or Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) for larger peptides, the principle remains the same: identify the mass of the expected product and confirm the absence of the mass corresponding to the DNP-protected precursor.

Core Experimental Workflow

The successful application of mass spectrometry for this purpose hinges on a systematic workflow, from sample preparation to data interpretation.

Caption: Workflow from DNP cleavage to mass spectrometry analysis and interpretation.

Experimental Protocol: LC-MS Monitoring

• Reaction: Perform the DNP cleavage. A typical condition involves treating the DNP-protected compound with a 20-fold molar excess of thiophenol in DMF for 1-2 hours at room temperature.

• Sample Preparation:

  • Take a small aliquot (e.g., 5-10 µL) from the reaction mixture.

  • Dilute it significantly in a suitable solvent system, such as 1:1 acetonitrile/water. A general starting point for concentration is less than 0.2 mg/mL to avoid detector saturation.[4]

  • Vortex the sample to ensure homogeneity.

• LC-MS Analysis:

  • Inject 1-5 µL of the diluted sample onto a reverse-phase C18 column.

  • Run a gradient elution, for example, from 5% to 95% acetonitrile in water (with 0.1% formic acid) over 5-10 minutes.

  • Monitor the total ion chromatogram (TIC) and extract ion chromatograms (EICs) for the theoretical m/z values of both the starting material and the expected product.

Comparative Analysis of Cleavage Reagents

The choice of cleavage reagent can dramatically impact the reaction's success. Mass spectrometry provides the quantitative data needed to make an informed decision. Consider the deprotection of a hypothetical DNP-protected histidine-containing peptide, DNP-His-Ala-Val-Gly.

Table 1: LC-MS Comparison of Thiolysis Reagents for DNP Removal

Analyte	Expected m/z [M+H]⁺	Condition A: 2-Mercaptoethanol (% Relative Abundance)	Condition B: Thiophenol (% Relative Abundance)
DNP-His-Ala-Val-Gly (Starting Material)	593.2	28.5%	<0.1% (Not Detected)
His-Ala-Val-Gly (Product)	427.2	71.5%	>99.9%

The underlying mechanism for this cleavage is a nucleophilic aromatic substitution, where the thiol attacks the carbon atom bearing the amine, proceeding through a Meisenheimer complex intermediate.

Caption: Simplified mechanism of DNP cleavage via nucleophilic attack by a thiol.

Building Trust: The Principle of Self-Validating Protocols

To ensure the integrity of your results, the analytical method itself must be validated. This involves more than simply running the sample; it requires building a system of controls that confirms the reliability of the data.

• Positive Control: Analyze a known pure sample of the deprotected product. This confirms the expected retention time and m/z value.

• Negative Control: Analyze a sample of the DNP-protected starting material. This verifies the method's ability to detect the compound you are trying to eliminate.

• Spike-in Experiment: For ultimate confidence in a "complete" reaction, spike a small, known amount of the DNP-protected starting material into the final reaction mixture. Re-analyzing this sample and successfully detecting the spike confirms that the absence of the starting material in the original sample was a true negative, not a failure of the analytical method.

• Method Blank: Injecting the solvent used for dilution helps identify any background noise or contamination from the system itself.[1]

By adopting this rigorous, evidence-based approach, researchers can move forward with high confidence in the purity of their compounds. Mass spectrometry, when applied thoughtfully and with appropriate controls, provides an unparalleled level of certainty, ensuring that incomplete DNP removal does not become an unseen variable in the complex equation of scientific discovery and drug development.

References

• Schmidt, M., Krause, E., Beyermann, M., & Bienert, M. (1995). Instability of side-chain protecting groups during MALDI-TOF mass spectrometry of peptide fragments. Peptide Research, 8(4), 238–242. [Link]

• Kuwabara, M., Yoon, C., Goyne, T., Thederahn, T., & Sigman, D. S. (1986). Sequence-dependent reactivity of linear DNA to chemical cleavage by Cu(II):thiol combinations including cysteine or glutathione. Biochemistry, 25(23), 7401–7408. [Link]

• Platt, K. L., & Schell, F. T. (2000). Thiol-dependent DNA Cleavage by 3H-1,2-benzodithiol-3-one 1,1-dioxide. Bioorganic & Medicinal Chemistry Letters, 10(9), 885–889. [Link]

• Lau, Y. F., & Gates, K. S. (2003). Thiol-dependent DNA cleavage by aminomethylated Beaucage's reagent. Bioorganic & Medicinal Chemistry Letters, 13(19), 3245–3248. [Link]

• Medzihradszky, K. F., & Burlingame, A. L. (2005). Preparation and analysis of proteins and peptides using MALDI TOF/TOF mass spectrometry. Current Protocols in Protein Science, Chapter 16, Unit 16.4. [Link]

• LibreTexts Chemistry. (2019). MALDI-TOF. Retrieved from [Link]

• Garay, H. E., González, L. J., Cruz, L. J., Estrada, R. C., & Reyes, O. (1997). Cleavage of dinitrophenyl side chain protecting group of histidine under Fmoc- deprotection. Biotecnología Aplicada, 14, 193-195. [Link]

• Medzihradszky, K. F., & Burlingame, A. L. (2005). Preparation and analysis of proteins and peptides using MALDI TOF/TOF mass spectrometry. ResearchGate. [Link]

• Southworth, M. W., & Perler, F. B. (2000). (A) A proposed mechanism for thiol-induced cleavage reactions at the N-and C-termini of the Sce VMA intein. ResearchGate. [Link]

• Glen Research. (n.d.). Deprotection Guide. Retrieved from [Link]

• Li, L., & Grover, M. A. (2010). The pH dependent mechanisms of non-enzymatic peptide bond cleavage reactions. Physical Chemistry Chemical Physics, 12(41), 13640–13649. [Link]

• LabRulez LCMS. (n.d.). Real-Time Monitoring of Chemical Reactions Using a Single Quadrupole Mass Spectrometer. Retrieved from [Link]

• Trimpin, S., & Inutan, E. D. (2013). A Convenient Alternative to MALDI and ESI. LCGC International, 26(6), 32-40. [Link]

• Kind, T., & Fiehn, O. (2017). Strategies for dereplication of natural compounds using high-resolution tandem mass spectrometry. PMC - NIH. [Link]

• Reddit. (2022). Want to use LC/MS to monitor reactions but have questions. Any advice is appreciated![Link]

• Noot, D. K. (2010). Development of LC/MS Methods to be used in Decontamination Research with CW Agents. ResearchGate. [Link]

• LGC. (2013). Guide to achieving reliable quantitative LC-MS measurements. [Link]

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A Comparative Guide to Quencher Efficiency: DNP vs. Modern Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of fluorescence-based assays, the choice of a quencher is as critical as the selection of the fluorophore. An effective quencher minimizes background fluorescence, thereby maximizing the signal-to-noise ratio and the overall sensitivity of an assay. For years, 2,4-Dinitrophenyl (DNP) has been a widely used quencher. However, with the advent of modern "dark" quenchers, it is imperative to critically evaluate the performance of DNP in comparison to these newer alternatives. This guide provides an in-depth, objective comparison of DNP's quenching efficiency against other prominent quenchers, supported by mechanistic insights and experimental considerations.

The Fundamental Principles of Fluorescence Quenching

Fluorescence quenching refers to any process that decreases the fluorescence intensity of a given substance. In the context of biochemical assays, this is typically achieved by pairing a fluorescent reporter molecule (fluorophore) with a quencher molecule. The efficiency of this process is paramount for developing robust and sensitive assays.

Two primary mechanisms of quenching are relevant to this discussion:

• Förster Resonance Energy Transfer (FRET): This is a non-radiative energy transfer mechanism where the excited state energy of the donor fluorophore is transferred to a nearby acceptor molecule (the quencher). Key requirements for efficient FRET include close proximity of the donor and acceptor (typically 10-100 Å) and significant spectral overlap between the emission spectrum of the donor and the absorption spectrum of the acceptor.[1]

• Static (or Contact) Quenching: This occurs when the fluorophore and quencher form a non-fluorescent ground-state complex.[2][3][4] This mechanism is also distance-dependent, relying on direct contact between the two molecules. In many dual-labeled probes, both FRET and static quenching can occur simultaneously.[1]

The choice of quencher dictates which of these mechanisms will be dominant and, consequently, the overall performance of the assay.

DNP as a Quencher: A Critical Evaluation

The 2,4-Dinitrophenyl (DNP) group is a classic quencher that has been historically used in various applications, including protease activity assays.[5] Its quenching mechanism is primarily based on FRET.

Advantages of DNP:

• Cost-Effective: DNP is relatively inexpensive to synthesize and incorporate into peptides and oligonucleotides.[5]

• Small Size: Its small molecular size can be advantageous in minimizing steric hindrance, which could potentially interfere with biological interactions, such as enzyme binding.[5]

Limitations of DNP:

• Limited Spectral Overlap: The primary drawback of DNP is its absorption spectrum, which is not as broad as modern quenchers. This limits its effectiveness to a narrower range of fluorophores. For instance, while it can quench fluorophores like 7-amino-4-carbamoylmethylcoumarin (ACC) and 7-methoxy-coumarin-4-yl acetic acid (MCA), its efficiency with longer-wavelength dyes is suboptimal.[5]

• Potential for Non-Specific Interactions: While small, the DNP moiety can still engage in unexpected interactions with biological molecules, potentially affecting assay results.[5]

The Rise of Modern Dark Quenchers

The limitations of earlier quenchers like DNP and fluorescent quenchers such as TAMRA led to the development of "dark quenchers." These molecules are highly efficient at absorbing energy across a broad spectrum of wavelengths but do not re-emit this energy as fluorescence, instead dissipating it as heat.[6][7] This characteristic is crucial for reducing background noise and improving the sensitivity of assays, particularly in multiplexing applications.[1][7]

The Black Hole Quencher (BHQ) family of dyes are highly efficient dark quenchers with broad absorption spectra.[1][8] They are designed to have excellent spectral overlap with a wide range of common reporter dyes, leading to very efficient FRET quenching.[1][8]

• BHQ-1: With an absorption maximum around 534 nm, it is ideal for quenching green and yellow-emitting fluorophores like FAM, TET, and HEX.[8][9][10]

• BHQ-2: Its absorption maximum is around 579 nm, making it suitable for orange and red-emitting dyes such as TAMRA, ROX, and Cy5.[9][10]

• BHQ-3: This quencher extends into the far-red region with an absorption maximum at 672 nm, effectively quenching dyes like Cy5.5.[11]

The ability of BHQ dyes to participate in both FRET and static quenching mechanisms contributes to their superior performance.[2]

The QSY series of dyes are another family of non-fluorescent quenchers with broad absorption profiles.[12]

• QSY-7 and QSY-9: These have absorption maxima around 560-562 nm and are effective for quenching green and orange fluorophores.[12][13]

• QSY-21: With an absorption maximum at 661 nm, it is well-suited for red and far-red dyes.[12]

QSY dyes are frequently used in FRET-based assays, including fluorogenic protease substrates.[14]

Dabcyl is a well-known dark quencher, but its utility is somewhat limited by its absorption maximum at approximately 453 nm.[1] This makes it a suitable quencher for blue and green fluorophores, but its poor spectral overlap with most other reporter dyes results in minimal FRET quenching for those pairs.[1] While it can be effective in probes where static quenching is the dominant mechanism, its performance is generally surpassed by BHQ and QSY dyes for a broader range of applications.[8]

Head-to-Head Performance Comparison

The true measure of a quencher's utility lies in its performance in real-world applications. The following table summarizes a comparative analysis based on key performance metrics.

Quencher	Quenching Mechanism(s)	Quenching Range (nm)	Advantages	Limitations
DNP	Primarily FRET	Narrow (effective for blue/green fluorophores)	Inexpensive, small size.[5]	Limited spectral overlap, potential for non-specific interactions.[5]
TAMRA	FRET	Up to ~560 nm	Can act as a FRET acceptor	Fluorescent, leading to higher background and reduced sensitivity.[3][6][8]
Dabcyl	FRET & Static	380-530 nm	Dark quencher	Limited spectral overlap with many common fluorophores.[1][8]
BHQ-1	FRET & Static	480-580 nm	Dark quencher, high efficiency, broad spectral overlap.[8][10]	-
BHQ-2	FRET & Static	550-650 nm	Dark quencher, high efficiency, broad spectral overlap.[10][12]	-
QSY-7/9	FRET	500-600 nm	Dark quencher, high efficiency.[12][13]	-
QSY-21	FRET	590-720 nm	Dark quencher, high efficiency.[12]	-

Experimental data consistently demonstrates the superior performance of modern dark quenchers over DNP and fluorescent quenchers like TAMRA. For instance, studies have shown that BHQ probes yield significantly higher signal-to-noise ratios compared to TAMRA or Dabcyl probes.[8] The use of double-quenched probes, which incorporate an internal quencher in addition to a 3' quencher, can further enhance quenching efficiency, leading to lower background and increased signal intensity.[7][15]

Experimental Design and Protocol: Evaluating Quencher Efficiency

To empirically determine the most suitable quencher for a specific application, a standardized quenching efficiency assay is essential.

Caption: A generalized workflow for the experimental evaluation of quencher efficiency.

• Probe Synthesis and Purification:

  • Synthesize dual-labeled oligonucleotide or peptide probes with the desired fluorophore and a selection of different quenchers (DNP, BHQ, QSY, etc.).

  • Purify the probes using high-performance liquid chromatography (HPLC) to remove any unbound fluorophore or quencher, which can significantly impact background fluorescence.

  • Accurately determine the concentration of the purified probes using UV-Vis spectrophotometry.

• Fluorescence Measurements:

  • Prepare solutions of each intact probe in a suitable assay buffer at a standardized concentration.

  • Measure the baseline fluorescence of the intact probes (F_quenched) using a fluorometer with appropriate excitation and emission wavelengths for the chosen fluorophore.

  • Induce the separation of the fluorophore and quencher. For oligonucleotide probes, this can be achieved by enzymatic cleavage with a nuclease. For peptide probes, a specific protease can be used.

  • After complete cleavage, measure the fluorescence of the solutions again (F_unquenched).

• Data Analysis:

  • Quenching Efficiency (E): Calculate the quenching efficiency for each probe using the formula: E = 1 - (F_quenched / F_unquenched)

  • Signal-to-Noise Ratio (S/N): Determine the signal-to-noise ratio, which is a critical parameter for assay sensitivity, using the formula: S/N = F_unquenched / F_quenched

  • Compare the calculated quenching efficiencies and signal-to-noise ratios for the different quenchers to identify the optimal choice for your assay.

Conclusion and Recommendations

While DNP has served as a functional quencher in many historical applications, the evidence overwhelmingly supports the superiority of modern dark quenchers like the BHQ and QSY series. Their broader absorption spectra, higher quenching efficiencies, and lack of native fluorescence result in significantly improved signal-to-noise ratios and overall assay sensitivity.

Key Takeaways:

• For new assay development, dark quenchers such as BHQ and QSY dyes are the recommended choice.

• The selection of a specific dark quencher should be based on the emission spectrum of the chosen fluorophore to ensure optimal spectral overlap.

• While DNP may be a cost-effective option for certain applications with blue or green fluorophores, its limitations should be carefully considered, and its performance should be empirically validated against modern alternatives.

• For applications requiring the highest sensitivity, such as the detection of low-abundance targets, the use of double-quenched probes incorporating BHQ or other advanced quenchers is highly recommended.[15]

By understanding the underlying principles of fluorescence quenching and leveraging the advanced capabilities of modern dark quenchers, researchers can develop more robust, sensitive, and reliable fluorescence-based assays.

References

• Simard, B., et al. (n.d.). Comparison of quenching efficiencies of various dye-quencher pairs for the design of an optimal ''activatable'' nanoprobe. UVicSpace.
• Simard, B., et al. (2008). Optimal dye-quencher pairs for the design of an "activatable" nanoprobe for optical imaging. MeSH.
• LGC Biosearch Technologies. (n.d.). Quenching mechanisms in oligonucleotide probes. LGC Biosearch Technologies.
• Thermo Fisher Scientific. (2022). What is the difference between Black Hole Quencher (BHQ) dye and TAMRA?. Thermo Fisher Scientific.
• Poreba, M., et al. (2017). Highly sensitive and adaptable fluorescence-quenched pair discloses the substrate specificity profiles in diverse protease families. NIH.
• Graul, D., et al. (n.d.). Quenching of Tryptophan Fluorescence in the Presence of 2,4-DNP, 2,6-DNP, 2,4-DNA and DNOC and Their Mechanism of Toxicity. NIH.
• LGC. (2023). A way to simplify design and interpretation of your qPCR assays. LGC.
• Integrated DNA Technologies. (2023). qPCR Probes: Selecting reporter dyes and quenchers. IDT.
• Johansson, M. K. (n.d.). Choosing reporter-quencher pairs for efficient quenching through formation of intramolecular dimers. SciSpace.
• TriLink BioTechnologies. (n.d.). Quencher Selection. TriLink BioTechnologies.
• Sigma-Aldrich. (n.d.). BLACK HOLE QUENCHER™ (BHQ™). Sigma-Aldrich.
• Thermo Fisher Scientific. (2021). Which quencher molecule is best for TaqMan probes in real-time PCR?--Taq Talk Episode 11. YouTube.
• Integrated DNA Technologies. (n.d.). What are the differences between the Black Hole Quencher® -1, and -2 dual labeled probes?. IDT.
• Jena Bioscience. (n.d.). Spectral Properties and Quenching Range of Black Hole Quencher BHQ -1™ , BHQ-2™ & BHQ -10™. Jena Bioscience.
• Integrated DNA Technologies. (2023). Double-quenched probes increase signal to noise ratios by decreasing background fluorescence. IDT.
• Thermo Fisher Scientific. (n.d.). Long-Wavelength Rhodamines, Texas Red Dyes and QSY Quenchers—Section 1.6. Thermo Fisher Scientific.
• Bio-Synthesis Inc. (n.d.). QSY 7® Quencher Oligonucleotide Modification. Bio-Synthesis Inc.
• Johansson, M. K. (2006). Choosing reporter-quencher pairs for efficient quenching through formation of intramolecular dimers. PubMed.

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Safety & Regulatory Compliance

Navigating the Hazards: A Comprehensive Guide to Handling Fmoc-His(DNP)-OH

For the researcher engaged in peptide synthesis, the incorporation of modified amino acids is a gateway to novel functionalities. Fmoc-His(DNP)-OH, with its dinitrophenyl (DNP) protected imidazole side chain, is a valuable reagent. However, the very feature that makes it useful—the DNP group—also introduces significant hazards that demand meticulous handling protocols. This guide provides an in-depth, experience-driven framework for the safe and effective use of Fmoc-His(DNP)-OH, moving beyond mere procedural steps to explain the "why" behind each critical safety measure. Our objective is to empower you with the knowledge to not only protect yourself but also to ensure the integrity of your research.

Understanding the Dual-Threat: Deconstructing the Hazards of Fmoc-His(DNP)-OH

The primary risk associated with Fmoc-His(DNP)-OH stems directly from the 2,4-dinitrophenol (DNP) moiety. DNP is classified as an acutely toxic, flammable, and dangerously explosive compound when dry.[1][2] The Fmoc group, while less hazardous, is a known skin sensitizer.[3] Therefore, a dual-pronged safety strategy is essential.

The DNP Danger:

• Acute Toxicity: DNP is fatal if swallowed and toxic if inhaled or absorbed through the skin.[4] Short-term exposure can lead to nausea, dizziness, and headaches, while long-term or repeated exposure can cause severe damage to the central nervous system, cardiovascular system, and other organs.[1][5][6]

• Explosive Instability: The presence of multiple nitro groups makes aromatic nitro compounds like DNP prone to explosive decomposition, especially when dry and subjected to heat, shock, or friction.[1][2] It is for this reason that related compounds like 2,4-dinitrophenylhydrazine are often supplied moistened with water to mitigate this risk.[7]

• Flammability: DNP is a flammable solid.[1][4]

The Fmoc Factor:

• Skin Sensitization: The fluorenylmethyloxycarbonyl (Fmoc) protecting group can cause allergic skin reactions upon contact.[3]

This combination necessitates a handling protocol that assumes the compound is highly toxic, potentially explosive, and a skin sensitizer.

The Operational Plan: From Receipt to Reaction

A self-validating safety protocol begins before the vial is even opened. The following step-by-step guide integrates best practices for every stage of handling.

Pre-Handling Preparation and Engineering Controls

• Designated Work Area: All work with Fmoc-His(DNP)-OH must be conducted in a designated area within a certified chemical fume hood to prevent inhalation of the dust.[1][8]

• Safety Device Verification: Before starting, confirm the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher.[1]

• Gather All Materials: Ensure all necessary equipment, reagents, and waste containers are inside the fume hood before you begin. This minimizes the need to move in and out of the controlled workspace, reducing the risk of contamination.

Personal Protective Equipment (PPE): Your Essential Barrier

Standard laboratory attire is insufficient. A multi-layered PPE approach is mandatory.

PPE Component	Specification	Rationale
Gloves	Double-gloving with nitrile gloves is mandatory.[1]	The outer glove provides the primary barrier and can be removed immediately upon suspected contamination. The inner glove protects the skin during outer glove removal.
Eye Protection	Chemical splash goggles.[1][8]	Protects against splashes and airborne dust. Standard safety glasses do not provide a sufficient seal.
Body Protection	A flame-resistant lab coat, long pants, and closed-toe shoes.[1]	Provides a barrier against skin contact and offers protection from potential fire hazards.
Respiratory	A NIOSH-approved N95 dust mask or equivalent respirator should be used for weighing and handling the solid.[8]	Prevents inhalation of the fine, toxic dust.

Step-by-Step Handling Protocol

• Weighing the Compound:

  • Perform all weighing operations within the chemical fume hood.

  • Use disposable weighing boats. This simplifies disposal and prevents cross-contamination of balances.

  • Handle the solid gently to minimize dust formation. Do not scrape or apply excessive force.[9]

• Dissolution:

  • Dissolve the weighed Fmoc-His(DNP)-OH in the appropriate solvent (e.g., DMF) within the fume hood.

  • Add the solvent slowly to the solid to avoid splashing.

• Coupling Reaction:

  • The DNP group is stable to the acidic conditions used for Boc group removal but is cleaved by nucleophiles like thiophenol.[10] The Fmoc group is base-labile and is typically removed with piperidine in DMF.[11]

  • During solid-phase peptide synthesis (SPPS), be aware that the byproducts of DNP group removal are highly colored, which can stain the resin and peptide.[10] It is often advantageous to remove the DNP group before cleaving the peptide from the resin to simplify purification.[10]

• Post-Handling Decontamination:

  • Thoroughly wipe down the work surface inside the fume hood with an appropriate solvent (e.g., isopropanol) and then with soap and water.

  • Carefully remove the outer pair of gloves and dispose of them as hazardous waste.

  • Remove the remaining PPE in the designated area outside the fume hood.

  • Wash hands thoroughly with soap and water after completing all work.

Disposal Plan: Managing Acutely Toxic Waste

Due to its high toxicity, waste containing DNP is often categorized as "P-listed" hazardous waste by regulatory bodies like the EPA.[12] This designation carries stringent disposal requirements.[13]

• Solid Waste:

  • All contaminated solid materials, including gloves, weighing boats, paper towels, and empty vials, must be disposed of as P-listed hazardous waste.[1][13]

  • These items should be collected in a dedicated, clearly labeled, and sealed container with a liner, not exceeding one quart in volume.[1][13]

• Liquid Waste:

  • Collect all liquid waste containing Fmoc-His(DNP)-OH, including reaction mixtures and rinsates, in a separate, sealed, and clearly labeled hazardous waste container.

  • Do not mix DNP waste with other chemical waste streams unless specifically instructed to do so by your institution's environmental health and safety (EHS) office.[1]

• Decontamination Rinsate:

  • Rinsate from the triple-rinsing of non-disposable glassware must also be collected as hazardous waste.[13]

Consult your institution's EHS department for specific collection and disposal procedures. Ultimate disposal often involves incineration at a specialized facility equipped with scrubbers to handle nitrogen oxides.[14]

Workflow for Handling Fmoc-His(DNP)-OH

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